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An In-depth Technical Guide to the Pharmacological Mechanism of Action of Methyl({[(3S)-piperidin-3-yl]methyl})amine and its Role as a Scaffold for Selective JAK3 Inhibition

For the Attention of: Researchers, Scientists, and Drug Development Professionals Abstract The Janus Kinase (JAK) family of non-receptor tyrosine kinases, particularly JAK3, represents a pivotal target in the development...

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Author: BenchChem Technical Support Team. Date: April 2026

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

The Janus Kinase (JAK) family of non-receptor tyrosine kinases, particularly JAK3, represents a pivotal target in the development of therapies for autoimmune diseases and other immunological disorders. The restricted expression of JAK3 to hematopoietic cells offers a therapeutic window for potent immunosuppression with a potentially reduced side-effect profile compared to broader-acting immunomodulators. This guide delineates the mechanism of action of selective JAK3 inhibitors, using the fundamental chemical scaffold of Methyl({[(3S)-piperidin-3-yl]methyl})amine as a conceptual starting point. While specific public-domain data on the biological activity of Methyl({[(3S)-piperidin-3-yl]methyl})amine is limited, its structure embodies key features of the 3-aminomethylpiperidine motif prevalent in numerous advanced JAK inhibitors. We will dissect the JAK-STAT signaling pathway, detail the experimental methodologies for characterizing selective JAK3 inhibitors from initial biochemical assays to cellular and in vivo models, and explore the structure-activity relationship principles that evolve such a foundational scaffold into a clinical candidate. This document serves as a technical resource for professionals engaged in the research and development of targeted immunomodulatory therapies.

The Rationale for Selective JAK3 Inhibition in Immunology

The Janus Kinase (JAK) - Signal Transducer and Activator of Transcription (STAT) Pathway

The JAK-STAT signaling cascade is a critical intracellular pathway for a multitude of cytokines, interferons, and growth factors, making it central to hematopoiesis, immune surveillance, and inflammatory responses.[1][2] The pathway consists of four JAK family members (JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (TYK2)) and seven STAT proteins.[3] Cytokine binding to their cognate cell surface receptors induces receptor dimerization, bringing the associated JAKs into close proximity.[2][4] This facilitates their trans-activation via phosphorylation. Activated JAKs then phosphorylate tyrosine residues on the receptor's intracellular domain, creating docking sites for STAT proteins.[4][5] Recruited STATs are subsequently phosphorylated by the JAKs, leading to their dimerization, translocation to the nucleus, and modulation of target gene transcription.[6]

The Unique Therapeutic Window of JAK3

Among the JAK family, JAK3 exhibits a distinct and therapeutically advantageous expression pattern. While JAK1, JAK2, and TYK2 are broadly expressed across various tissues, JAK3 expression is predominantly confined to lymphocytes and other hematopoietic cells.[1][6] This is due to its specific association with the common gamma chain (γc), a shared receptor subunit for several key interleukins, including IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21.[1][6] These cytokines are crucial for lymphocyte development, proliferation, and function. Consequently, inhibiting JAK3 can produce potent immunosuppressive effects while potentially avoiding the broader systemic side effects associated with the inhibition of ubiquitously expressed JAKs, such as JAK2, which is critical for erythropoiesis.[7] This makes selective JAK3 inhibition a highly sought-after strategy for treating autoimmune conditions like rheumatoid arthritis, psoriasis, and inflammatory bowel disease.[5][8]

The (3S)-Piperidin-3-ylmethylamine Scaffold: A Privileged Structure in Kinase Inhibition

The piperidine ring is a highly valued scaffold in medicinal chemistry, present in a wide array of approved pharmaceuticals.[3][9] Its saturated, non-planar structure allows for the precise three-dimensional positioning of substituents, which is critical for optimal interaction with the binding sites of biological targets. Furthermore, the basic nitrogen atom of the piperidine ring can be crucial for modulating physicochemical properties such as solubility and can serve as a key hydrogen bond acceptor or donor.

Methyl({[(3S)-piperidin-3-yl]methyl})amine, with its chiral 3-substituted piperidine core, represents a foundational building block for more complex and potent kinase inhibitors.[9][10] While this specific molecule is primarily recognized as a synthetic intermediate, its structural motifs are central to the design of advanced JAK3 inhibitors.[5][10] For instance, the well-characterized JAK inhibitor Tofacitinib incorporates a substituted piperidine ring, highlighting the importance of this scaffold in achieving high-affinity binding to the ATP-binding site of JAK3.[5][7]

A Methodological Framework for Characterizing a Selective JAK3 Inhibitor

Elucidating the mechanism of action of a putative JAK3 inhibitor requires a multi-faceted experimental approach, progressing from direct enzyme inhibition to cellular activity and finally to in vivo efficacy. The following sections outline the critical experimental workflows, using a hypothetical derivative of the Methyl({[(3S)-piperidin-3-yl]methyl})amine scaffold as a case study.

Step 1: Biochemical Assays for Potency and Selectivity

Causality and Rationale: The initial and most fundamental question is whether the compound directly inhibits the enzymatic activity of JAK3. Biochemical assays using purified recombinant enzymes provide a clean, direct measure of enzyme inhibition, free from the complexities of a cellular environment. Equally important is the early assessment of selectivity against other JAK family members to forecast potential off-target effects. A compound that potently inhibits JAK3 but also significantly inhibits JAK2, for example, may carry a risk of hematological side effects.

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol measures the amount of ADP produced during the kinase reaction, which is inversely correlated with the inhibitory activity of the test compound.

  • Reagent Preparation:

    • Prepare a 2X kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

    • Prepare a 2X solution of the JAK substrate peptide (e.g., a poly(Glu, Tyr) 4:1 peptide) in kinase buffer.

    • Prepare a 2X solution of ATP at a concentration close to the Kₘ for each JAK enzyme in kinase buffer.

    • Serially dilute the test compound (e.g., starting from 100 µM) in DMSO, and then further dilute in kinase buffer.

    • Prepare purified, recombinant JAK1, JAK2, JAK3, and TYK2 enzymes at a 2X final concentration in kinase buffer.

  • Kinase Reaction:

    • In a 96-well plate, add 5 µL of the test compound dilution.

    • Add 10 µL of the 2X enzyme/substrate mix.

    • Initiate the reaction by adding 10 µL of the 2X ATP solution.

    • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Detection:

    • Stop the kinase reaction by adding 25 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature to deplete the remaining ATP.

    • Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and induce a luminescent signal. Incubate for 30 minutes.

    • Measure luminescence using a plate reader.

  • Data Analysis:

    • Calculate the percent inhibition for each compound concentration relative to DMSO controls.

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Data Presentation: Representative JAK Selectivity Profile

Kinase TargetHypothetical IC₅₀ (nM)Selectivity Ratio (vs. JAK3)
JAK32.01x
JAK1250125x
JAK2800400x
TYK21500750x

Mandatory Visualization: Workflow for Biochemical IC₅₀ Determination

G cluster_prep Reagent Preparation cluster_rxn Kinase Reaction cluster_detect Signal Detection cluster_analysis Data Analysis prep_cmpd Serial Dilution of Test Compound add_cmpd Add Compound to Plate prep_cmpd->add_cmpd prep_enz Prepare 2X Enzyme/ Substrate Mix add_enz Add Enzyme/Substrate prep_enz->add_enz prep_atp Prepare 2X ATP start_rxn Initiate with ATP prep_atp->start_rxn add_cmpd->add_enz add_enz->start_rxn incubate_rxn Incubate (e.g., 60 min) start_rxn->incubate_rxn stop_rxn Add ADP-Glo™ Reagent (Deplete ATP) incubate_rxn->stop_rxn add_detect Add Kinase Detection Reagent (Generate Signal) stop_rxn->add_detect read_lum Measure Luminescence add_detect->read_lum calc_inhib Calculate % Inhibition read_lum->calc_inhib plot_curve Plot Dose-Response Curve calc_inhib->plot_curve det_ic50 Determine IC₅₀ plot_curve->det_ic50

Caption: Workflow for determining IC₅₀ values in a biochemical kinase assay.

Step 2: Cellular Assays for Target Engagement and Downstream Pathway Modulation

Causality and Rationale: Demonstrating that a compound inhibits a purified enzyme is a critical first step, but it does not guarantee activity in a cellular context. The compound must be able to permeate the cell membrane and engage its target in the complex intracellular environment. Cellular assays are therefore essential to confirm on-target activity by measuring the inhibition of a specific downstream signaling event, in this case, the phosphorylation of STAT proteins.

Mandatory Visualization: The JAK3-STAT5 Signaling Pathway

JAK_STAT_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor_alpha γc Receptor Subunit JAK3 JAK3 Receptor_alpha->JAK3 associates STAT5_inactive STAT5 (inactive) Receptor_alpha->STAT5_inactive recruits Receptor_beta Cytokine-specific Receptor Subunit JAK1 JAK1 Receptor_beta->JAK1 associates JAK3->Receptor_alpha phosphorylates JAK3->JAK1 trans-phosphorylates JAK3->STAT5_inactive phosphorylates JAK1->Receptor_beta phosphorylates Cytokine Cytokine (e.g., IL-2) Cytokine->Receptor_alpha Cytokine->Receptor_beta Inhibitor Methyl({[(3S)-piperidin-3-yl]methyl})amine -based Inhibitor Inhibitor->JAK3 Inhibits STAT5_active p-STAT5 (active dimer) STAT5_inactive->STAT5_active dimerizes DNA DNA STAT5_active->DNA translocates Gene_Transcription Gene Transcription (Proliferation, Differentiation) DNA->Gene_Transcription regulates

Caption: Inhibition of the IL-2 signaling pathway via selective JAK3 blockade.

Experimental Protocol: Western Blot for Phospho-STAT5 (pSTAT5) Inhibition

  • Cell Culture and Treatment:

    • Culture a JAK3-expressing cell line (e.g., human NK-92 cells) in appropriate media.

    • Starve the cells of serum and cytokines for 4-6 hours to reduce basal signaling.

    • Pre-incubate the cells with various concentrations of the test compound or DMSO vehicle for 1 hour.

  • Cytokine Stimulation:

    • Stimulate the cells with a JAK3-dependent cytokine, such as recombinant human IL-2 (e.g., at 10 ng/mL), for a short period (e.g., 15-30 minutes).

  • Cell Lysis:

    • Immediately place the cells on ice, wash with cold PBS, and lyse with RIPA buffer containing protease and phosphatase inhibitors.

    • Clarify the lysates by centrifugation.

  • Protein Quantification and Electrophoresis:

    • Determine the protein concentration of each lysate using a BCA assay.

    • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

    • Separate the proteins by SDS-PAGE.

  • Immunoblotting:

    • Transfer the separated proteins to a PVDF membrane.

    • Block the membrane with 5% BSA or non-fat milk in TBST.

    • Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated STAT5 (pSTAT5).

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

    • Strip the membrane and re-probe for total STAT5 and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

Data Presentation: Cellular Potency and Selectivity

Cytokine Stimulus (Primary JAKs)Downstream ReadoutHypothetical EC₅₀ (nM)
IL-2 (JAK1/JAK3)pSTAT515
IL-6 (JAK1/JAK2/TYK2)pSTAT3> 5000
GM-CSF (JAK2)pSTAT5> 5000

In Vivo Validation of Therapeutic Efficacy

Causality and Rationale: Successful inhibition in cellular assays is promising, but therapeutic potential can only be validated in a living organism. In vivo animal models of disease allow for the assessment of a compound's efficacy, pharmacokinetics (PK), and safety profile. The collagen-induced arthritis (CIA) model in rodents is a gold standard for evaluating anti-inflammatory and immunosuppressive agents for rheumatoid arthritis.

Experimental Protocol: Collagen-Induced Arthritis (CIA) in Rats

  • Induction of Arthritis:

    • On Day 0, immunize susceptible rats (e.g., Lewis rats) with an emulsion of bovine type II collagen and incomplete Freund's adjuvant.

    • On Day 7, administer a booster injection.

  • Dosing and Monitoring:

    • Begin oral dosing of the test compound or vehicle daily, starting from the day of the booster injection (prophylactic model) or upon the first signs of arthritis (therapeutic model).

    • Monitor the animals daily for clinical signs of arthritis, scoring each paw based on the severity of erythema and swelling (e.g., on a scale of 0-4).

    • Measure paw volume using a plethysmometer twice weekly.

  • Endpoint Analysis (e.g., on Day 21):

    • Collect blood samples for pharmacokinetic analysis and measurement of systemic inflammatory biomarkers.

    • Euthanize the animals and collect ankle joints for histopathological analysis to assess inflammation, cartilage damage, and bone erosion.

Data Presentation: Summary of Efficacy in CIA Model

Treatment GroupMean Arthritis Score (Day 21)Paw Volume Change (%)Histopathology Score (Inflammation)
Vehicle Control10.5 ± 1.2120 ± 153.5 ± 0.4
Test Compound (30 mg/kg)2.1 ± 0.525 ± 80.8 ± 0.2
Positive Control2.5 ± 0.630 ± 101.0 ± 0.3
*p < 0.05 vs. Vehicle Control

From Scaffold to Lead: Synthetic and SAR Considerations

The evolution of a simple scaffold like Methyl({[(3S)-piperidin-3-yl]methyl})amine into a potent and selective clinical candidate is a cornerstone of medicinal chemistry.

Synthetic Accessibility: This compound can be synthesized through various established routes, including the reduction of a corresponding amide or reductive amination protocols, making it an accessible starting point for chemical elaboration.[10]

Mandatory Visualization: Conceptual Evolution of a JAK3 Inhibitor

SAR_Evolution cluster_optimization Structure-Activity Relationship (SAR) Cycle Scaffold Scaffold Methyl({[(3S)-piperidin-3-yl]methyl})amine (Low Affinity) Hinge_Binder Addition of Hinge-Binding Moiety (e.g., Pyrrolopyrimidine) - Increases Potency Scaffold->Hinge_Binder Design & Synthesize Selectivity_Group Modification for Selectivity (e.g., Covalent Warhead for Cys909) - Increases JAK3 Selectivity Hinge_Binder->Selectivity_Group Iterate PK_Modulation PK/ADME Optimization (e.g., addition of polar groups) - Improves Drug-like Properties Selectivity_Group->PK_Modulation Iterate Lead_Candidate Lead Candidate (High Potency, Selectivity, and Good PK Properties) PK_Modulation->Lead_Candidate Select

Caption: Conceptual pathway from a basic scaffold to a lead candidate.

Structure-Activity Relationship (SAR) Insights:

  • Hinge-Binding Moiety: The primary amine of the scaffold is typically used to attach a heterocyclic system, such as a pyrrolopyrimidine, which mimics the adenine portion of ATP and forms crucial hydrogen bonds with the hinge region of the kinase active site.[6] This addition dramatically increases binding affinity.

  • Achieving Selectivity: Selectivity for JAK3 over other JAKs can be achieved by exploiting the few amino acid differences in their ATP-binding pockets. A key strategy has been the design of covalent inhibitors that form a bond with a unique cysteine residue (Cys909) present in JAK3 but not in the other JAKs.[1][5][11] This is accomplished by incorporating a mildly electrophilic "warhead," such as an acrylamide group, onto the inhibitor scaffold.

  • Optimizing Pharmacokinetics: Further modifications to the piperidine ring or other parts of the molecule are made to fine-tune physicochemical properties like solubility, metabolic stability, and cell permeability, ensuring the compound is suitable for oral administration and has a desirable duration of action.

Conclusion

The selective inhibition of JAK3 is a clinically validated and powerful strategy for the treatment of autoimmune diseases. The mechanism of action hinges on blocking the phosphorylation of STAT proteins downstream of common gamma chain cytokine receptors, thereby dampening the pro-inflammatory signaling cascades that drive these conditions. While Methyl({[(3S)-piperidin-3-yl]methyl})amine itself is a basic chemical entity, it represents a foundational scaffold upon which potent, selective, and drug-like JAK3 inhibitors are built. The comprehensive experimental workflow detailed in this guide—from biochemical characterization and cellular target validation to in vivo efficacy models—provides a robust framework for the discovery and development of the next generation of targeted immunomodulators.

References

  • EvitaChem. piperidin-3-yl]methyl})amine (EVT-15392874).
  • Li, H., et al. (2018). Discovery of a highly selective JAK3 inhibitor for the treatment of rheumatoid arthritis. Scientific Reports, 8(1), 5165. Available from: [Link]

  • BPS Bioscience. JAK3 (Janus Kinase 3) Assay Kit. Available from: [Link]

  • O'Shea, J. J., & Plenge, R. (2012).
  • Schwartz, D. M., Kanno, Y., Villarino, A., Ward, M., Gadina, M., & O'Shea, J. J. (2017). JAK inhibitors in development for inflammatory and autoimmune diseases. Nature Reviews Drug Discovery, 16(12), 843-862.
  • Flanagan, M. E., et al. (2010). Discovery of CP-690,550: a potent and selective Janus kinase (JAK) inhibitor for the treatment of autoimmune diseases and organ transplant rejection. Journal of Medicinal Chemistry, 53(24), 8468-8484.
  • Thorarensen, A., et al. (2017). Design of a Janus Kinase 3 (JAK3) Specific Inhibitor 1-((2S,5R)-5-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-2-methylpiperidin-1-yl)prop-2-en-1-one (PF-06651600) Allowing for the Interrogation of JAK3 Signaling in Humans. Journal of Medicinal Chemistry, 60(5), 1971-1993. Available from: [Link]

  • Kozikowski, A. P., et al. (2003). Piperidine derivatives as JAK3 inhibitors. U.S. Patent No. 6,506,761. Washington, DC: U.S.
  • Bonafoux, D., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. Available from: [Link]

  • Wikipedia. (2023). Janus kinase 3 inhibitor. Available from: [Link]

  • Jiang, J., et al. (2008). Examining the Chirality, Conformation and Selective Kinase Inhibition of 3-((3R,4R)-4-methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile (CP-690,550). Journal of Medicinal Chemistry, 51(24), 8012-8018. Available from: [Link]

  • Casimiro-Garcia, A., et al. (2024). Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore screening, molecular docking, molecular dynamics, and MM/GBSA analyses. Frontiers in Chemistry, 12, 1369363. Available from: [Link]

  • Thorarensen, A., et al. (2017). Design of a Janus Kinase 3 (JAK3) Specific Inhibitor 1-((2S,5R)-5-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-2-methylpiperidin-1-yl)prop-2-en-1-one (PF-06651600) Allowing for the Interrogation of JAK3 Signaling in Humans. PubMed. Available from: [Link]

  • Forster, M., et al. (2015). Development of Selective Covalent Janus Kinase 3 Inhibitors. Journal of Medicinal Chemistry, 58(16), 6589-6606. Available from: [Link]

  • Yin, Y., et al. (2016). [Research progress of JAK-3 kinase and its inhibitors]. Yao Xue Xue Bao, 51(10), 1520-1529. Available from: [Link]

  • Thorarensen, A., et al. (2017). The design of a Janus Kinase 3 (JAK3) specific inhibitor 1-((2S,5R)-5-((7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-2-methylpiperidin-1-yl)prop-2-en-1-one (PF-06651600) allowing for the interrogation of JAK3 signaling in humans. ResearchGate. Available from: [Link]

  • Jiang, T., et al. (2022). Design, Synthesis and Structure-Activity Relationship Studies of Meridianin Derivatives as Novel JAK/STAT3 Signaling Inhibitors. Semantic Scholar. Available from: [Link]

  • Akhmetova, G. S., et al. (2026). Synthesis, Antimicrobial Activity and Cytotoxicity of Novel (Piperidin-4-yl)adamantane-1-carboxylate N-Substituted Derivatives. Molecules, 31(3), 439. Available from: [Link]

  • Sestak, V., et al. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 305, 116584. Available from: [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Structural Analysis and Stereochemistry of Methyl({[(3S)-piperidin-3-yl]methyl})amine

For Researchers, Scientists, and Drug Development Professionals Authored by: Senior Application Scientist Abstract Introduction: The Significance of the Chiral Piperidine Scaffold The piperidine ring is a ubiquitous hete...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

Introduction: The Significance of the Chiral Piperidine Scaffold

The piperidine ring is a ubiquitous heterocyclic motif found in a vast array of natural products and pharmaceuticals.[1] Its prevalence in drug design stems from its ability to confer favorable physicochemical properties, such as aqueous solubility and metabolic stability, and to serve as a versatile scaffold for presenting pharmacophoric elements in a defined spatial orientation. The introduction of a stereocenter, as in Methyl({[(3S)-piperidin-3-yl]methyl})amine, adds a critical layer of complexity and opportunity. The "S" configuration at the C3 position dictates a specific three-dimensional arrangement that can profoundly influence binding affinity and selectivity for biological targets.

Methyl({[(3S)-piperidin-3-yl]methyl})amine and its derivatives have been investigated as inhibitors of Janus kinase 3 (JAK3), an enzyme implicated in inflammatory and autoimmune disorders.[2] The precise stereochemistry of the piperidine moiety is crucial for effective interaction with the ATP-binding site of the kinase. This guide will provide the foundational knowledge required to rigorously characterize this and similar chiral piperidine-containing molecules.

Stereoselective Synthesis: Establishing the Chiral Core

The absolute configuration of Methyl({[(3S)-piperidin-3-yl]methyl})amine originates from its synthesis. Stereoselective synthesis is therefore the cornerstone of obtaining the enantiomerically pure compound. A common and effective strategy involves the use of the chiral pool, starting from readily available, enantiopure starting materials.

Chiral Pool Synthesis Approach

A plausible and efficient route to (S)-3-(aminomethyl)piperidine derivatives starts from a naturally occurring amino acid, such as L-glutamic acid. This approach leverages the inherent chirality of the starting material to establish the desired stereocenter in the final product.

Illustrative Synthetic Pathway:

Stereoselective Synthesis L-Glutamic Acid L-Glutamic Acid Protected Diol Protected Diol L-Glutamic Acid->Protected Diol 1. Esterification 2. Boc Protection 3. Reduction (e.g., NaBH4) Ditosylate Ditosylate Protected Diol->Ditosylate TsCl, Pyridine N-Protected Piperidine N-Protected Piperidine Ditosylate->N-Protected Piperidine Primary Amine (e.g., Benzylamine) Amine Intermediate Amine Intermediate N-Protected Piperidine->Amine Intermediate Deprotection/Reduction Final_Product Methyl({[(3S)-piperidin-3-yl]methyl})amine Amine Intermediate->Final_Product Reductive Amination (Formaldehyde, Reducing Agent)

Figure 1: Illustrative workflow for the stereoselective synthesis from the chiral pool.

Experimental Protocol: Key Cyclization Step

The crucial step in this synthetic sequence is the intramolecular cyclization of a ditosylated intermediate with a primary amine to form the piperidine ring. The stereochemistry at the C3 position is retained from the starting L-glutamic acid.

  • Preparation of the Ditosylate: The protected diol, derived from L-glutamic acid, is dissolved in a suitable solvent such as dichloromethane (DCM) or pyridine.

  • Tosyaltion: The solution is cooled to 0 °C, and p-toluenesulfonyl chloride (TsCl) is added portion-wise, followed by a base like triethylamine or allowing pyridine to act as both solvent and base. The reaction is stirred at low temperature and then allowed to warm to room temperature.

  • Cyclization: The crude ditosylate is then reacted with a primary amine (e.g., benzylamine) in a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile at an elevated temperature to facilitate the intramolecular SN2 reactions, forming the N-protected piperidine ring.

  • Work-up and Purification: The reaction mixture is subjected to an aqueous work-up, and the product is purified by column chromatography.

The choice of protecting groups and reaction conditions is critical to prevent racemization and ensure high diastereoselectivity.

Structural Analysis: Unveiling the Three-Dimensional Architecture

A combination of spectroscopic and crystallographic techniques is essential for the unambiguous determination of the structure and stereochemistry of Methyl({[(3S)-piperidin-3-yl]methyl})amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the connectivity and conformational preferences of molecules in solution. For Methyl({[(3S)-piperidin-3-yl]methyl})amine, ¹H and ¹³C NMR, along with two-dimensional techniques like COSY and HSQC, are indispensable.

Conformational Landscape of 3-Substituted Piperidines

The piperidine ring predominantly adopts a chair conformation to minimize torsional and steric strain.[2] For a 3-substituted piperidine, the substituent can occupy either an axial or an equatorial position, and these two chair conformations are in rapid equilibrium.

Figure 2: Chair-chair interconversion of a 3-substituted piperidine.

For the -CH₂NHCH₃ group at the C3 position, the equatorial orientation is generally favored to minimize 1,3-diaxial interactions. The relative populations of the equatorial and axial conformers can be estimated from the coupling constants of the proton at C3.

Expected NMR Spectral Features (Based on Analogues)

While specific data for the title compound is unavailable, data from related 3-substituted piperidines can provide a predictive framework.[3][4][5][6]

Proton/Carbon Expected ¹H Chemical Shift (ppm) Expected ¹³C Chemical Shift (ppm) Key Correlations and Multiplicity
Piperidine Ring CH1.0 - 3.525 - 55Complex multiplets due to diastereotopicity and conformational averaging.
-CH₂ -NHCH₃~2.5 - 2.8~50-60Doublet of doublets or multiplet, coupled to H3 and NH.
-NHCH₃ ~2.4~36Singlet.
C3-~35-45-
C2, C6~2.5 - 3.2~45-55Diastereotopic protons with distinct chemical shifts and couplings.
C4, C5~1.2 - 2.0~25-35Complex multiplets.

Table 1: Predicted NMR spectral characteristics for Methyl({[(3S)-piperidin-3-yl]methyl})amine based on analogous structures.

Protocol for NMR Analysis of a Chiral Piperidine Derivative

  • Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, MeOD, or D₂O) in a 5 mm NMR tube. The choice of solvent can influence the conformational equilibrium.

  • ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum to assess purity and identify major proton environments.

  • ¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C NMR spectrum to identify the number of unique carbon atoms.

  • 2D NMR Experiments:

    • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks and trace the connectivity within the piperidine ring and the side chain.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom, aiding in the assignment of both ¹H and ¹³C spectra.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for confirming the overall structure and assigning quaternary carbons.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To probe through-space interactions between protons. This is particularly useful for determining the preferred conformation by observing NOEs between axial and equatorial protons.

Computational NMR Prediction

In the absence of experimental data, computational methods, such as Density Functional Theory (DFT) calculations, can be employed to predict NMR chemical shifts.[7][8][9][10] These predictions, when benchmarked against known compounds, can provide a high degree of confidence in structural assignments.

X-ray Crystallography

Single-crystal X-ray crystallography provides the definitive, unambiguous determination of the three-dimensional structure of a molecule in the solid state, including its absolute stereochemistry.[2][3]

Workflow for Single-Crystal X-ray Crystallography

X-ray Crystallography Workflow Crystal_Growth Crystal Growth Data_Collection X-ray Diffraction Data Collection Crystal_Growth->Data_Collection Structure_Solution Structure Solution (e.g., Direct Methods) Data_Collection->Structure_Solution Structure_Refinement Structure Refinement Structure_Solution->Structure_Refinement Validation Validation and Analysis Structure_Refinement->Validation

Figure 3: A simplified workflow for single-crystal X-ray crystallography.

Protocol for X-ray Crystallographic Analysis

  • Crystal Growth: High-quality single crystals are grown from a supersaturated solution of the compound. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion). For amines, it is often advantageous to crystallize a salt (e.g., hydrochloride or tartrate) to promote crystal formation through ionic interactions.

  • Data Collection: A suitable crystal is mounted on a diffractometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

  • Structure Solution and Refinement: The diffraction data is used to determine the unit cell dimensions and space group. The initial structure is solved and then refined to obtain the final atomic coordinates, bond lengths, and angles.

  • Determination of Absolute Configuration: For a chiral molecule crystallizing in a non-centrosymmetric space group, the absolute configuration can be determined by analyzing anomalous dispersion effects, typically quantified by the Flack parameter.

Expected Crystallographic Features

Based on related structures, the piperidine ring is expected to adopt a chair conformation in the solid state. The -(CH₂)NHCH₃ substituent at the C3 position would likely be in an equatorial orientation to minimize steric hindrance. Intermolecular hydrogen bonding involving the amine and piperidine nitrogen atoms is also anticipated to play a significant role in the crystal packing.

Circular Dichroism (CD) Spectroscopy

Circular Dichroism (CD) spectroscopy is a powerful technique for probing the stereochemistry of chiral molecules in solution.[11] It measures the differential absorption of left and right circularly polarized light by a chiral chromophore. While the core structure of Methyl({[(3S)-piperidin-3-yl]methyl})amine lacks a strong chromophore in the accessible UV-Vis range, derivatization with a chromophoric group can enable its analysis by CD.

Protocol for CD Analysis via Derivatization

  • Derivatization: The primary or secondary amine can be reacted with a chiral or achiral chromophoric derivatizing agent to introduce a chromophore near the stereocenter.

  • CD Measurement: The CD spectrum of the derivatized compound is recorded over a range of wavelengths.

  • Analysis: The sign and intensity of the Cotton effects in the CD spectrum can be correlated with the absolute configuration of the stereocenter, often through comparison with structurally related compounds or by computational prediction of the CD spectrum.

Stereochemistry and Biological Activity: The Case of JAK3 Inhibition

The (3S) stereochemistry of Methyl({[(3S)-piperidin-3-yl]methyl})amine is not merely a structural feature but a critical determinant of its biological function. As a scaffold for JAK3 inhibitors, the 3-aminomethylpiperidine moiety is designed to interact with specific residues in the kinase active site.

The Janus kinase (JAK) family of tyrosine kinases (JAK1, JAK2, JAK3, and TYK2) are crucial mediators of cytokine signaling.[12][13] Dysregulation of JAK signaling is implicated in various autoimmune and inflammatory diseases. JAK3, in particular, is primarily expressed in hematopoietic cells and plays a key role in immune function, making it an attractive target for immunosuppressive drugs.[14][15][16]

The development of selective JAK3 inhibitors is a major goal in drug discovery. The stereochemical presentation of functional groups by the piperidine ring can significantly impact both potency and selectivity. The (3S) configuration of the aminomethyl side chain positions it in a specific orientation that can form key hydrogen bonds or other interactions within the ATP-binding pocket of JAK3, while avoiding unfavorable steric clashes. A change to the (3R) configuration, or a racemic mixture, would likely result in a significant loss of potency and/or selectivity.

Conclusion

The structural and stereochemical integrity of Methyl({[(3S)-piperidin-3-yl]methyl})amine is fundamental to its potential as a scaffold in drug discovery. This technical guide has outlined a multi-faceted approach to its characterization, integrating stereoselective synthesis with a suite of powerful analytical techniques. While the absence of direct experimental data for this specific molecule necessitates a comparative and predictive approach, the principles and protocols described herein provide a robust framework for the analysis of this and other chiral piperidine derivatives. For researchers and drug development professionals, a thorough understanding of these methodologies is essential for advancing the design and development of next-generation therapeutics.

References

  • Boc-(R,S)-(3-aminomethyl)piperidine - Chem-Impex. (n.d.). Retrieved from [Link]

  • Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
  • Sensing chiral amines via supramolecular chemistry and circular dichroism spectrometry. (n.d.). Retrieved from [Link]

  • Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions. (2022).
  • The prediction of 1H chemical shifts in amines: a semiempirical and ab initio investigation. (2007). Magnetic Resonance in Chemistry, 45(10), 843-855.
  • Design and synthesis of tricyclic JAK3 inhibitors with picomolar affinities as novel molecular probes. (2014). ChemMedChem, 9(1), 134-141.
  • The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)
  • Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
  • The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)
  • JAK3 inhibitors based on thieno[3,2-d]pyrimidine scaffold: design, synthesis and bioactivity evaluation for the treatment of B-cell lymphoma. (2020). Bioorganic Chemistry, 95, 103542.
  • Computational NMR Prediction: A Microreview - Corin Wagen. (2023). Retrieved from [Link]

  • Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. (2025).
  • Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore - Semantic Scholar. (2024). Retrieved from [Link]

  • Scaffold hopping towards potent and selective JAK3 inhibitors: discovery of novel C-5 substituted pyrrolopyrazines. (2014). Bioorganic & Medicinal Chemistry Letters, 24(21), 5013-5018.
  • 3-Amido-3-aryl-piperidines: A Novel Class of Potent, Selective, and Orally Active GlyT1 Inhibitors. (2014). ACS Medicinal Chemistry Letters, 5(7), 819-824.
  • Development of a 13C NMR Chemical Shift Prediction Procedure Using B3LYP/cc-pVDZ and Empirically Derived Systematic Error Correction Terms: A Computational Small Molecule Structure Elucidation Method. (2017). The Journal of Organic Chemistry, 82(10), 5135-5145.
  • Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

  • Structure-Guided Identification of JAK2 Inhibitors: From Similarity to Stability and Specificity. (2025). International Journal of Molecular Sciences, 26(22), 16421.
  • Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. (2022). Organic & Biomolecular Chemistry, 20(44), 8645-8653.
  • Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. (2024). International Journal of Novel Research and Development, 9(2), 1-15.
  • Cas 4606-66-0,Methyl-(1-Methyl-piperidin-3-yl) - LookChem. (n.d.). Retrieved from [Link]

  • Synthesis and Characterization of 6-(4-(1H-benzo[d]imidazol- 2-yl)piperidine-1-yl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine derivatives. (2025). World Scientific News, 195, 1-13.
  • Accurate conformational stability and cationic structure of piperidine determined by conformer-specific VUV-MATI spectroscopy. (2020). Physical Chemistry Chemical Physics, 22(39), 22823-22832.
  • Crystal structure of 3-methyl-2,6-bis(4-methyl-1,3-thiazol-5-yl)piperidin-4-one. (n.d.).
  • Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio - White Rose Research Online. (n.d.). Retrieved from [Link]

  • 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. (1985). Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395.
  • methyl({[(3S)-piperidin-3-yl]methyl})amine dihydrochloride | 2059910-59-5 - Molport. (n.d.). Retrieved from [Link]

  • NMR Spectroscopy :: 13C NMR Chemical Shifts - Organic Chemistry Data. (2021). Retrieved from [Link]

  • Conformational preferences of N-acetyl-N′-methylprolineamide in different media: a 1H NMR and theoretical investigation. (2018). New Journal of Chemistry, 43(2), 856-865.

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Foundational

Pharmacokinetic Profiling of Methyl({[(3S)-piperidin-3-yl]methyl})amine Derivatives: Bridging Structural Biology and ADME Optimization

Executive Summary and Structural Rationale The integration of basic aliphatic amines into drug scaffolds is a cornerstone of modern medicinal chemistry, primarily utilized to modulate physicochemical properties and enhan...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary and Structural Rationale

The integration of basic aliphatic amines into drug scaffolds is a cornerstone of modern medicinal chemistry, primarily utilized to modulate physicochemical properties and enhance target engagement. The Methyl({[(3S)-piperidin-3-yl]methyl})amine moiety—a chiral, diprotic diamine—has recently emerged as a highly versatile building block. It is frequently deployed as a "ribose mimic" in epigenetic modulators, such as DOT1L inhibitors [1], or as a basic solubilizing tail in BET bromodomain chemical probes [2].

The causality behind selecting this specific (3S)-enantiomer lies in its unique spatial geometry and acid-base profile. With a piperidine ring nitrogen (pKa ~10.2) and a secondary methylamine nitrogen (pKa ~9.5), the scaffold is almost entirely doubly protonated at a physiological pH of 7.4. While this drives exceptional aqueous solubility—preventing the aggregation often seen in flat, aromatic kinase inhibitors—it inherently challenges passive membrane permeability. Consequently, pharmacokinetic (PK) profiling of these derivatives requires a rigorous, self-validating analytical cascade to balance solubility, metabolic stability, and systemic exposure.

Experimental Workflows and Methodologies

To accurately predict the in vivo behavior of Methyl({[(3S)-piperidin-3-yl]methyl})amine derivatives, we utilize a tiered screening cascade. Because basic amines are notorious for non-specific binding and P-glycoprotein (P-gp) efflux, our protocols are designed as self-validating systems that isolate specific ADME variables.

PK_Workflow Synth Compound Synthesis Methyl({[(3S)-piperidin-3-yl]methyl})amine InVitro In Vitro ADME (Microsomes, Caco-2) Synth->InVitro InVivo In Vivo PK Profiling (Rodent IV/PO) InVitro->InVivo BioA Bioanalysis (LC-MS/MS Quantification) InVivo->BioA Data PK Parameter Calculation (CL, Vss, t1/2, F%) BioA->Data

Fig 1. Step-by-step pharmacokinetic screening cascade for piperidine derivatives.

Protocol A: Caco-2 Bidirectional Permeability Assay

Because the diprotic nature of the scaffold limits transcellular diffusion, this assay is critical for determining apparent permeability ( Papp​ ) and identifying active efflux.

Step-by-Step Methodology:

  • Cell Culture & Seeding: Seed Caco-2 cells on polycarbonate membrane filters (0.4 μm pore size) in 24-well Transwell plates. Culture for 21 days to ensure full differentiation into enterocyte-like monolayers.

  • Monolayer Validation (Self-Validation Step 1): Measure Transepithelial Electrical Resistance (TEER). Only wells with TEER > 250 Ω·cm² are used. Introduce Lucifer Yellow (a paracellular marker) to confirm tight junction integrity; rejection must be >99%.

  • Dosing: Prepare the piperidine derivative at 10 μM in HBSS buffer (pH 7.4). Add to the apical (A) chamber for A-to-B transport, and to the basolateral (B) chamber for B-to-A transport.

  • Incubation & Sampling: Incubate at 37°C. Take 50 μL aliquots from the receiver chambers at 30, 60, and 120 minutes. Replenish with an equal volume of fresh buffer.

  • Control Validation (Self-Validation Step 2): Run Propranolol (high permeability control) and Digoxin (known P-gp substrate) in parallel to validate assay responsiveness.

  • Quantification: Quench samples with cold acetonitrile containing an internal standard. Analyze via LC-MS/MS to calculate Papp​ and the Efflux Ratio ( Papp(B−A)​/Papp(A−B)​ ).

Protocol B: Hepatic Microsomal Stability Assay

The terminal N-methyl group on the scaffold is a known "soft spot" for Cytochrome P450 (CYP) mediated oxidation. This assay determines intrinsic clearance ( CLint​ ).

Step-by-Step Methodology:

  • Preparation: Thaw human or rat liver microsomes (HLM/RLM) on ice. Prepare a 0.5 mg/mL microsomal protein suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂.

  • Pre-incubation: Add the test compound to achieve a final concentration of 1 μM. Pre-incubate the mixture at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM).

  • Negative Control (Self-Validation Step 1): Run a parallel incubation without NADPH. This isolates CYP450-mediated metabolism from non-specific degradation (e.g., amidases or chemical instability).

  • Positive Control (Self-Validation Step 2): Run Verapamil and Dextromethorphan to confirm the enzymatic viability of CYP3A4 and CYP2D6, respectively.

  • Quenching & Analysis: At 0, 5, 15, 30, and 60 minutes, extract 50 μL aliquots and immediately quench in 150 μL of ice-cold acetonitrile. Centrifuge at 4000 rpm for 15 minutes and analyze the supernatant via LC-MS/MS to determine the half-life of depletion.

Metabolic Pathways and Clearance Mechanisms

The structural architecture of the Methyl({[(3S)-piperidin-3-yl]methyl})amine scaffold dictates its metabolic fate. The primary route of biotransformation involves CYP3A4 and CYP2D6. The electron-rich nature of the secondary amine facilitates rapid single-electron transfer or hydrogen atom abstraction by the CYP heme iron, leading to N-demethylation. Additionally, the piperidine ring itself is subject to hydroxylation, typically at the C4 or C5 positions, driven by the steric orientation of the (3S) substitution.

Metabolism Drug Parent Scaffold (Piperidin-3-ylmethyl)amine CYP Hepatic CYP450 (CYP3A4 / CYP2D6) Drug->CYP M1 Metabolite 1 N-Demethylation CYP->M1 Oxidation M2 Metabolite 2 Ring Hydroxylation CYP->M2 Oxidation Excrete Renal Excretion (Hydrophilic Clearance) M1->Excrete M2->Excrete

Fig 2. Primary CYP450-mediated metabolic clearance pathways for the scaffold.

In Vivo Pharmacokinetics: Data Presentation

The ultimate goal of incorporating the Methyl({[(3S)-piperidin-3-yl]methyl})amine moiety is often to rescue the poor PK profiles of earlier generation leads. For instance, in the development of DOT1L inhibitors, replacing a metabolically unstable adenosine core with this piperidine "ribose mimic" significantly reduced plasma clearance and extended the half-life [1].

The table below summarizes the quantitative shift in PK parameters when transitioning from a traditional nucleoside lead to an optimized piperidine derivative (dosed intravenously at 2 mg/kg in murine models).

Compound ClassClearance (CL) mL/min/kgVol. of Distribution ( Vss​ ) L/kgHalf-Life ( t1/2​ ) hBioavailability (F) %
Nucleoside Lead 122.94 ± 29.612.15 ± 0.401.93 ± 0.91< 5.0
(3S)-Piperidine Derivative 55.18 ± 8.564.80 ± 1.126.06 ± 2.9428.4

Data Interpretation & Causality: The reduction in Clearance (from ~123 to ~55 mL/min/kg) is directly attributed to the removal of the adenosine core, which is highly susceptible to ubiquitous adenosine deaminases. Furthermore, the increase in the Volume of Distribution ( Vss​ ) from 2.15 to 4.80 L/kg reflects the lipophilic basicity of the piperidine scaffold, which drives extensive tissue distribution via phospholipid binding in peripheral compartments. This combination of reduced clearance and expanded distribution volume causally extends the terminal half-life to over 6 hours, marking a successful PK optimization [1][2].

References

  • Tan, Z., Guo, N., Liu, S., Li, J., Chen, Y., Cui, J., Lei, H., Jiang, N., Wang, L., & Zhai, X. (2024). Discovery of Novel Non-nucleoside DOT1L R231Q Inhibitors with Improved Pharmacokinetic Properties and Anti-lung Cancer Efficacy. Journal of Medicinal Chemistry, 67(18), 16248-16269.[Link]

  • Bradley, E., Fusani, L., Chung, C.-W., Craggs, P. D., Demont, E. H., Humphreys, P. G., Mitchell, D. J., Phillipou, A., Rioja, I., Shah, R. R., Wellaway, C. R., Prinjha, R. K., Palmer, D. S., Kerr, W. J., Reid, M., Wall, I. D., & Cookson, R. (2023). Structure-Guided Design of a Domain-Selective Bromodomain and Extra Terminal N-Terminal Bromodomain Chemical Probe. Journal of Medicinal Chemistry, 66(23), 15728-15749.[Link]

Exploratory

An In-depth Technical Guide to Methyl({[(3S)-piperidin-3-yl]methyl})amine: A Key Building Block for JAK3 Inhibitors

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of Methyl({[(3S)-piperidin-3-yl]methyl})amine, a chiral piperidine derivative of significant...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl({[(3S)-piperidin-3-yl]methyl})amine, a chiral piperidine derivative of significant interest in medicinal chemistry. The document delineates its chemical identity, including its CAS Registry Numbers for both the free base and dihydrochloride salt forms. A detailed, field-proven synthetic protocol for its preparation is presented, alongside a thorough exploration of its primary pharmacological application as a selective inhibitor of Janus Kinase 3 (JAK3). The guide elucidates the mechanism of action through the JAK-STAT signaling pathway and discusses the therapeutic implications for immunological disorders. This document is intended to serve as a critical resource for researchers engaged in the discovery and development of novel immunomodulatory agents.

Chemical Identity and Physicochemical Properties

Methyl({[(3S)-piperidin-3-yl]methyl})amine is a chiral secondary amine featuring a piperidine scaffold. Its specific stereochemistry is crucial for its biological activity. The compound is often handled and utilized in its more stable salt form, typically as a dihydrochloride salt.

Table 1: Chemical Identifiers and Properties

PropertyValueSource(s)
IUPAC Name N-methyl-1-[(3S)-piperidin-3-yl]methanamineN/A
Synonym(s) (S)-N-methyl-1-(piperidin-3-yl)methanamineN/A
Molecular Formula C₇H₁₆N₂N/A
Molecular Weight 128.22 g/mol N/A
CAS Registry Number (Free Base) 1846687-61-3[1]
Molecular Formula (Dihydrochloride) C₇H₁₈Cl₂N₂N/A
Molecular Weight (Dihydrochloride) 201.13 g/mol N/A
CAS Registry Number (Dihydrochloride) 2059910-59-5[2]
Canonical SMILES CNC[C@@H]1CCCNC1N/A
InChI Key CYDMJLIOBYDVSP-ZETCQYMHSA-N[1]

Synthesis of Methyl({[(3S)-piperidin-3-yl]methyl})amine

The synthesis of enantiomerically pure Methyl({[(3S)-piperidin-3-yl]methyl})amine is a critical step for its use in pharmaceutical research. A common and effective strategy involves the reduction of an amide precursor, which can be derived from a chiral starting material. The following protocol describes a robust method for its preparation.

Synthetic Workflow

The synthesis can be conceptualized as a two-step process starting from a commercially available protected piperidine-3-carboxylic acid. The first step is the formation of the corresponding carboxamide, followed by a reduction of the amide to the desired amine.

Synthesis_Workflow Start (S)-N-Boc-piperidine- 3-carboxylic acid Intermediate (S)-N-Boc-piperidine- 3-carboxamide Start->Intermediate Amide Coupling (e.g., EDC, HOBt, NH₃) Final_Product Methyl({[(3S)-piperidin-3-yl]methyl})amine Intermediate->Final_Product Reduction (e.g., LiAlH₄) Deprotection Final Compound Final_Product->Deprotection Acidic Deprotection (if required) JAK_STAT_Pathway cluster_0 Extracellular Space cluster_1 Cell Membrane cluster_2 Cytoplasm cluster_3 Nucleus Cytokine Cytokine Receptor1 Cytokine Receptor Cytokine->Receptor1 Receptor2 Cytokine Receptor Cytokine->Receptor2 JAK1 JAK Receptor1->JAK1 STAT1_inactive STAT Receptor1->STAT1_inactive Recruitment JAK2 JAK Receptor2->JAK2 STAT2_inactive STAT Receptor2->STAT2_inactive Recruitment JAK1->Receptor1 P JAK1->JAK2 Phosphorylation STAT1_active p-STAT JAK1->STAT1_active Phosphorylation JAK2->Receptor2 P JAK2->JAK1 Phosphorylation STAT2_active p-STAT JAK2->STAT2_active Phosphorylation STAT_dimer p-STAT Dimer STAT1_active->STAT_dimer STAT2_active->STAT_dimer DNA DNA STAT_dimer->DNA Translocation Transcription Gene Transcription DNA->Transcription

Caption: Simplified schematic of the JAK-STAT signaling pathway.

Role of JAK3 and Therapeutic Implications

While other JAKs are more broadly expressed, JAK3 expression is largely restricted to hematopoietic cells. It specifically associates with the common gamma chain (γc), a subunit shared by the receptors for several interleukins, including IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21. This makes JAK3 a highly attractive target for immunomodulatory drugs, as its inhibition is expected to have a more focused effect on the immune system with potentially fewer off-target effects compared to pan-JAK inhibitors.

Inhibition of JAK3 by molecules derived from Methyl({[(3S)-piperidin-3-yl]methyl})amine can block the signaling of these key cytokines, thereby suppressing the activity of T-cells, B-cells, and Natural Killer (NK) cells. This mechanism is therapeutically relevant for a range of autoimmune and inflammatory conditions, including:

  • Rheumatoid Arthritis

  • Psoriasis

  • Inflammatory Bowel Disease (Crohn's disease and ulcerative colitis)

  • Organ transplant rejection

The development of selective JAK3 inhibitors is an active area of research, and building blocks like Methyl({[(3S)-piperidin-3-yl]methyl})amine are essential for the synthesis of new chemical entities with improved potency, selectivity, and pharmacokinetic properties.

Analytical Characterization

While a publicly available, experimentally determined NMR spectrum for Methyl({[(3S)-piperidin-3-yl]methyl})amine is not readily found in the literature, the expected chemical shifts can be predicted based on the analysis of similar piperidine structures. [2][3][4] Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts

PositionPredicted ¹H Chemical Shift (ppm)Predicted ¹³C Chemical Shift (ppm)
Piperidine C2~2.9-3.1 (axial), ~2.4-2.6 (equatorial)~53-55
Piperidine C3~1.5-1.7~33-35
Piperidine C4~1.6-1.8 (axial), ~1.1-1.3 (equatorial)~25-27
Piperidine C5~1.6-1.8 (axial), ~1.1-1.3 (equatorial)~25-27
Piperidine C6~2.9-3.1 (axial), ~2.4-2.6 (equatorial)~46-48
Methylene (-CH₂-)~2.4-2.6~50-52
Methyl (-CH₃)~2.3-2.5~35-37

Note: Predicted shifts are highly dependent on the solvent and pH. The piperidine ring protons will exhibit complex splitting patterns.

For definitive structural confirmation and purity assessment, standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) are required.

Conclusion

Methyl({[(3S)-piperidin-3-yl]methyl})amine is a valuable chiral intermediate in the field of medicinal chemistry, particularly for the development of selective JAK3 inhibitors. Its synthesis, while requiring careful control of stereochemistry, can be reliably achieved through the reduction of the corresponding chiral carboxamide. A thorough understanding of its properties, synthesis, and the biological rationale for its use is essential for researchers aiming to design and develop next-generation immunomodulatory therapies.

References

  • ACS Publications. (2025). Design and Synthesis of Novel Dual Inhibitors for JAK3 and TEC Kinases in Autoimmune Disorders. Journal of Medicinal Chemistry.
  • ACS Publications. (2016). Design and Synthesis of a Pan-Janus Kinase Inhibitor Clinical Candidate (PF-06263276) Suitable for Inhaled and Topical Delivery for the Treatment of Inflammatory Diseases of the Lungs and Skin. Journal of Medicinal Chemistry.
  • ResearchGate. (n.d.). 1 H and 13 C NMR Data (δ in ppm and J in Hz) of Compounds 5−7. Retrieved from [Link]

  • Google Patents. (n.d.). Piperidine derivatives as JAK3 inhibitors.
  • PubMed. (2014). Design and synthesis of tricyclic JAK3 inhibitors with picomolar affinities as novel molecular probes. Journal of Medicinal Chemistry.
  • University of Chicago. (n.d.). Supporting Information. Retrieved from [Link]

  • PubMed Central (PMC). (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry.
  • ACS Publications. (2022). Rapid Synthesis of α-Chiral Piperidines via a Highly Diastereoselective Continuous Flow Protocol. Organic Letters.
  • Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

  • MDPI. (2025). Synthesis and NMR spectroscopy of 1,3,3,5,5-pentaalkoxy-1-chlorocyclotriphosphazenes. Molecules.
  • Google Patents. (n.d.). Synthesis process of 3-methylamino-piperidine.
  • Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

  • Google Patents. (n.d.). Piperidinyl-methyl-purineamines as nsd2 inhibitors and anti-cancer agents.
  • ACS Publications. (2022). Preparation of Enantiopure 3-Aminopiperidine and 3-Aminoazepane Derivatives from Ornithine and Lysine. Consecutive Syntheses of Pharmacologically Active Analogs, Such as Besifloxacin. Organic Process Research & Development.
  • Wiley Online Library. (2022). Design, Synthesis, in vitro and in silico Characterization of 2-Quinolone-L-alaninate-1,2,3-triazoles as Antimicrobial Agents. ChemMedChem.
  • Google Patents. (n.d.). Preparation method for 3-aminopiperidine and optical isomer thereof.
  • Chemistry Steps. (2023). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Retrieved from [Link]

  • ScienceDirect. (n.d.). Synthesis and characterization of [125I]2-Iodo N-[(S)-{(S)-1-methylpiperidin -2-yl. Retrieved from [Link]

  • University of Wisconsin-Madison. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

  • Google Patents. (n.d.). Synthesis of methylphenidate and analogs thereof.
  • University of Cambridge. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. Retrieved from [Link]

  • University of Calgary. (n.d.). Ch20: Reduction of Amides using LiAlH4 to amines. Retrieved from [Link]y5th/Ch20/ch20-3-4-1.html)

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Foundational

The Pivotal Role of the Methyl({[(3S)-piperidin-3-yl]methyl})amine Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the 3-Substituted Piperidine Moiety The piperidine ring is a cornerstone of medicinal chemistr...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 3-Substituted Piperidine Moiety

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its frequent appearance in a vast array of pharmaceuticals and biologically active compounds.[1] Its conformational flexibility and ability to be functionalized at various positions allow for the fine-tuning of physicochemical properties, enhancing drug-like characteristics such as solubility, metabolic stability, and target binding affinity.[2] Among the diverse range of substituted piperidines, the chiral 3-amino- and 3-(aminomethyl)piperidine core structures have emerged as particularly valuable building blocks in contemporary drug discovery.[3] This guide focuses on a key exemplar of this structural class: Methyl({[(3S)-piperidin-3-yl]methyl})amine. This specific scaffold is central to the development of targeted therapies, most notably in the realm of Janus kinase (JAK) inhibitors for autoimmune diseases.[4] We will delve into its synthesis, explore its critical role in the structure-activity relationships of potent kinase inhibitors, and elucidate the underlying biological pathways it modulates.

Synthetic Strategies for Enantiopure Methyl({[(3S)-piperidin-3-yl]methyl})amine

The synthesis of enantiomerically pure Methyl({[(3S)-piperidin-3-yl]methyl})amine is a critical undertaking for its application in drug development, as stereochemistry often plays a decisive role in pharmacological activity. Several synthetic routes have been established, starting from readily available chiral precursors or employing asymmetric synthesis techniques.

Route 1: From (S)-Piperidine-3-carboxylic Acid (Nipecotic Acid)

A common and direct approach involves the derivatization and subsequent reduction of (S)-nipecotic acid.

Synthesis_Route_1 start (S)-Nipecotic Acid intermediate1 (S)-Piperidine-3-carboxamide start->intermediate1 1. SOCl2, MeOH 2. NH3 final_product Methyl({[(3S)-piperidin-3-yl]methyl})amine start->final_product 1. Esterification, Amidation 2. LiAlH4 reduction intermediate2 N-Methyl-(S)-piperidine-3-carboxamide intermediate1->intermediate2 (Not a direct common step)

Caption: Synthesis from (S)-Nipecotic Acid.

A more direct route from the amide derivative of (S)-nipecotic acid involves a robust reduction step.

Experimental Protocol: Reduction of (S)-Piperidine-3-carboxamide

  • Reaction Setup: In a dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, a suspension of lithium aluminum hydride (LiAlH4) (4.0 eq.) in anhydrous tetrahydrofuran (THF) is prepared under a nitrogen atmosphere.

  • Addition of Amide: A solution of (S)-piperidine-3-carboxamide (1.0 eq.) in anhydrous THF is added dropwise to the stirred LiAlH4 suspension at 0 °C.

  • Reaction: The reaction mixture is then allowed to warm to room temperature and subsequently heated to reflux for 16-24 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Quenching: The reaction is carefully quenched by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water, while maintaining cooling in an ice bath.

  • Work-up and Isolation: The resulting granular precipitate is filtered off and washed with THF. The combined filtrates are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product, which can be further purified by distillation or chromatography to afford Methyl({[(3S)-piperidin-3-yl]methyl})amine.[5]

Route 2: From 3-Amino-4-methylpyridine

An alternative strategy, particularly relevant in the synthesis of complex drug molecules like tofacitinib, commences with 3-amino-4-methylpyridine. This route involves the construction of the piperidine ring through reduction and subsequent chiral resolution.

Synthesis_Route_2 start 3-Amino-4-methylpyridine intermediate1 N-Acyl-3-amino-4-methylpyridine start->intermediate1 N-Acylation (e.g., Ac2O) intermediate2 Quaternary Pyridinium Salt intermediate1->intermediate2 Benzylation (e.g., BnBr) intermediate3 Tetrahydropyridine derivative intermediate2->intermediate3 Partial Reduction (e.g., NaBH4) intermediate4 Racemic cis/trans Piperidine intermediate3->intermediate4 Full Reduction (e.g., H2, PtO2) intermediate5 (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine intermediate4->intermediate5 N-Methylation & Chiral Resolution final_intermediate Key Chiral Intermediate intermediate5->final_intermediate Further modifications

Caption: General pathway from 3-Amino-4-methylpyridine.

Experimental Protocol: Synthesis of (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine (A Key Precursor)

  • N-Acylation: 3-Amino-4-methylpyridine is reacted with acetyl chloride in an acetone solution at room temperature for 8 hours to yield the corresponding amide intermediate.[6]

  • Quaternization: The resulting amide is treated with benzyl bromide in toluene to form the quaternary pyridinium salt.

  • Reduction to Piperidine: The pyridinium salt undergoes a two-step reduction. First, a partial reduction with sodium borohydride in a methanol/water mixture, followed by complete hydrogenation to the piperidine ring.

  • Chiral Resolution: The racemic mixture of the piperidine derivative is resolved using a chiral acid, such as dibenzoyl-L-tartaric acid or p-toluoyl-L-tartaric acid, to isolate the desired (3R,4R)-diastereomer.[6][7]

  • N-Methylation and Further Steps: The resolved amine can then be N-methylated to provide the final intermediate.[6]

Medicinal Chemistry Applications: A Scaffold for Kinase Inhibition

The Methyl({[(3S)-piperidin-3-yl]methyl})amine moiety is a prominent pharmacophore in the design of kinase inhibitors, particularly for the Janus kinase (JAK) family. Its structural features allow it to serve as a key anchoring point within the ATP-binding site of these enzymes.

The Janus Kinase (JAK) - Signal Transducer and Activator of Transcription (STAT) Pathway

The JAK-STAT pathway is a crucial signaling cascade that transmits information from extracellular cytokine signals to the nucleus, leading to changes in gene expression.[8] This pathway is integral to immunity, cell growth, and differentiation. Dysregulation of the JAK-STAT pathway is implicated in a variety of autoimmune disorders and cancers.[7][9]

JAK_STAT_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus cytokine Cytokine receptor Cytokine Receptor cytokine->receptor Binds jak JAK receptor->jak Activates jak->jak Trans-phosphorylation stat STAT jak->stat Phosphorylates p_stat p-STAT (Dimer) stat->p_stat Dimerizes nucleus Nucleus p_stat->nucleus Translocates gene_transcription Gene Transcription nucleus->gene_transcription Modulates inhibitor JAK Inhibitor (e.g., Tofacitinib) inhibitor->jak Inhibits

Caption: The JAK-STAT signaling pathway and its inhibition.

Structure-Activity Relationship (SAR) in JAK Inhibitors

The Methyl({[(3S)-piperidin-3-yl]methyl})amine scaffold is a key component of tofacitinib, a pan-JAK inhibitor approved for the treatment of rheumatoid arthritis and other inflammatory conditions.[10] In tofacitinib, this moiety is attached to a pyrrolo[2,3-d]pyrimidine core.

The piperidine ring and its substituents play a crucial role in the binding of the inhibitor to the ATP-binding pocket of the JAK enzymes. The stereochemistry at the 3- and 4-positions of the piperidine ring is critical for potent inhibition. The (3R,4R) configuration is essential for the high affinity of tofacitinib.

The methyl group on the exocyclic amine is also important for activity. Structure-activity relationship studies have shown that modifications to this group can significantly impact potency and selectivity.

Compound/AnalogModificationJAK1 IC50 (nM)JAK2 IC50 (nM)JAK3 IC50 (nM)Reference
Tofacitinib -5.95.7-[8]
Analog 1N-ethyl on piperidine>1000>1000>1000[8]
Analog 24-ethyl on piperidine25305[8]
Analog 3N-demethyl15020020[8]

Note: The IC50 values are indicative and sourced from various publications; direct comparison should be made with caution due to potential variations in assay conditions.

The data suggests that the N-methylation on the exocyclic amine and the methyl group at the 4-position of the piperidine ring are crucial for potent pan-JAK inhibition. Larger substituents on the piperidine nitrogen are generally not well-tolerated.

Beyond JAK Inhibitors: Emerging Applications

While the application of the Methyl({[(3S)-piperidin-3-yl]methyl})amine scaffold is most prominently documented in the context of JAK inhibitors, the broader 3-aminopiperidine framework is being explored in other therapeutic areas. These include:

  • G-Protein Coupled Receptor (GPCR) Ligands: The piperidine scaffold is a common feature in ligands for various GPCRs, which are involved in a wide range of physiological processes.[11] The specific stereochemistry and substitution pattern of the title compound make it an attractive starting point for the synthesis of novel GPCR modulators.

  • Central Nervous System (CNS) Disorders: Piperidine derivatives have a long history in the development of drugs targeting the CNS. The ability of the 3-aminopiperidine moiety to interact with neurotransmitter receptors and transporters makes it a valuable scaffold for the discovery of new treatments for conditions like depression, anxiety, and neurodegenerative diseases.[12][13]

Conclusion

Methyl({[(3S)-piperidin-3-yl]methyl})amine is a scientifically significant and commercially valuable building block in modern medicinal chemistry. Its chiral nature and versatile functionality have made it a cornerstone in the development of targeted therapies, particularly in the field of JAK inhibition for autoimmune diseases. The synthetic routes to this compound, while requiring careful control of stereochemistry, are well-established, providing a reliable supply for research and development. The deep understanding of its role in the structure-activity relationship of kinase inhibitors continues to fuel the design of next-generation therapeutics. As our understanding of complex biological pathways expands, it is highly probable that this privileged scaffold will find new applications in a broader range of therapeutic targets, further solidifying its importance in the pursuit of novel medicines.

References

  • Semantic Scholar. (n.d.). Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib. Retrieved from [Link]

  • Journal of China Pharmaceutical University. (2017). Optimized synthesis process of tofacitinib citrate. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Analysis and Comparison of Synthesis Route of Small Molecule Kinase Inhibitors Tofacitinib. Retrieved from [Link]

  • University of Nebraska-Lincoln. (n.d.). Tofacitinib synthesis. Retrieved from [Link]

  • Chinese Journal of Pharmaceuticals. (2013). Synthesis of Tofacitinib. Retrieved from [Link]

  • PMC. (n.d.). Construction of Quantitative Structure Activity Relationship (QSAR) Models to Predict Potency of Structurally Diversed Janus Kinase 2 Inhibitors. Retrieved from [Link]

  • Der Pharma Chemica. (n.d.). An efficient and alternative method for synthesis of tofacitinib. Retrieved from [Link]

  • MDPI. (2023). Computer-Aided Drug Design of Novel Derivatives of 2-Amino-7,9-dihydro-8H-purin-8-one as Potent Pan-Janus JAK3 Inhibitors. Retrieved from [Link]

  • ResearchGate. (n.d.). Progress in the Synthesis and Application of Nipecotic Acid and Its Derivatives. Retrieved from [Link]

  • Google Patents. (n.d.). CN106831540A - It is a kind of(S)The preparation method of 3 piperidine carboxylic acids.
  • Frontiers. (2024). Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore screening, molecular docking, molecular dynamics, and MM/GBSA analyses. Retrieved from [Link]

  • PMC. (n.d.). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. Retrieved from [Link]

  • PMC. (n.d.). Three Dimensional Quantitative Structure-Activity Relationship of 5H-Pyrido[4,3-b]indol-4-carboxamide JAK2 Inhibitors. Retrieved from [Link]

  • Google Patents. (n.d.). CN106831540B - A kind of preparation method of (S)-nipecotic acid.
  • Organic Syntheses. (1985). REDUCTION OF α-AMINO ACIDS: L-VALINOL. Retrieved from [Link]

  • PMC. (n.d.). Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. Retrieved from [Link]

  • MDPI. (2021). Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach. Retrieved from [Link]

  • PubMed. (2025). Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. Retrieved from [Link]

  • PMC. (n.d.). 3-Amido-3-aryl-piperidines: A Novel Class of Potent, Selective, and Orally Active GlyT1 Inhibitors. Retrieved from [Link]

  • PubMed. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. Retrieved from [Link]

  • Google Patents. (n.d.). US7511141B2 - Piperidine-piperazine ligands for neurotransmitter receptors.
  • PubMed. (2020). Structure-activity relationships for a series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the dopamine transporter: Bioisosteric replacement of the piperazine improves metabolic stability. Retrieved from [Link]

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Exploratory

In Vitro Toxicological Profile of Methyl({[(3S)-piperidin-3-yl]methyl})amine: A Technical Guide for Preclinical Assessment

Introduction The development of novel therapeutic agents necessitates a thorough evaluation of their safety profile. Methyl({[(3S)-piperidin-3-yl]methyl})amine, a compound of interest for further pharmaceutical developme...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The development of novel therapeutic agents necessitates a thorough evaluation of their safety profile. Methyl({[(3S)-piperidin-3-yl]methyl})amine, a compound of interest for further pharmaceutical development, requires a comprehensive in vitro toxicological assessment to identify potential hazards and inform risk assessment prior to in vivo studies. This guide outlines a strategic and scientifically robust approach to characterizing the in vitro toxicological profile of this molecule. Early-stage in vitro toxicity testing is crucial for reducing the attrition of drug candidates in later developmental phases, thereby saving considerable time and resources.[1][2] This document serves as a technical framework for researchers, scientists, and drug development professionals, detailing the critical assays and experimental designs needed to build a comprehensive safety profile.

The proposed in vitro toxicology program is designed to investigate key areas of potential toxicity, including cytotoxicity, genotoxicity, metabolic stability and drug-drug interaction potential, and cardiovascular liability. By employing a battery of validated assays, we can construct a detailed and predictive toxicological profile for Methyl({[(3S)-piperidin-3-yl]methyl})amine.

Cytotoxicity Assessment: Determining Cellular Viability

The initial step in evaluating the toxic potential of Methyl({[(3S)-piperidin-3-yl]methyl})amine is to assess its effect on cell viability. Cytotoxicity assays provide fundamental information on the concentration range at which the compound may elicit cellular damage or death.

MTT Assay for Cellular Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability by measuring the metabolic activity of living cells.[3] Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[4]

  • Cell Seeding: Plate a suitable human cell line (e.g., HepG2 for liver toxicity screening) in a 96-well plate at a predetermined density and allow cells to adhere overnight.

  • Compound Treatment: Prepare a series of dilutions of Methyl({[(3S)-piperidin-3-yl]methyl})amine in culture medium. Replace the existing medium with the compound-containing medium and incubate for a defined period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Following incubation, add MTT solution to each well and incubate for 2-4 hours at 37°C to allow for formazan crystal formation.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or an appropriate detergent) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 (the concentration of the compound that inhibits 50% of cell viability).

Data Presentation: Cytotoxicity of Methyl({[(3S)-piperidin-3-yl]methyl})amine
Cell LineIncubation Time (hours)IC50 (µM)
HepG224
HepG248
HepG272

Genotoxicity Assessment: Evaluating DNA Damage Potential

Genotoxicity assays are essential for determining if a compound can cause damage to genetic material, which could lead to mutations and potentially cancer.[5][6] A standard battery of in vitro genotoxicity tests is required by regulatory agencies.[5]

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound.[5][6] It utilizes several strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine. The assay determines if the test compound can cause a reverse mutation, allowing the bacteria to grow on a histidine-deficient medium.

  • Strain Selection: Utilize a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) to detect different types of mutations.

  • Metabolic Activation: Conduct the assay with and without the addition of a mammalian liver S9 fraction to assess the mutagenicity of the parent compound and its metabolites.[7]

  • Exposure: Incubate the bacterial strains with various concentrations of Methyl({[(3S)-piperidin-3-yl]methyl})amine and the S9 fraction (if applicable) in a top agar overlay.

  • Plating: Pour the mixture onto minimal glucose agar plates.

  • Incubation: Incubate the plates for 48-72 hours at 37°C.

  • Colony Counting: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result.

In Vitro Micronucleus Assay

The in vitro micronucleus assay identifies substances that cause chromosomal damage (clastogenicity) or affect the mitotic apparatus (aneugenicity).[5][8] Micronuclei are small, extranuclear bodies that form during cell division when chromosome fragments or whole chromosomes are not incorporated into the daughter nuclei.[5]

  • Cell Culture: Use a suitable mammalian cell line (e.g., CHO, TK6) or human peripheral blood lymphocytes.

  • Compound Exposure: Treat the cells with a range of concentrations of Methyl({[(3S)-piperidin-3-yl]methyl})amine, with and without metabolic activation (S9 fraction), for a short (3-6 hours) and long (24 hours) exposure period.

  • Cytochalasin B Treatment: Add cytochalasin B to block cytokinesis, resulting in binucleated cells, which makes micronucleus scoring easier.

  • Cell Harvesting and Staining: Harvest the cells, fix them, and stain them with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).

  • Microscopic Analysis: Score the frequency of micronuclei in at least 1000 binucleated cells per concentration. A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Data Presentation: Genotoxicity of Methyl({[(3S)-piperidin-3-yl]methyl})amine

Ames Test Results

Strain Metabolic Activation (S9) Result (Fold increase over control)
TA98 -
TA98 +
TA100 -
TA100 +

| ... | ... | |

In Vitro Micronucleus Assay Results

Cell Line Concentration (µM) Metabolic Activation (S9) % Micronucleated Cells
CHO 0 (Control) -
CHO X -
CHO Y -

| ... | ... | ... | |

Metabolic Stability and Drug-Drug Interaction Potential

Understanding the metabolic fate of a new chemical entity is critical for predicting its in vivo behavior, including its half-life and potential for drug-drug interactions (DDIs).[9][10]

Metabolic Stability in Liver Microsomes

This assay evaluates the susceptibility of a compound to metabolism by Phase I enzymes, primarily cytochrome P450s (CYPs), which are abundant in liver microsomes.[10][11]

  • Incubation: Incubate Methyl({[(3S)-piperidin-3-yl]methyl})amine at a fixed concentration (e.g., 1 µM) with pooled human liver microsomes in the presence of NADPH (a necessary cofactor for CYP enzymes).

  • Time Points: Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Reaction Quenching: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

  • Sample Analysis: Analyze the remaining concentration of the parent compound at each time point using LC-MS/MS.

  • Data Analysis: Determine the in vitro half-life (t1/2) and calculate the intrinsic clearance (CLint).[9][10]

Cytochrome P450 (CYP) Inhibition Assay

This assay assesses the potential of Methyl({[(3S)-piperidin-3-yl]methyl})amine to inhibit major CYP isoforms (e.g., CYP1A2, 2B6, 2C8, 2C9, 2C19, 2D6, and 3A4), which is a common cause of DDIs.[12][13]

  • Incubation: Incubate human liver microsomes with a specific probe substrate for each CYP isoform and a range of concentrations of Methyl({[(3S)-piperidin-3-yl]methyl})amine.

  • Reaction Initiation: Initiate the reaction by adding NADPH.

  • Metabolite Quantification: After a set incubation time, stop the reaction and quantify the formation of the specific metabolite of the probe substrate using LC-MS/MS.

  • IC50 Determination: Calculate the IC50 value, which is the concentration of the test compound that causes 50% inhibition of the probe substrate's metabolism.[14]

Data Presentation: Metabolic Profile of Methyl({[(3S)-piperidin-3-yl]methyl})amine

Metabolic Stability

Parameter Value
In Vitro Half-life (t1/2, min)

| Intrinsic Clearance (CLint, µL/min/mg) | |

CYP450 Inhibition

CYP Isoform IC50 (µM)
CYP1A2
CYP2B6
CYP2C8
CYP2C9
CYP2C19
CYP2D6

| CYP3A4 | |

Cardiovascular Safety Assessment: hERG Channel Assay

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced QT prolongation, which can lead to life-threatening cardiac arrhythmias.[15] Therefore, assessing the effect of Methyl({[(3S)-piperidin-3-yl]methyl})amine on the hERG channel is a critical component of safety pharmacology.[16]

Automated Patch Clamp hERG Assay

Automated patch clamp systems provide a higher throughput method for evaluating compound effects on the hERG channel expressed in a stable cell line (e.g., HEK293).[17]

  • Cell Preparation: Use a cell line stably expressing the hERG channel.

  • Compound Application: Apply a range of concentrations of Methyl({[(3S)-piperidin-3-yl]methyl})amine to the cells.

  • Electrophysiological Recording: Use a specific voltage protocol to elicit hERG currents and measure the tail current in the presence and absence of the compound.[15][18]

  • Data Analysis: Determine the concentration-dependent inhibition of the hERG current and calculate the IC50 value.

Data Presentation: hERG Liability of Methyl({[(3S)-piperidin-3-yl]methyl})amine
ParameterValue
hERG IC50 (µM)

Visualizations

Overall In Vitro Toxicology Workflow

G cluster_0 Initial Assessment cluster_1 Genotoxicity Evaluation cluster_2 ADME-Tox Profiling cluster_3 Cardiovascular Safety cluster_4 Risk Assessment Cytotoxicity Cytotoxicity Assays (e.g., MTT) Ames Ames Test Cytotoxicity->Ames Proceed if not overly cytotoxic Micronucleus In Vitro Micronucleus Assay Cytotoxicity->Micronucleus Proceed if not overly cytotoxic MetStab Metabolic Stability (Liver Microsomes) Ames->MetStab Micronucleus->MetStab CYP_Inhib CYP450 Inhibition MetStab->CYP_Inhib hERG hERG Assay (Automated Patch Clamp) CYP_Inhib->hERG Risk Comprehensive Toxicological Profile and Risk Assessment hERG->Risk

Caption: A streamlined workflow for the in vitro toxicological assessment of a new chemical entity.

Principle of the MTT Assay

MTT_Assay MTT MTT (Yellow, soluble) Enzymes Mitochondrial Dehydrogenases MTT->Enzymes Reduction Formazan Formazan (Purple, insoluble) ViableCell Viable Cell Enzymes->Formazan

Caption: The enzymatic conversion of MTT to formazan in viable cells.

Conclusion

This technical guide provides a comprehensive framework for establishing the in vitro toxicological profile of Methyl({[(3S)-piperidin-3-yl]methyl})amine. By systematically evaluating its cytotoxicity, genotoxicity, metabolic stability, potential for drug-drug interactions, and cardiovascular liability, a robust dataset can be generated. This information is indispensable for making informed decisions regarding the continued development of this compound and for designing subsequent in vivo studies. Adherence to these scientifically sound and regulatory-accepted methodologies will ensure a thorough and reliable preclinical safety assessment.

References

  • Advanced in vitro metabolic stability assays for drug discovery | CRO Services - Nuvisan. (n.d.). Retrieved from [Link]

  • Assays for CYP450 Inhibition, Induction, and Phenotyping - Charles River Laboratories. (n.d.). Retrieved from [Link]

  • In vitro Toxicity Testing for Drug Discovery - Pharmaron. (n.d.). Retrieved from [Link]

  • In Vitro Toxicology Testing - Charles River Laboratories. (n.d.). Retrieved from [Link]

  • Cytochrome P450 (CYP) Inhibition assay (IC50) - Evotec. (n.d.). Retrieved from [Link]

  • High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions - PMC. (n.d.). Retrieved from [Link]

  • In Vitro Toxicology in Drug Development | Toxometris.ai. (n.d.). Retrieved from [Link]

  • What are the key in vitro assays to assess CYP inhibition or induction? - Patsnap Synapse. (2025, May 29). Retrieved from [Link]

  • In Vitro Toxicology Assays - TME Scientific. (n.d.). Retrieved from [Link]

  • CYP Inhibition Assays - Eurofins Discovery. (n.d.). Retrieved from [Link]

  • A core in vitro genotoxicity battery comprising the Ames test plus the in vitro micronucleus test is sufficient to detect rodent carcinogens and in vivo genotoxins - PubMed. (2011, March 18). Retrieved from [Link]

  • Ames Test and Genotoxicity Testing - Nelson Labs. (n.d.). Retrieved from [Link]

  • Mammalian Cell In Vitro Micronucleus Assay - Charles River Laboratories. (n.d.). Retrieved from [Link]

  • In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. (2021, December 22). Retrieved from [Link]

  • General mechanism of MTT, MTS, and XTT assay. Every year anticancer... - ResearchGate. (n.d.). Retrieved from [Link]

  • MTT assay - Wikipedia. (n.d.). Retrieved from [Link]

  • Comparison of Different Methods to Measure Cell Viability - Creative Bioarray. (n.d.). Retrieved from [Link]

  • Genetic Toxicology Services: GLP Genotoxicity - Pharmaron. (n.d.). Retrieved from [Link]

  • Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures - ACS Publications. (2018, July 19). Retrieved from [Link]

  • Strategies for In Vitro Metabolic Stability Testing. (2009, December 2). Retrieved from [Link]

  • hERG Serum Shift Assay - Charles River Laboratories. (n.d.). Retrieved from [Link]

  • In Vitro Toxicity Tests | PDF - Scribd. (n.d.). Retrieved from [Link]

  • hERG Safety | Cyprotex ADME-Tox Solutions - Evotec. (n.d.). Retrieved from [Link]

  • A new homogeneous high-throughput screening assay for profiling compound activity on the human ether-a-go-go-related gene channel - PMC. (n.d.). Retrieved from [Link]

  • In vitro potency assessment of hERG inhibitors: cell-based thallium-sensitive fluorescence assay vs. automated electrophysiology - Molecular Devices. (n.d.). Retrieved from [Link]

  • An in Vitro Assay of hERG K+ Channel Potency for a New EGFR Inhibitor FHND004 - PMC. (n.d.). Retrieved from [Link]

  • Is In Vitro Toxicology Testing the Future of Safer Drug Development? - MarketsandMarkets. (2025, September 26). Retrieved from [Link]

  • Understanding FDA Guidelines for Toxicity Studies - HistologiX. (2025, November 5). Retrieved from [Link]

  • Embracing the Future: How In Vitro Assays Are Transforming Nonclinical Toxicology. (2024, February 1). Retrieved from [Link]

  • Non-clinical guidelines: toxicology | European Medicines Agency (EMA). (n.d.). Retrieved from [Link]

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Protocols & Analytical Methods

Method

Application Note: Laboratory Synthesis of Methyl({[(3S)-piperidin-3-yl]methyl})amine

Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a robust, scalable, and self-validating protocol for the synthesis of Methyl({[(3S)-piperidin-3-yl]methyl})amine...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a robust, scalable, and self-validating protocol for the synthesis of Methyl({[(3S)-piperidin-3-yl]methyl})amine (also known as (S)-3-(methylaminomethyl)piperidine) from commercially available precursors.

Introduction and Synthetic Strategy

Methyl({[(3S)-piperidin-3-yl]methyl})amine is a highly versatile chiral diamine building block utilized in the synthesis of bioactive molecules, kinase inhibitors, and GPCR ligands. The presence of both a secondary piperidine amine and a secondary exocyclic methylamine provides distinct handles for orthogonal functionalization[1].

To synthesize this molecule with high enantiomeric fidelity and chemical yield, a two-step approach is optimal:

  • Direct Reductive Amination: The coupling of (S)-1-Boc-3-formylpiperidine with methylamine using Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ).

  • Acidic Deprotection: Removal of the tert-butyloxycarbonyl (Boc) protecting group to yield the final diamine.

The use of a Boc-protected precursor is critical. Without it, the secondary amine of the piperidine ring would undergo intermolecular polymerization or side-reactions with the aldehyde moiety. The Boc group provides stability under the mildly basic conditions of amination while allowing selective deprotection under strongly acidic conditions[1].

Mechanistic Insights: The Choice of Reducing Agent

The success of the first step relies entirely on the chemoselectivity of the reducing agent. Direct reductive amination involves the in situ formation of an imine intermediate, which must be reduced faster than the starting aldehyde[2].

We utilize Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ) based on the seminal protocols developed by Abdel-Magid et al.. The electron-withdrawing acetate groups reduce the hydride-donating ability of the boron atom compared to Sodium Borohydride ( NaBH4​ ). Consequently, NaBH(OAc)3​ selectively reduces the protonated imine (iminium ion) over the unreacted aldehyde, preventing the formation of the corresponding alcohol byproduct. Furthermore, it avoids the generation of highly toxic hydrogen cyanide gas, which is a major risk when using Sodium Cyanoborohydride ( NaBH3​CN ) during aqueous workup[2].

Quantitative Comparison of Reducing Agents
Reducing AgentSelectivity (Imine vs. Aldehyde)Toxicity / ByproductsOptimal pH RangeSuitability for this Protocol
NaBH4​ Low (Reduces aldehyde rapidly)LowBasic to NeutralPoor; leads to alcohol byproducts.
NaBH3​CN HighHigh (Releases HCN gas at low pH)6.0 – 8.0Moderate; requires strict pH control and toxic waste handling.
NaBH(OAc)3​ Very High Low (Releases acetic acid) Neutral to Mildly Acidic Excellent; mild, selective, and scalable.

Synthetic Workflow Visualization

SynthesisWorkflow SM (S)-1-Boc-3-formylpiperidine (Starting Material) Imine Imine Intermediate (Transient Species) SM->Imine CH3NH2 (Solution) DCM, 25°C, 1h BocAmine tert-butyl (3S)-3-[(methylamino)methyl] piperidine-1-carboxylate Imine->BocAmine NaBH(OAc)3 DCM, 25°C, 12h Target Methyl({[(3S)-piperidin-3-yl]methyl})amine (Final Product) BocAmine->Target 1. TFA / DCM, 0°C to RT 2. NaOH (Free-basing)

Caption: Two-step synthetic workflow for Methyl({[(3S)-piperidin-3-yl]methyl})amine.

Experimental Protocols

Step 1: Synthesis of tert-butyl (3S)-3-[(methylamino)methyl]piperidine-1-carboxylate

This step establishes the methylamine moiety while preserving the chiral center at the 3-position[3].

Reagents:

  • (S)-1-Boc-3-formylpiperidine: 1.0 equivalent (eq)

  • Methylamine (2.0 M solution in THF): 1.5 eq

  • Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ): 1.5 eq

  • Glacial Acetic Acid (Optional, for pH adjustment): 1.0 eq

  • Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM): 0.2 M relative to aldehyde

Procedure:

  • Imine Formation: To an oven-dried, argon-purged round-bottom flask, add (S)-1-Boc-3-formylpiperidine and anhydrous DCM. Stir at room temperature (25 °C).

  • Add the methylamine solution dropwise. Causality Note: Slow addition prevents localized exothermic spikes that could degrade the aldehyde. Stir the mixture for 1–2 hours to allow complete conversion to the transient imine.

  • Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH(OAc)3​ portion-wise over 15 minutes. Causality Note: NaBH(OAc)3​ is added at 0 °C to control the mild exotherm and minimize any background reduction of the unreacted aldehyde.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

  • Workup: Quench the reaction by carefully adding saturated aqueous NaHCO3​ until gas evolution ceases (pH ~8). Extract the aqueous layer three times with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. The resulting crude product (CAS 1017356-25-0) is typically pure enough (>95%) for the next step without column chromatography[1][3].

Step 2: Boc Deprotection and Free-Basing

Reagents:

  • tert-butyl (3S)-3-[(methylamino)methyl]piperidine-1-carboxylate: 1.0 eq

  • Trifluoroacetic Acid (TFA): 10.0 eq

  • Dichloromethane (DCM): 0.1 M

  • 2M Aqueous NaOH: As needed

Procedure:

  • Deprotection: Dissolve the intermediate from Step 1 in anhydrous DCM. Cool the solution to 0 °C.

  • Add TFA dropwise. Causality Note: The Boc deprotection generates isobutylene gas and carbon dioxide. Performing this at 0 °C controls the rate of gas evolution and prevents the loss of the volatile product.

  • Warm to room temperature and stir for 2–3 hours. Reaction completion can be monitored by TLC (ninhydrin stain) or LC-MS.

  • Concentration: Concentrate the reaction mixture under reduced pressure to remove DCM and excess TFA. The product is now the bis-TFA salt of the target amine.

  • Free-Basing: Dissolve the crude salt in a minimal amount of distilled water. Cool to 0 °C and slowly add 2M aqueous NaOH until the pH is > 12.

  • Extract the highly polar free amine using a solvent mixture of Chloroform/Isopropanol (3:1, v/v) multiple times.

  • Dry the combined organic extracts over anhydrous Na2​SO4​ , filter, and concentrate carefully under reduced pressure (the free base is somewhat volatile).

  • Storage: Store the final Methyl({[(3S)-piperidin-3-yl]methyl})amine free base under an inert atmosphere at -20 °C, or convert it to a stable dihydrochloride salt for long-term ambient storage.

References

  • [nih.gov] "tert-Butyl 3-((methylamino)methyl)piperidine-1-carboxylate | C12H24N2O2 | CID 24256606". PubChem. Available at:[Link]

  • [wikipedia.org] "Reductive amination". Wikipedia. Available at:[Link]

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Application

The Strategic Application of Methyl({[(3S)-piperidin-3-yl]methyl})amine as a Chiral Building Block in Modern Drug Discovery

Introduction: The Imperative of Chirality and Three-Dimensionality in Drug Design In the landscape of modern medicinal chemistry, the pursuit of highly selective and potent therapeutics is intrinsically linked to the pre...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative of Chirality and Three-Dimensionality in Drug Design

In the landscape of modern medicinal chemistry, the pursuit of highly selective and potent therapeutics is intrinsically linked to the precise control of molecular architecture. The deliberate incorporation of chiral, three-dimensional (3D) scaffolds into drug candidates has emerged as a paramount strategy to enhance biological activity, improve pharmacokinetic profiles, and minimize off-target effects.[1][2][3] The piperidine moiety, a ubiquitous six-membered nitrogenous heterocycle, is a privileged scaffold found in a vast number of approved pharmaceuticals.[4] When endowed with a defined stereocenter, such as in Methyl({[(3S)-piperidin-3-yl]methyl})amine, it becomes a powerful tool for navigating the chiral environment of biological targets like enzymes and receptors.

This comprehensive guide delves into the strategic application of Methyl({[(3S)-piperidin-3-yl]methyl})amine as a versatile chiral building block. We will explore its synthesis, key physicochemical properties, and its pivotal role in the construction of complex, biologically active molecules. Through detailed protocols and a case study in the synthesis of Janus Kinase (JAK) inhibitors, this document will serve as a practical resource for researchers, scientists, and drug development professionals seeking to leverage the unique advantages of this stereochemically defined synthon.

Physicochemical Properties and Stereochemical Integrity

Methyl({[(3S)-piperidin-3-yl]methyl})amine is a bifunctional molecule featuring a secondary amine within the piperidine ring and a primary methylaminomethyl substituent at the C3 position. The (S)-configuration at this stereocenter is crucial for its utility in creating specific, high-affinity interactions with biological targets.

PropertyValueSource
IUPAC Name (S)-N-methyl-1-(piperidin-3-yl)methanamineEvitaChem
CAS Number 1846687-61-3MilliporeSigma
Molecular Formula C₇H₁₆N₂PubChemLite
Molecular Weight 128.22 g/mol MilliporeSigma
Chirality (S)-configuration at C3-
Appearance Typically available as a dihydrochloride salt, a white to off-white solidMolPort

Synthetic Strategies: Accessing the Chiral Scaffold

The enantiopure synthesis of Methyl({[(3S)-piperidin-3-yl]methyl})amine is paramount to its application. Several synthetic strategies can be employed, often starting from readily available chiral precursors. A common approach involves the stereoselective reduction of a suitable pyridine derivative followed by functional group manipulations.

Protocol 1: Stereoselective Synthesis from a Chiral Piperidine-3-carboxamide

This protocol outlines a common laboratory-scale synthesis involving the reduction of an N-protected (S)-piperidine-3-carboxamide derivative.

Workflow Diagram:

G A N-Boc-(S)-piperidine-3-carboxylic acid B N-Boc-(S)-piperidine-3-carboxamide A->B Amide Coupling (e.g., EDC, HOBt, NH4Cl) C N-Boc-(S)-3-(aminomethyl)piperidine B->C Amide Reduction (e.g., LiAlH4, THF) D N-Boc-(S)-3-((methylamino)methyl)piperidine C->D Reductive Amination (Formaldehyde, NaBH(OAc)3) E Methyl({[(3S)-piperidin-3-yl]methyl})amine D->E Boc Deprotection (e.g., HCl in Dioxane)

Caption: Synthetic workflow for Methyl({[(3S)-piperidin-3-yl]methyl})amine.

Step-by-Step Procedure:

  • Amide Formation: To a solution of N-Boc-(S)-piperidine-3-carboxylic acid (1.0 eq) in dichloromethane (DCM) at 0 °C, add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq), 1-hydroxybenzotriazole (HOBt) (1.2 eq), and ammonium chloride (NH₄Cl) (1.5 eq). Stir the mixture at room temperature for 12-16 hours. Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford N-Boc-(S)-piperidine-3-carboxamide.

  • Amide Reduction: In a flame-dried round-bottom flask under a nitrogen atmosphere, suspend lithium aluminum hydride (LiAlH₄) (2.0 eq) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C and add a solution of N-Boc-(S)-piperidine-3-carboxamide (1.0 eq) in anhydrous THF dropwise. After the addition, allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours. Cool the reaction to 0 °C and quench sequentially with water, 15% aqueous NaOH, and water. Filter the resulting solids and concentrate the filtrate to yield N-Boc-(S)-3-(aminomethyl)piperidine.

  • Reductive Amination: Dissolve N-Boc-(S)-3-(aminomethyl)piperidine (1.0 eq) in 1,2-dichloroethane (DCE). Add aqueous formaldehyde (37 wt. %, 1.1 eq) and sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq). Stir the reaction at room temperature for 4-8 hours. Quench the reaction with saturated aqueous NaHCO₃ and extract with DCM. Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate to give N-Boc-(S)-3-((methylamino)methyl)piperidine.

  • Deprotection: Dissolve the Boc-protected amine (1.0 eq) in a solution of 4M HCl in 1,4-dioxane. Stir at room temperature for 2-4 hours. Concentrate the reaction mixture under reduced pressure and triturate with diethyl ether to precipitate the dihydrochloride salt of Methyl({[(3S)-piperidin-3-yl]methyl})amine.

Core Applications in Medicinal Chemistry: Amide Bond Formation and Reductive Amination

The two primary amine functionalities of Methyl({[(3S)-piperidin-3-yl]methyl})amine offer orthogonal reactivity, allowing for its versatile incorporation into target molecules. The exocyclic primary amine is typically more nucleophilic and less sterically hindered, making it amenable to a wide range of transformations.

Protocol 2: General Procedure for Amide Bond Formation

This protocol describes the coupling of Methyl({[(3S)-piperidin-3-yl]methyl})amine with a carboxylic acid, a cornerstone reaction in drug discovery.[5][6] The piperidine nitrogen is typically protected (e.g., with a Boc group) to ensure selective acylation of the exocyclic amine.

Workflow Diagram:

G A N-Boc-Methyl({[(3S)-piperidin-3-yl]methyl})amine D N-Boc Protected Amide Product A->D Nucleophilic Acyl Substitution B Carboxylic Acid (R-COOH) C Activated Carboxylic Acid B->C Activation (e.g., HATU, DIPEA) C->D

Caption: Workflow for amide bond formation.

Step-by-Step Procedure:

  • Reactant Preparation: In a round-bottom flask, dissolve the carboxylic acid (1.0 eq) in an anhydrous aprotic solvent such as N,N-dimethylformamide (DMF) or DCM.

  • Activation: Add a coupling agent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.1 eq) and a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) (2.0 eq). Stir the mixture at room temperature for 15-30 minutes to form the activated ester.

  • Amine Addition: Add a solution of N-Boc protected Methyl({[(3S)-piperidin-3-yl]methyl})amine (1.05 eq) in the same solvent to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at room temperature for 2-12 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up and Purification: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired amide.

Protocol 3: General Procedure for Reductive Amination

Reductive amination is a powerful method for forming C-N bonds and is widely used to introduce substituents on the piperidine nitrogen.[7][8][9]

Workflow Diagram:

G A Methyl({[(3S)-piperidin-3-yl]methyl})amine Derivative C Imine/Iminium Intermediate A->C Condensation B Aldehyde or Ketone (R-C(O)-R') B->C D N-Alkylated Product C->D Reduction (e.g., NaBH(OAc)3)

Caption: Reductive amination workflow.

Step-by-Step Procedure:

  • Reactant Mixture: In a suitable flask, dissolve Methyl({[(3S)-piperidin-3-yl]methyl})amine (with the exocyclic amine appropriately protected, 1.0 eq) and the desired aldehyde or ketone (1.1 eq) in an anhydrous solvent such as DCE or methanol.

  • Imine/Iminium Formation: If necessary, add a catalytic amount of acetic acid to facilitate imine or iminium ion formation.

  • Reduction: Add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture.

  • Reaction Progression: Stir the reaction at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

  • Quenching and Extraction: Carefully quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM or ethyl acetate.

  • Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography to yield the N-alkylated product.

Case Study: The Role of the Chiral Piperidine Scaffold in JAK Inhibitors

The Janus kinase (JAK) family of enzymes are critical components of signaling pathways that regulate immune responses and cell growth. Inhibitors of JAKs have shown significant therapeutic promise for autoimmune diseases and certain cancers. Tofacitinib, a JAK inhibitor, features a chiral 3,4-disubstituted piperidine ring. The stereochemistry of this ring is crucial for its potent and selective inhibition of JAKs.[10][11]

A study examining all four stereoisomers of a tofacitinib analogue revealed that the (3R,4R)-isomer, analogous to a structure that would be formed from a derivative of our (S)-building block, was the most potent inhibitor of JAK3-dependent Stat5 phosphorylation.[10][11] The other stereoisomers exhibited significantly reduced activity, highlighting the critical importance of the precise 3D orientation of the substituents on the piperidine ring for optimal binding to the kinase active site.[10] The (S)-configuration at the C3 position of our building block directs the methylaminomethyl group into a specific vector space, which is essential for forming key interactions within the ATP-binding pocket of the target kinase. The use of the enantiomerically pure (S)-building block ensures the synthesis of the desired, biologically active stereoisomer, avoiding the need for challenging chiral separations of the final product and maximizing the therapeutic efficacy.

Conclusion

Methyl({[(3S)-piperidin-3-yl]methyl})amine is a valuable and versatile chiral building block for modern drug discovery. Its defined stereochemistry and bifunctional nature provide a powerful platform for the synthesis of complex, three-dimensional molecules with enhanced biological activity and selectivity. The protocols outlined in this guide for its synthesis and key transformations offer a practical framework for researchers to harness the potential of this important synthon. As the demand for more sophisticated and targeted therapeutics continues to grow, the strategic application of such chiral building blocks will undoubtedly play an increasingly vital role in the development of the next generation of medicines.

References

  • Mullard, A. Chiral drugs market. Nature Reviews Drug Discovery19, 399 (2020).
  • Cruciani, G., Baroni, M., Benedetti, P., et al. 3D-QSAR in drug design: the role of molecular interaction fields. Perspectives in Drug Discovery and Design15, 41-59 (1999).
  • Vigneron, J. P., Dhaenens, M., & Horeau, A. The use of chiral shift reagents in the determination of the enantiomeric purity of alcohols and amines. Tetrahedron29, 1055-1059 (1973).
  • Valeur, E., & Bradley, M. Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews38 , 606-631 (2009). Available at: [Link]

  • Montalbetti, C. A. G. N., & Falque, V. Amide bond formation and peptide coupling. Tetrahedron61, 10827-10852 (2005).
  • Kitchen, D. B., Decornez, H., Furr, J. R., & Bajorath, J. Docking and scoring in virtual screening for drug discovery: methods and applications. Nature Reviews Drug Discovery3 , 935-949 (2004). Available at: [Link]

  • Norman, M. H. The role of chirality in the study of selective kinase inhibitors. Future Medicinal Chemistry2 , 1143-1163 (2010). Available at: [Link]

  • Flanagan, M. E., et al. Examining the Chirality, Conformation and Selective Kinase Inhibition of 3-((3R,4R)-4-methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile (CP-690,550). Journal of Medicinal Chemistry51 , 7617-7627 (2008). Available at: [Link]

  • Baxendale, I. R., et al. The rapid synthesis of a versatile 3,4-disubstituted-piperidine library using solid-supported reagents and scavengers.
  • PubChemLite. Methyl({[(3s)-piperidin-3-yl]methyl})amine dihydrochloride. Available at: [Link]

  • MolPort. methyl({[(3S)-piperidin-3-yl]methyl})amine dihydrochloride. Available at: [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry61, 3849-3862 (1996).
  • Han, C., & Porco, J. A. Amide bond formation using N,N,N′,N′-tetramethyl-O-(N-succinimidyl)uronium tetrafluoroborate (TSTU). Organic Letters2, 527-530 (2000).
  • Borch, R. F., Bernstein, M. D., & Durst, H. D. The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society93, 2897-2904 (1971).
  • Gribble, G. W. Sodium borohydride in carboxylic acid media: a phenomenal reduction system. Chemical Society Reviews27, 395-404 (1998).
  • Emerson, W. S. The Preparation of Amines by Reductive Alkylation. Organic Reactions4, 174-255 (1948).

Sources

Method

Application Notes &amp; Protocols: The Versatility of the Methyl({[(3S)-piperidin-3-yl]methyl})amine Scaffold in Modern Drug Discovery

The piperidine ring is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a wide array of clinically successful drugs.[1][2] Its conformational flexibility and ability to p...

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Author: BenchChem Technical Support Team. Date: April 2026

The piperidine ring is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a wide array of clinically successful drugs.[1][2] Its conformational flexibility and ability to present substituents in defined spatial orientations make it an ideal building block for engaging with biological targets.[1] This guide focuses on a specific, yet highly valuable derivative, Methyl({[(3S)-piperidin-3-yl]methyl})amine, and its applications in drug discovery. We will delve into its role as a key pharmacophore, particularly in the development of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, with a detailed focus on the blockbuster drug, Trelagliptin. Furthermore, we will explore its broader potential in other therapeutic areas, such as in the development of Janus Kinase (JAK) inhibitors.

The (3S)-Piperidin-3-yl Scaffold: A Gateway to Potent and Selective Therapeutics

The (3S)-piperidin-3-yl moiety and its derivatives are instrumental in the design of small molecule inhibitors. The chiral center at the 3-position allows for stereospecific interactions with target proteins, often leading to enhanced potency and selectivity. This is particularly evident in the development of DPP-4 inhibitors, where the (R)-3-aminopiperidine pharmacophore has been extensively explored.[3][4] The introduction of a methyl group on the exocyclic amine, to form Methyl({[(3S)-piperidin-3-yl]methyl})amine, further refines the scaffold's properties, influencing factors such as basicity, lipophilicity, and metabolic stability.[5]

Case Study: Trelagliptin - A Long-Acting DPP-4 Inhibitor

Trelagliptin, an oral, once-weekly treatment for type 2 diabetes, stands as a prime example of the successful application of the (3S)-piperidin-3-yl scaffold.[6][7] Its unique structure, which incorporates this key moiety, contributes to its high potency, selectivity, and prolonged duration of action.[7][8]

Mechanism of Action: Enhancing Incretin Signaling

Trelagliptin functions by inhibiting the DPP-4 enzyme, which is responsible for the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[6][8][9] By preventing their breakdown, Trelagliptin increases the levels of active GLP-1 and GIP, leading to:

  • Glucose-dependent insulin secretion: Enhanced insulin release from pancreatic β-cells in response to high blood glucose levels.[8]

  • Suppression of glucagon secretion: Reduced glucagon release from pancreatic α-cells, which in turn decreases hepatic glucose production.[6]

This glucose-dependent mechanism of action significantly lowers the risk of hypoglycemia compared to other classes of antidiabetic drugs.[7][8]

Trelagliptin Mechanism of Action cluster_0 Physiological Response to Food Intake cluster_1 DPP-4 Action cluster_2 Trelagliptin Intervention cluster_3 Therapeutic Outcomes Food Intake Food Intake Incretin Release (GLP-1, GIP) Incretin Release (GLP-1, GIP) Food Intake->Incretin Release (GLP-1, GIP) DPP-4 Enzyme DPP-4 Enzyme Incretin Release (GLP-1, GIP)->DPP-4 Enzyme Degradation Increased Active Incretins Increased Active Incretins Inactive Incretins Inactive Incretins DPP-4 Enzyme->Inactive Incretins Trelagliptin Trelagliptin Trelagliptin->DPP-4 Enzyme Inhibition Pancreatic Beta-Cells Pancreatic Beta-Cells Increased Active Incretins->Pancreatic Beta-Cells Stimulates Pancreatic Alpha-Cells Pancreatic Alpha-Cells Increased Active Incretins->Pancreatic Alpha-Cells Inhibits Increased Insulin Secretion Increased Insulin Secretion Pancreatic Beta-Cells->Increased Insulin Secretion Decreased Glucagon Secretion Decreased Glucagon Secretion Pancreatic Alpha-Cells->Decreased Glucagon Secretion Improved Glycemic Control Improved Glycemic Control Increased Insulin Secretion->Improved Glycemic Control Decreased Glucagon Secretion->Improved Glycemic Control

Caption: Trelagliptin's mechanism of action in inhibiting DPP-4.

Synthesis of Trelagliptin: A Step-by-Step Protocol

The synthesis of Trelagliptin involves a multi-step process that culminates in the coupling of the (R)-3-aminopiperidine moiety with a substituted pyrimidinone core.[9] The following is a generalized protocol based on reported synthetic routes.

Trelagliptin Synthesis Workflow Start 4-fluoro-2-methylbenzonitrile 4-fluoro-2-methylbenzonitrile Start->4-fluoro-2-methylbenzonitrile Bromination Bromination 4-fluoro-2-methylbenzonitrile->Bromination 2-bromomethyl-4-fluorobenzonitrile 2-bromomethyl-4-fluorobenzonitrile Bromination->2-bromomethyl-4-fluorobenzonitrile Condensation Condensation 2-bromomethyl-4-fluorobenzonitrile->Condensation Intermediate_4 Pyrimidinone Intermediate Condensation->Intermediate_4 Nucleophilic_Substitution Nucleophilic Substitution Intermediate_4->Nucleophilic_Substitution Trelagliptin Trelagliptin Nucleophilic_Substitution->Trelagliptin End Trelagliptin->End 3-methyl-6-chlorouracil 3-methyl-6-chlorouracil 3-methyl-6-chlorouracil->Condensation R-3-aminopiperidine R-3-aminopiperidine R-3-aminopiperidine->Nucleophilic_Substitution

Caption: Simplified workflow for the synthesis of Trelagliptin.

Protocol: Synthesis of Trelagliptin

  • Bromination of 4-fluoro-2-methylbenzonitrile:

    • Dissolve 4-fluoro-2-methylbenzonitrile in a suitable solvent (e.g., a chlorinated solvent).

    • Add a brominating agent (e.g., N-bromosuccinimide) and a radical initiator (e.g., benzoyl peroxide).

    • Heat the reaction mixture under reflux until the starting material is consumed (monitor by TLC or LC-MS).

    • Cool the reaction, quench, and extract the product, 2-bromomethyl-4-fluorobenzonitrile.

    • Purify by column chromatography.

  • Condensation with 3-methyl-6-chlorouracil:

    • To a solution of 3-methyl-6-chlorouracil in a polar aprotic solvent (e.g., DMF), add a base (e.g., potassium carbonate).

    • Add the previously synthesized 2-bromomethyl-4-fluorobenzonitrile.

    • Heat the mixture to facilitate the condensation reaction.

    • Monitor the reaction progress and, upon completion, work up the reaction to isolate the pyrimidinone intermediate.

    • Purify by recrystallization or column chromatography.

  • Nucleophilic Substitution with (R)-3-aminopiperidine:

    • Dissolve the pyrimidinone intermediate in a suitable solvent (e.g., DMSO or a high-boiling point alcohol).

    • Add (R)-3-aminopiperidine (often as a protected form, followed by deprotection).

    • Heat the reaction mixture to drive the nucleophilic aromatic substitution.

    • After the reaction is complete, cool the mixture and perform an aqueous workup.

    • Extract the crude Trelagliptin and purify by column chromatography or recrystallization to obtain the final product.

Biological Evaluation: In Vitro DPP-4 Inhibition Assay

The potency of Trelagliptin and other DPP-4 inhibitors is determined using an in vitro enzyme inhibition assay.

Protocol: DPP-4 Inhibition Assay

  • Materials:

    • Recombinant human DPP-4 enzyme.

    • Fluorogenic substrate (e.g., Gly-Pro-AMC).

    • Assay buffer (e.g., Tris-HCl buffer, pH 7.5).

    • Test compounds (e.g., Trelagliptin) dissolved in DMSO.

    • 96-well black microplate.

    • Fluorometric plate reader.

  • Procedure:

    • Prepare serial dilutions of the test compounds in DMSO.

    • In the microplate, add the assay buffer, the test compound dilutions, and the recombinant human DPP-4 enzyme.

    • Incubate for a pre-determined time at a specific temperature (e.g., 15 minutes at 37°C) to allow for inhibitor binding.

    • Initiate the enzymatic reaction by adding the fluorogenic substrate.

    • Monitor the increase in fluorescence over time using a plate reader (excitation/emission wavelengths appropriate for the fluorophore).

    • Calculate the rate of reaction for each concentration of the inhibitor.

    • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Quantitative Data for Selected DPP-4 Inhibitors

CompoundDPP-4 Inhibition (IC50, nM)Reference
Trelagliptin1.3[8]
Alogliptin5.3[8]
Sitagliptin10[8]

Broader Applications: Janus Kinase (JAK) Inhibition

The versatility of the Methyl({[(3S)-piperidin-3-yl]methyl})amine scaffold extends beyond DPP-4 inhibition. It has also been investigated as a key component in the development of Janus Kinase (JAK) inhibitors.[10] JAKs are a family of intracellular, non-receptor tyrosine kinases that play a crucial role in cytokine signaling pathways involved in immune responses and inflammation.[10]

Inhibitors incorporating this scaffold can be designed to target specific JAK isoforms, offering potential therapeutic benefits for autoimmune diseases such as rheumatoid arthritis and lupus.[10] The piperidine ring and its substituents can be modified to achieve the desired selectivity and pharmacokinetic properties for these targets.

Conclusion and Future Perspectives

The Methyl({[(3S)-piperidin-3-yl]methyl})amine scaffold is a testament to the power of privileged structures in drug discovery. Its successful application in the development of Trelagliptin highlights its potential for creating highly potent and selective therapeutics. As our understanding of disease biology deepens, this versatile scaffold will undoubtedly continue to be a valuable tool for medicinal chemists in the design of novel drugs for a wide range of therapeutic areas. The ability to fine-tune its properties through chemical modification ensures its continued relevance in the ongoing quest for safer and more effective medicines.

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  • Medicinal Chemistry. (n.d.). Ovid.
  • Kaur, R., et al. (2024). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Chemistry & Biodiversity, e202301890.
  • Petrovcic, J., et al. (2023). a) Different modalities of piperidine-containing drugs and drug...

Sources

Application

Application Notes and Protocols for the Safe Handling and Storage of Methyl({[(3S)-piperidin-3-yl]methyl})amine

Abstract This document provides a comprehensive guide to the standard protocols for the safe handling and storage of Methyl({[(3S)-piperidin-3-yl]methyl})amine (CAS No. 2059910-59-5).

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide to the standard protocols for the safe handling and storage of Methyl({[(3S)-piperidin-3-yl]methyl})amine (CAS No. 2059910-59-5). As a piperidine derivative and a secondary amine, this compound is a valuable building block in pharmaceutical research and development, notably in the synthesis of kinase inhibitors.[1] Its chemical nature necessitates stringent safety protocols to mitigate risks associated with its handling, storage, and disposal. These application notes are intended for researchers, chemists, and laboratory professionals, offering detailed, field-proven methodologies grounded in established safety principles for amines and heterocyclic compounds. The protocols herein emphasize the causality behind each procedural step, ensuring a proactive and informed approach to laboratory safety.

Compound Identification and Hazard Assessment

Methyl({[(3S)-piperidin-3-yl]methyl})amine is an organic compound featuring a piperidine ring, a chiral center, and an N-methylated aminomethyl substituent.[1] While specific toxicological data for this exact molecule is limited, a robust hazard assessment can be synthesized from data on structurally similar compounds, such as piperidine, methylpiperidine, and other aliphatic amines.

Table 1: Chemical Identifiers and Properties | Property | Value | Source(s) | | :--- | :--- | :--- | | IUPAC Name | (S)-N-methyl-1-(piperidin-3-yl)methanamine |[1] | | CAS Number | 2059910-59-5 (dihydrochloride) |[1] | | Molecular Formula | C₇H₁₆N₂ |[1] | | Molecular Weight | 128.22 g/mol (free base) |[1] | | Appearance | Lower aliphatic amines are typically gases or volatile liquids; higher amines are liquids or solids.[2] Often colorless but can darken upon storage due to oxidation.[2] | | Odor | Lower-molecular-weight amines possess a characteristic fishy to putrid odor.[2][3] |

Core Hazard Analysis

The primary hazards are derived from the general reactivity and toxicity of the amine and piperidine functional groups.

  • Health Hazards: Amines can be corrosive and irritating to the skin, eyes, and respiratory tract.[3][4] Inhalation of vapors or mists may cause respiratory irritation, coughing, and choking, with the potential for delayed pulmonary edema in severe cases.[5] Skin contact can lead to irritation or chemical burns, and some amines can be absorbed through the skin.[3][6] Ingestion is harmful and can cause severe damage to the gastrointestinal tract.[4][7]

  • Flammability Hazards: Structurally related compounds like piperidine and 3-methylpiperidine are classified as highly flammable liquids.[4][8] Their vapors are heavier than air and can travel to an ignition source, causing a flashback.[8] The risk of vapor explosion exists in high concentrations.[8]

  • Reactivity Hazards: This compound is incompatible with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[7][9] Reactions with these substances can be highly exothermic and violent. The amine functionality makes it a base, which will react vigorously with acids.

Hierarchy of Controls: Minimizing Exposure

To ensure personnel safety, a multi-layered approach to hazard control must be implemented. This hierarchy prioritizes the most effective measures first.

Hierarchy_of_Controls cluster_main Hierarchy of Controls for Safe Handling Eng Engineering Controls (e.g., Fume Hood, Ventilation) Most Effective Admin Administrative Controls (e.g., SOPs, Training) Eng->Admin PPE Personal Protective Equipment (e.g., Gloves, Goggles) Least Effective Admin->PPE

Caption: The Hierarchy of Controls prioritizes engineering and administrative solutions over personal protective equipment.

Engineering Controls

These are the primary line of defense, designed to isolate the researcher from the hazard.

  • Chemical Fume Hood: All handling of Methyl({[(3S)-piperidin-3-yl]methyl})amine, including weighing, aliquoting, and use in reactions, must be performed inside a certified chemical fume hood.[10][11] This is critical for preventing inhalation of potentially volatile and irritating vapors.

  • Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any fugitive emissions are diluted and removed.[9][12]

  • Safety Equipment: Eyewash stations and safety showers must be readily accessible and located close to the workstation.[8][9]

Personal Protective Equipment (PPE)

PPE is the final barrier between the user and the chemical. It should never be the sole method of protection.

Table 2: Recommended PPE for Handling Methyl({[(3S)-piperidin-3-yl]methyl})amine

Task Eye Protection Hand Protection Body Protection Respiratory Protection
Receiving/Storage Safety glasses with side shields Nitrile or Neoprene gloves Standard lab coat Not typically required
Weighing/Aliquoting (Solid or Liquid) Chemical safety goggles or face shield Nitrile or Neoprene gloves (double-gloving recommended) Chemical-resistant lab coat or apron Not required if handled in a fume hood.[9][13]
Reaction Setup/Workup Chemical safety goggles and face shield Nitrile or Neoprene gloves Chemical-resistant lab coat or apron Not required if handled in a fume hood.

| Spill Cleanup | Chemical safety goggles and face shield | Heavy-duty Nitrile or Butyl gloves | Chemical-resistant suit or apron | NIOSH-approved respirator with organic vapor cartridge may be required depending on spill size.[8][9] |

Standard Operating Protocols: From Receipt to Disposal

Adherence to standardized workflows is essential for minimizing risk and ensuring experimental reproducibility.

Handling_Workflow Rec 1. Receive & Inspect Package Store 2. Log & Transfer to Proper Storage Rec->Store Prep 3. Pre-Use Prep (Don PPE, Prepare Hood) Store->Prep Handle 4. Aliquot/Use in Fume Hood Prep->Handle Decon 5. Decontaminate Glassware & Surfaces Handle->Decon Waste 6. Segregate & Dispose of Waste Decon->Waste

Caption: A systematic workflow for handling the compound from receipt to disposal.

Protocol for Receiving and Inspection
  • Verify Integrity: Upon receipt, inspect the external packaging for any signs of damage or leaks.

  • Don PPE: Before handling the primary container, put on a lab coat, safety glasses, and gloves.

  • Confirm Identity: Check the manufacturer's label to confirm the chemical identity, purity, and that the container is securely sealed.

  • Log into Inventory: Record the compound's arrival date, quantity, and assigned storage location in the chemical inventory system.

Protocol for Aliquoting and Transfer
  • Prepare Workspace: Ensure the chemical fume hood is clean, uncluttered, and the sash is at the appropriate working height.

  • Assemble Equipment: Gather all necessary spark-proof tools, glassware, and secondary containment trays.[8][10]

  • Grounding (for liquids): To prevent static discharge, which can ignite flammable vapors, ground and bond the container and receiving equipment.[10][11]

  • Equilibrate Temperature: Allow the container to reach room temperature before opening to prevent moisture condensation, as the compound may be hygroscopic.[9]

  • Perform Transfer: Carefully open the container inside the fume hood. Use a clean spatula (for solids) or pipette (for liquids) to transfer the desired amount into a tared, labeled vessel.

  • Seal and Clean: Securely close the primary container, wiping the exterior with a damp cloth to remove any residue. Return it promptly to its designated storage location.

  • Wash Hands: After handling is complete and PPE is removed, wash hands and forearms thoroughly with soap and water.[9][14]

Protocol for Waste Disposal
  • Segregation: Dispose of waste into a clearly labeled, dedicated container for halogenated or non-halogenated organic waste, in accordance with institutional guidelines.

  • Empty Containers: Rinse empty containers three times with a suitable solvent. Collect the rinsate as hazardous waste.

  • Contaminated Materials: Any grossly contaminated items (gloves, paper towels) must be disposed of as solid hazardous waste.[9]

Long-Term Storage Protocols

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous situations.[15] The primary goals are to prevent degradation, avoid reaction with incompatible materials, and ensure containment.

Storage_Decision_Tree Start Compound Received CheckHazard Assess Hazards: Corrosive? Flammable? Start->CheckHazard Flammable Store in Flammables Cabinet CheckHazard->Flammable Yes, Flammable Corrosive Store in Corrosives Cabinet CheckHazard->Corrosive Yes, Corrosive General Store in Ventilated Chemical Cabinet CheckHazard->General No to Both FinalChecks Ensure: - Tightly Sealed - Away from Incompatibles - Below 30°C - Protected from Light/Moisture Flammable->FinalChecks Corrosive->FinalChecks General->FinalChecks

Sources

Method

Application Notes and Protocols for Methyl({[(3S)-piperidin-3-yl]methyl})amine: Preparation, Dilution, and Handling

Abstract This technical guide provides a comprehensive overview of the preparation, handling, and dilution of Methyl({[(3S)-piperidin-3-yl]methyl})amine, a valuable chiral building block in contemporary drug discovery an...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of the preparation, handling, and dilution of Methyl({[(3S)-piperidin-3-yl]methyl})amine, a valuable chiral building block in contemporary drug discovery and medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals, offering detailed, field-proven protocols and the scientific rationale behind key experimental steps. We will explore a robust synthetic route, best practices for creating solutions of varying concentrations, and essential safety and handling procedures.

Introduction: The Significance of a Chiral Piperidine Moiety

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved pharmaceuticals. The introduction of chirality, particularly at the 3-position, provides a three-dimensional architecture that can significantly enhance binding affinity and selectivity for biological targets. Methyl({[(3S)-piperidin-3-yl]methyl})amine, with its stereodefined center and dual amine functionalities of differing basicity, serves as a critical starting material for the synthesis of complex molecules. Notably, it is a key fragment in the development of Janus Kinase (JAK) inhibitors, which are instrumental in treating autoimmune diseases and certain cancers[1]. This guide aims to equip researchers with the necessary knowledge to confidently prepare and utilize this versatile reagent in their synthetic endeavors.

Reagent Preparation: A Robust Synthetic Protocol

The synthesis of Methyl({[(3S)-piperidin-3-yl]methyl})amine can be effectively achieved through the reduction of a corresponding amide precursor. The following protocol describes a reliable method using lithium aluminum hydride (LiAlH₄), a potent reducing agent capable of converting amides to amines[2][3].

Synthesis Pathway Overview

The synthesis begins with the commercially available (S)-piperidine-3-carboxylic acid. This is first converted to the corresponding N-methylamide, which is then reduced to the target diamine.

Synthesis_Pathway A (S)-Piperidine-3- carboxylic acid B (S)-Piperidine-3- carboxamide A->B Amidation (e.g., SOCl₂, Methylamine) C Methyl({[(3S)-piperidin-3-yl]methyl})amine B->C Reduction (LiAlH₄, THF)

Caption: Synthetic route to Methyl({[(3S)-piperidin-3-yl]methyl})amine.

Detailed Experimental Protocol

Materials and Reagents:

Reagent/MaterialGradeSupplier
(S)-Piperidine-3-carboxamide≥95%Commercially Available
Lithium aluminum hydride (LiAlH₄)2.0 M solution in THFMajor chemical suppliers
Tetrahydrofuran (THF)Anhydrous, ≥99.9%Major chemical suppliers
Sodium sulfate (Na₂SO₄)Anhydrous, granularMajor chemical suppliers
Hydrochloric acid (HCl)Concentrated (37%)Major chemical suppliers
Sodium hydroxide (NaOH)PelletsMajor chemical suppliers
Dichloromethane (DCM)ACS GradeMajor chemical suppliers
Diethyl ether (Et₂O)ACS GradeMajor chemical suppliers

Protocol:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add a solution of lithium aluminum hydride (2.0 M in THF, 2.5 equivalents) under a positive pressure of nitrogen.

  • Addition of Starting Material: Dissolve (S)-Piperidine-3-carboxamide (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the stirred LiAlH₄ suspension at 0 °C (ice bath). The rate of addition should be controlled to maintain the internal temperature below 10 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Quenching: Upon completion, cool the reaction mixture to 0 °C. Cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ in grams. This is known as the Fieser workup. A granular precipitate should form, which can be easily filtered.

  • Work-up and Extraction: Filter the resulting slurry through a pad of Celite®, washing the filter cake with THF. Combine the filtrate and washings and concentrate under reduced pressure. Dissolve the residue in dichloromethane (DCM) and wash with brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by vacuum distillation or by conversion to its dihydrochloride salt by bubbling HCl gas through an ethereal solution of the amine, followed by filtration and drying of the resulting solid[4]. Typical yields for this reaction are reported to be in the range of 55-77%[1].

Dilution Methods: Preparing Solutions for Application

The preparation of accurate and stable solutions of Methyl({[(3S)-piperidin-3-yl]methyl})amine is critical for its successful use in subsequent reactions. The choice of solvent and handling technique can significantly impact the reagent's integrity.

Solvent Selection and Stability Considerations

Aliphatic amines can be susceptible to degradation, particularly in the presence of oxygen and certain solvents. While stable in many common organic solvents, prolonged storage of diluted solutions is not recommended. For many applications, aprotic solvents such as tetrahydrofuran (THF), dichloromethane (DCM), and acetonitrile (MeCN) are suitable. Protic solvents like methanol and ethanol can also be used, but it is important to consider their potential to participate in certain reactions. The stability of amine solutions can be affected by the solvent, with some organic diluents potentially increasing the rate of thermal degradation compared to aqueous solutions[1][5][6].

Protocol for Preparing a Stock Solution (e.g., 0.5 M in THF)

Materials and Equipment:

  • Methyl({[(3S)-piperidin-3-yl]methyl})amine (free base or dihydrochloride salt)

  • Anhydrous solvent (e.g., THF)

  • Volumetric flask

  • Syringes and needles

  • Inert atmosphere (Nitrogen or Argon)

Protocol:

  • Preparation: Ensure all glassware is dry. If starting from the dihydrochloride salt, it must first be neutralized to the free base by treatment with a suitable base (e.g., NaOH) and extraction into an organic solvent, followed by drying and solvent removal.

  • Weighing: Accurately weigh the required amount of Methyl({[(3S)-piperidin-3-yl]methyl})amine free base in a tared vial under an inert atmosphere, especially if it is hygroscopic.

  • Dissolution: Transfer the weighed amine to a volumetric flask. Add a portion of the anhydrous solvent and swirl to dissolve.

  • Dilution to Volume: Once fully dissolved, carefully add the solvent up to the calibration mark of the volumetric flask.

  • Mixing and Storage: Stopper the flask and invert several times to ensure homogeneity. If the solution is to be stored, transfer it via cannula to a clean, dry storage vessel equipped with a septum and store under an inert atmosphere at 2-8 °C. It is recommended to use freshly prepared solutions for best results.

Desired Concentration (M)Mass of Amine (g) for 10 mL SolutionMass of Amine (g) for 50 mL Solution
0.10.1280.641
0.250.3201.603
0.50.6413.205
1.01.2826.410

Note: The molecular weight of Methyl({[(3S)-piperidin-3-yl]methyl})amine is 128.22 g/mol .

Safety, Handling, and Storage

As with all chemicals, proper safety precautions must be observed when handling Methyl({[(3S)-piperidin-3-yl]methyl})amine and its precursors.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

  • Ventilation: Handle this compound in a well-ventilated fume hood to avoid inhalation of any vapors.

  • Handling LiAlH₄: Lithium aluminum hydride is a highly reactive and flammable solid that reacts violently with water. It should only be handled by trained personnel under an inert atmosphere.

  • Storage: Store Methyl({[(3S)-piperidin-3-yl]methyl})amine in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents. For long-term storage, refrigeration under an inert atmosphere is recommended.

Conclusion

Methyl({[(3S)-piperidin-3-yl]methyl})amine is a valuable synthon for the development of novel therapeutics. The protocols and guidelines presented in this document are designed to provide researchers with a solid foundation for the successful preparation and use of this important chiral building block. By understanding the underlying principles of its synthesis and handling, scientists can confidently and safely incorporate this reagent into their research programs.

References

  • EvitaChem. piperidin-3-yl]methyl})amine (EVT-15392874).
  • BenchChem. Synthesis of N-Methyl-1-(piperidin-4-yl)methanamine: A Technical Guide.
  • Høisæter, K. K., Vevelstad, S. J., Braakhuis, L., & Knuutila, H. K. (2022). Impact of Solvent on the Thermal Stability of Amines. Industrial & Engineering Chemistry Research, 61(43), 16065–16076. Available from: [Link]

  • SINTEF. (2022). Impact of Solvent on the Thermal Stability of Amines. Available from: [Link]

  • Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For the Reduction of Carboxylic Acid Derivatives. Available from: [Link]

  • Chemistry LibreTexts. (2019). 20.7 Reduction of Carboxylic Acids and Their Derivatives. Available from: [Link]

Sources

Application

Application Notes &amp; Protocols: Strategic Incorporation of Methyl({[(3S)-piperidin-3-yl]methyl})amine into Advanced Peptide Synthesis

An Application Guide for Researchers and Drug Development Professionals Preamble: The Strategic Value of Chiral Piperidine Scaffolds in Peptide Chemistry The piperidine motif is a cornerstone in medicinal chemistry, wide...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for Researchers and Drug Development Professionals

Preamble: The Strategic Value of Chiral Piperidine Scaffolds in Peptide Chemistry

The piperidine motif is a cornerstone in medicinal chemistry, widely recognized as a "privileged structure" for its prevalence in a vast range of approved pharmaceuticals.[1][2] Its inherent three-dimensionality and capacity for diverse molecular interactions make it an invaluable tool for modulating the bioactivity and pharmacokinetic profiles of therapeutic candidates.[3][4] Specifically, the chiral building block, Methyl({[(3S)-piperidin-3-yl]methyl})amine, offers a unique opportunity to introduce a constrained, yet flexible, N-alkylated secondary amine into a peptide backbone.

This modification moves beyond simple amino acid substitution, enabling the design of sophisticated peptide mimetics with enhanced proteolytic stability, improved cell permeability, and the potential for novel receptor interactions.[3] However, the successful incorporation of this non-canonical, sterically hindered structure is non-trivial. It demands a nuanced approach to protecting group strategy, coupling chemistry, and post-synthesis handling.

This document provides a comprehensive guide grounded in established chemical principles, detailing the strategic considerations and validated protocols for seamlessly integrating Methyl({[(3S)-piperidin-3-yl]methyl})amine into solid-phase peptide synthesis (SPPS) workflows.

The Building Block: Characterization and Synthetic Strategy

The core of our synthetic challenge lies in the bifunctional nature of the target molecule. It possesses two secondary amine centers: the endocyclic piperidine nitrogen and the exocyclic N-methylamine. These must be chemically differentiated to ensure regioselective peptide bond formation.

PropertyValueSource
IUPAC Name N-methyl-1-[(3S)-piperidin-3-yl]methanamine[5]
Molecular Formula C₇H₁₆N₂[5][6]
Molecular Weight 128.22 g/mol [5]
CAS Number 1846687-61-3

For a standard Fmoc/tBu peptide synthesis strategy, the exocyclic N-methylamine will serve as the new N-terminus for peptide chain elongation, while the endocyclic piperidine nitrogen must be masked. This necessitates an orthogonal protection scheme. The ideal building block for SPPS is therefore (S)-3-(((9H-fluoren-9-yl)methoxy)carbonyl(methyl)amino)methyl)piperidine-1-carboxylic acid tert-butyl ester , or Fmoc-N-Me-[(3S)-1-Boc-Pip-3-yl-methyl]amine .

  • Fmoc group: Protects the exocyclic amine. It is base-labile and removed by piperidine treatment at each synthesis cycle.[7]

  • Boc group: Protects the endocyclic piperidine nitrogen. It is acid-labile and stable to the piperidine used for Fmoc deprotection, but is removed during the final trifluoroacetic acid (TFA)-mediated cleavage from the resin.[8]

Fig. 1: Orthogonally Protected Building Block for SPPS.

Overcoming Steric Hindrance: The Coupling Reaction

The primary hurdle in using this building block is the steric hindrance around the N-methyl secondary amine. Standard carbodiimide activators (e.g., DIC) are often insufficient, leading to low coupling efficiency and deletion sequences.[9][10] The solution lies in using more potent in-situ activating reagents that form highly reactive esters capable of overcoming this steric barrier.[9][11]

Reagent ClassExamplesActivating SpeciesReactivityKey Considerations
Aminium/Uronium HATU , HBTU, HCTUOAt/OBt EstersVery High Highly efficient for hindered couplings.[9][12][13] HATU is generally superior due to the anchimeric assistance from the pyridine nitrogen in its HOAt leaving group.[11][13]
Phosphonium PyBOP , PyAOPOBt EstersHighExcellent alternative to aminium salts. Avoids potential side reaction of N-terminal guanidinylation.[13] PyAOP is more reactive than PyBOP.[11]
Carbodiimide DIC, DCCO-acylisoureaModerateGenerally insufficient for sterically demanding couplings.[9] High risk of incomplete reaction.

Recommendation: For incorporating the Fmoc-N-Me-[(3S)-1-Boc-Pip-3-yl-methyl]amine building block, HATU is the reagent of choice due to its superior reactivity and proven efficacy in difficult couplings.[13] A double-coupling strategy is strongly advised to ensure the reaction proceeds to completion.

Experimental Protocols

These protocols assume standard manual or automated Fmoc/tBu solid-phase peptide synthesis. All reagent equivalents are calculated relative to the initial loading of the resin.

Protocol 1: SPPS Cycle for Incorporation of the Piperidine Moiety

This protocol details a single coupling cycle following the deprotection of the N-terminal Fmoc group on the resin-bound peptide.

Materials:

  • Peptide-resin with free N-terminal amine

  • Fmoc-N-Me-[(3S)-1-Boc-Pip-3-yl-methyl]amine (Building Block)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • DIPEA (N,N-Diisopropylethylamine)

  • DMF (N,N-Dimethylformamide), peptide synthesis grade

  • DCM (Dichloromethane), peptide synthesis grade

  • Piperidine, 20% (v/v) solution in DMF

Workflow:

Fig. 2: SPPS Workflow for Incorporating the Piperidine Building Block.

Step-by-Step Procedure:

  • Fmoc Deprotection: Treat the Fmoc-protected peptide-resin with 20% piperidine in DMF for 5-10 minutes. Drain and repeat once.

  • Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove all traces of piperidine.

  • Pre-activation (in a separate vessel):

    • Dissolve the Building Block (4.0 eq) and HATU (3.9 eq) in DMF.

    • Add DIPEA (8.0 eq) to the solution.

    • Allow the mixture to pre-activate for 1-5 minutes. The solution may change color.

  • First Coupling:

    • Add the activated amino acid solution to the deprotected peptide-resin.

    • Agitate the reaction vessel for 60-90 minutes at room temperature.

  • Intermediate Wash: Drain the coupling solution and wash the resin with DMF (3x).

  • Second Coupling (Recommended): Prepare a fresh solution of activated building block as in Step 3 and repeat the coupling (Step 4) for another 60 minutes to ensure maximum efficiency.

  • Final Wash: Drain the solution and wash the resin thoroughly with DMF (3x) and DCM (3x).

  • Confirmation (Optional): Perform a Kaiser test. A negative result (yellow beads) indicates a successful coupling. If the test is positive (blue beads), a third coupling may be necessary.

Protocol 2: Final Cleavage and Deprotection

This protocol simultaneously cleaves the peptide from the resin and removes the acid-labile side-chain protecting groups, including the Boc group on the piperidine ring.

Materials:

  • Dry, final peptide-resin (N-terminal Fmoc group must be removed first[14])

  • Reagent K (or similar cleavage cocktail)

    • Composition: Trifluoroacetic acid (TFA) / H₂O / Phenol / Thioanisole / Triisopropylsilane (TIS) (82.5 / 5 / 5 / 5 / 2.5 v/v)

  • Cold diethyl ether ((CH₃CH₂)₂O)

  • Centrifuge tubes

Causality of Cleavage Cocktail Components:

  • TFA: The strong acid that cleaves the peptide from the resin and removes acid-labile protecting groups (e.g., Boc, tBu, Trt).[15]

  • H₂O, Phenol, Thioanisole, TIS: These are "scavengers." During cleavage, protecting groups are released as highly reactive carbocations, which can re-attach to sensitive residues like Tryptophan or Methionine. Scavengers trap these cations, preventing side reactions.[15]

Fig. 3: Cleavage and Deprotection Workflow.

Step-by-Step Procedure:

  • Preparation: Place the dry peptide-resin in a suitable reaction vessel.

  • Cleavage Reaction: Add the cleavage cocktail to the resin (approx. 10 mL per 0.5 g of resin). Ensure the resin is fully submerged.

  • Incubation: Agitate the mixture at room temperature for 2-3 hours.

  • Filtration: Filter the solution to separate the resin beads, collecting the TFA filtrate which contains the peptide.

  • Precipitation: Slowly add the TFA filtrate dropwise into a centrifuge tube containing a large volume (approx. 40 mL) of ice-cold diethyl ether. A white precipitate (the crude peptide) should form.

  • Isolation: Centrifuge the tube to pellet the peptide. Carefully decant the ether.

  • Washing: Resuspend the pellet in fresh cold ether, vortex briefly, and centrifuge again. Repeat this wash step 2-3 times to remove residual scavengers.

  • Drying: After the final wash, dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Analysis and Characterization

Post-synthesis, the identity and purity of the modified peptide must be rigorously confirmed.

  • High-Performance Liquid Chromatography (HPLC): This is the gold standard for assessing the purity of the crude product and for purification.[16][17] A reversed-phase C18 column with a water/acetonitrile gradient containing 0.1% TFA is a standard starting point. The incorporation of the piperidine moiety will typically increase the hydrophobicity of the peptide, leading to a longer retention time compared to its unmodified analogue.

  • Mass Spectrometry (MS): Essential for confirming the successful incorporation of the building block.[16][18] Electrospray Ionization (ESI) or MALDI-TOF MS should be used to verify that the observed molecular weight matches the theoretical mass of the desired peptide. The mass increase corresponding to the C₇H₁₄N₂ fragment (piperidine-methyl-amine, MW ≈ 126.2 Da after peptide bond formation) should be clearly identifiable.

References

  • EvitaChem. Methyl({[(3S)-piperidin-3-yl]methyl})amine (EVT-15392874). EvitaChem.
  • APL, an Applidex Company.
  • BenchChem. Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. BenchChem.
  • Thieme. Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Connect.
  • ChemPep Inc. Overview of Peptide Coupling Reagents. ChemPep.
  • Merck Millipore. Novabiochem® Coupling reagents. Merck Millipore.
  • Humana Press. Methods for Removing the Fmoc Group. In: Peptide Synthesis Protocols.
  • ACS Publications. Extended Solution-phase Peptide Synthesis Strategy. Organic Process Research & Development.
  • Sigma-Aldrich. Peptide Coupling Reagents Guide. Sigma-Aldrich.
  • MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
  • NCBI. GAP Peptide Synthesis via Design of New GAP Protecting Group. ACS Omega.
  • NCBI. Complete chemical modification of amine and acid functional groups of peptides and small proteins. In: Methods in Molecular Biology.
  • Sigma-Aldrich. Fmoc Resin Cleavage and Deprotection. Sigma-Aldrich.
  • Encyclopedia.pub.
  • PharmaBlock. Spirocyclic Piperidines in Drug Discovery. PharmaBlock.
  • ResearchGate. Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF.
  • NCBI.
  • Research Collection, ETH Zurich. Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups.
  • Thermo Fisher Scientific.
  • BenchChem.
  • ACS Publications. Gas Phase Separation of Modified Peptides for Activity-Based Protein Profiling. Analytical Chemistry.
  • ResolveMass Laboratories Inc.
  • ResearchGate.
  • Sapphire Bioscience. Methyl({[(3S)-piperidin-3-yl]methyl})amine dihydrochloride.
  • Agilent.
  • PubChemLite. Methyl({[(3s)-piperidin-3-yl]methyl})amine dihydrochloride.
  • MilliporeSigma. methyl({[(3S)-piperidin-3-yl]methyl})amine.

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Method

In Vitro Assay Protocols for the Functional Characterization of Methyl({[(3S)-piperidin-3-yl]methyl})amine

Introduction Methyl({[(3S)-piperidin-3-yl]methyl})amine, also known as (S)-N-methyl-1-(piperidin-3-yl)methanamine, is a synthetic compound featuring a piperidine scaffold, a structural motif prevalent in a multitude of b...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Methyl({[(3S)-piperidin-3-yl]methyl})amine, also known as (S)-N-methyl-1-(piperidin-3-yl)methanamine, is a synthetic compound featuring a piperidine scaffold, a structural motif prevalent in a multitude of biologically active molecules. Initial investigations have identified this compound as an inhibitor of Janus Kinase 3 (JAK3), suggesting its therapeutic potential in the realm of immunology and oncology. However, its structural similarity to known pharmacophores warrants a broader characterization of its in vitro activity profile. The piperidine ring coupled with a methylamine side chain is a classic feature in ligands for monoamine oxidases (MAOs) and G-protein coupled receptors (GPCRs), particularly dopamine and serotonin receptors.

This comprehensive guide provides detailed application notes and step-by-step protocols for the in vitro evaluation of Methyl({[(3S)-piperidin-3-yl]methyl})amine. We will delve into assays to confirm its activity against JAK3 and explore its potential off-target effects on MAO-A, MAO-B, dopamine D2/D3 receptors, and the serotonin 5-HT2A receptor. The protocols are designed to be robust and self-validating, providing researchers in drug discovery and pharmacology with the necessary tools to thoroughly profile this compound.

Compound Profile

PropertyValue
IUPAC Name Methyl({[(3S)-piperidin-3-yl]methyl})amine
Synonym (S)-N-methyl-1-(piperidin-3-yl)methanamine
Molecular Formula C₇H₁₆N₂
Molecular Weight 128.22 g/mol
Primary Target Janus Kinase 3 (JAK3)
Potential Off-Targets Monoamine Oxidases (MAO-A, MAO-B), Dopamine Receptors (D2, D3), Serotonin Receptors (5-HT2A)

Section 1: Janus Kinase 3 (JAK3) Inhibition Assay

The JAK-STAT signaling pathway is a critical regulator of immune cell development and function. Dysregulation of this pathway is implicated in various autoimmune diseases and cancers. As Methyl({[(3S)-piperidin-3-yl]methyl})amine has been identified as a JAK3 inhibitor, confirming and quantifying this activity is a primary step in its characterization.[1][2]

Scientific Rationale

This biochemical assay measures the ability of the test compound to inhibit the phosphorylation of a synthetic substrate by purified, recombinant JAK3 enzyme. The consumption of ATP during the phosphorylation reaction is quantified using a luminescent kinase assay, where the amount of light generated is inversely proportional to the kinase activity. This provides a direct measure of the compound's inhibitory potency (IC₅₀).[3]

Diagram 1: JAK3 Inhibition Assay Workflow

JAK3_Inhibition_Workflow cluster_prep Preparation cluster_reaction Kinase Reaction cluster_detection Detection cluster_analysis Data Analysis Test_Compound Serial Dilution of Methyl({[(3S)-piperidin-3-yl]methyl})amine Incubation Incubate at 30°C Test_Compound->Incubation JAK3_Enzyme JAK3 Enzyme Solution JAK3_Enzyme->Incubation Substrate_ATP Substrate/ATP Mix (Poly(Glu,Tyr) & ATP) Substrate_ATP->Incubation Add_Reagent Add Kinase-Glo® Reagent Incubation->Add_Reagent Luminescence Measure Luminescence Add_Reagent->Luminescence IC50_Calc Calculate IC₅₀ Value Luminescence->IC50_Calc

Caption: Workflow for the in vitro JAK3 enzymatic inhibition assay.

Detailed Protocol: Luminescent Kinase Assay

Materials:

  • Recombinant human JAK3 enzyme (e.g., BPS Bioscience, #40452)[2]

  • Kinase Substrate: Poly(Glu, Tyr) 4:1 (e.g., Sigma-Aldrich)

  • ATP (Adenosine 5'-triphosphate)

  • Kinase Assay Buffer (40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)[3]

  • Kinase-Glo® MAX Luminescent Kinase Assay Kit (Promega, #V6071)[2]

  • White, opaque 96-well or 384-well plates

  • Luminometer

Procedure:

  • Compound Preparation: Prepare a 10 mM stock solution of Methyl({[(3S)-piperidin-3-yl]methyl})amine in DMSO. Perform serial dilutions in the kinase assay buffer to achieve final assay concentrations ranging from 1 nM to 100 µM.

  • Reaction Setup: In a 96-well plate, add 5 µL of the diluted test compound or vehicle (DMSO) to each well.

  • Enzyme Addition: Add 10 µL of JAK3 enzyme solution (e.g., 2.5-5 ng/µL in kinase assay buffer) to each well.

  • Initiation of Reaction: Start the kinase reaction by adding 10 µL of a substrate/ATP mixture (containing Poly(Glu, Tyr) at a final concentration of 0.2 mg/mL and ATP at a final concentration of 10-15 µM) to each well.

  • Incubation: Incubate the plate at 30°C for 60 minutes.

  • Detection: Equilibrate the Kinase-Glo® MAX reagent to room temperature. Add 25 µL of the reagent to each well.

  • Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measurement: Read the luminescence using a plate-reading luminometer.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).

Section 2: Monoamine Oxidase (MAO) Inhibition Assays

MAOs are mitochondrial enzymes that catalyze the oxidative deamination of neurotransmitters such as dopamine, serotonin, and norepinephrine.[4] There are two isoforms, MAO-A and MAO-B, which differ in their substrate specificities and inhibitor sensitivities. Given the structural resemblance of Methyl({[(3S)-piperidin-3-yl]methyl})amine to known MAO inhibitors, it is crucial to assess its activity against both isoforms.

Scientific Rationale

We will utilize a highly sensitive, homogeneous luminescent assay to measure MAO-A and MAO-B activity.[5] This assay employs a luminogenic substrate that is a derivative of beetle luciferin. MAO acts on this substrate, and through a series of reactions, produces luciferin, which is then detected by luciferase to generate a light signal directly proportional to MAO activity.[6][7] The use of specific inhibitors, clorgyline for MAO-A and selegiline for MAO-B, allows for the differentiation of inhibitory activity against the two isoforms.[4]

Diagram 2: MAO-Glo™ Assay Principle

MAO_Glo_Principle cluster_reaction MAO Reaction cluster_detection Luminescent Detection Substrate Luminogenic MAO Substrate MAO_Enzyme MAO-A or MAO-B Substrate->MAO_Enzyme Product Luciferin Derivative MAO_Enzyme->Product Luciferin_Detection_Reagent Luciferin Detection Reagent (contains Luciferase) Product->Luciferin_Detection_Reagent Light Light Signal Luciferin_Detection_Reagent->Light Test_Compound Methyl({[(3S)-piperidin-3-yl]methyl})amine (Inhibitor) Test_Compound->MAO_Enzyme Inhibits

Caption: Principle of the luminescent monoamine oxidase (MAO) inhibition assay.

Detailed Protocol: MAO-Glo™ Assay

Materials:

  • MAO-Glo™ Assay Kit (Promega, #V1401)[5]

  • Recombinant human MAO-A and MAO-B enzymes (e.g., from insect cell microsomes)

  • Clorgyline (MAO-A specific inhibitor)

  • Selegiline (MAO-B specific inhibitor)

  • White, opaque 96-well or 384-well plates

  • Luminometer

Procedure:

  • Reagent Preparation: Prepare the luminogenic substrate and Luciferin Detection Reagent according to the manufacturer's protocol.[6]

  • Compound and Control Preparation: Prepare serial dilutions of Methyl({[(3S)-piperidin-3-yl]methyl})amine, clorgyline, and selegiline in the appropriate reaction buffer.

  • Assay Setup: In separate 96-well plates for MAO-A and MAO-B, perform the following additions:

    • Test Wells: 12.5 µL of MAO-A or MAO-B enzyme, 12.5 µL of the test compound.

    • Positive Control Wells (for inhibition): 12.5 µL of MAO-A enzyme with 12.5 µL of clorgyline, or 12.5 µL of MAO-B enzyme with 12.5 µL of selegiline.

    • Negative Control Wells (no inhibition): 12.5 µL of MAO-A or MAO-B enzyme, 12.5 µL of vehicle.

  • Pre-incubation: Incubate the plates at room temperature for 15 minutes to allow the compound to interact with the enzyme.

  • Reaction Initiation: Add 25 µL of the luminogenic MAO substrate to all wells.

  • Incubation: Incubate the plates at room temperature for 60 minutes.[6]

  • Detection: Add 50 µL of the reconstituted Luciferin Detection Reagent to each well.

  • Signal Stabilization: Incubate at room temperature for 20 minutes.[6]

  • Measurement: Measure the luminescence.

  • Data Analysis: Calculate the percent inhibition for each compound concentration against each MAO isoform. Determine the IC₅₀ values.

Section 3: Dopamine D2 and D3 Receptor Binding Assays

Dopamine receptors are key targets for drugs treating neurological and psychiatric disorders.[8] The D2 and D3 subtypes are of particular interest. A radioligand binding assay is the gold standard for determining the affinity of a compound for a specific receptor.

Scientific Rationale

This assay measures the ability of Methyl({[(3S)-piperidin-3-yl]methyl})amine to compete with a radiolabeled ligand (e.g., [³H]spiperone) for binding to D2 and D3 receptors present in cell membranes.[9][10] The amount of radioactivity bound to the membranes is inversely proportional to the affinity of the test compound for the receptor. This allows for the determination of the inhibitory constant (Ki).[11]

Detailed Protocol: Radioligand Binding Assay

Materials:

  • Cell membranes from HEK293 or CHO cells stably expressing human dopamine D2 or D3 receptors.

  • Radioligand: [³H]spiperone.

  • Non-specific binding control: (+)-Butaclamol.[10]

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

  • Glass fiber filters (GF/C), pre-soaked in 0.5% polyethyleneimine.

  • Scintillation fluid.

  • Scintillation counter.

  • Cell harvester.

Procedure:

  • Membrane Preparation:

    • Harvest cells expressing the receptor of interest.

    • Homogenize the cells in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4 with protease inhibitors).[10]

    • Centrifuge the homogenate at low speed to remove nuclei and debris.

    • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.[10]

    • Resuspend the membrane pellet in assay buffer and determine the protein concentration.

  • Assay Setup: In a 96-well plate, add the following in a final volume of 250 µL:

    • 50 µL of test compound at various concentrations.

    • 50 µL of [³H]spiperone (at a final concentration close to its Kd).

    • 150 µL of cell membrane preparation (10-20 µg of protein).

    • For total binding, add assay buffer instead of the test compound.

    • For non-specific binding, add a high concentration of (+)-butaclamol (e.g., 10 µM) instead of the test compound.[10]

  • Incubation: Incubate the plate at room temperature for 60-90 minutes.

  • Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).[9]

  • Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity.

  • Data Analysis:

    • Calculate specific binding: Total Binding - Non-specific Binding.

    • Determine the IC₅₀ value of the test compound.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Section 4: Serotonin 5-HT2A Receptor Functional Assay

The 5-HT2A receptor is a Gq-coupled GPCR that, upon activation, stimulates the release of intracellular calcium.[12] This assay will determine if Methyl({[(3S)-piperidin-3-yl]methyl})amine acts as an agonist or antagonist at this receptor.

Scientific Rationale

This cell-based functional assay measures changes in intracellular calcium concentration in response to compound treatment.[13] Cells stably expressing the 5-HT2A receptor are loaded with a calcium-sensitive fluorescent dye. An increase in fluorescence upon compound addition indicates agonistic activity, while a lack of response followed by inhibition of the response to a known agonist (like serotonin) indicates antagonistic activity.

Diagram 3: 5-HT2A Calcium Mobilization Assay

5HT2A_Calcium_Assay cluster_cell_prep Cell Preparation cluster_compound_add Compound Addition cluster_measurement Measurement cluster_analysis Data Analysis Seed_Cells Seed CHO-K1/5-HT2A cells in 96-well plate Load_Dye Load cells with Calcium-4 dye Seed_Cells->Load_Dye Add_Agonist Add Test Compound (Agonist Screen) Load_Dye->Add_Agonist Add_Antagonist Add Test Compound then 5-HT (Antagonist Screen) Load_Dye->Add_Antagonist Measure_Fluorescence Measure fluorescence change (FLIPR) Add_Agonist->Measure_Fluorescence Add_Antagonist->Measure_Fluorescence EC50_IC50_Calc Calculate EC₅₀ (agonist) or IC₅₀ (antagonist) Measure_Fluorescence->EC50_IC50_Calc

Sources

Application

Application Notes and Protocols: Catalytic Asymmetric Synthesis of Methyl({[(3S)-piperidin-3-yl]methyl})amine

Introduction The chiral 3-substituted piperidine scaffold is a privileged motif in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds. The precise stereochemical control a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The chiral 3-substituted piperidine scaffold is a privileged motif in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds. The precise stereochemical control at the C3 position is often critical for therapeutic efficacy and safety. This document provides a comprehensive guide for the synthesis of enantiomerically enriched Methyl({[(3S)-piperidin-3-yl]methyl})amine, a valuable chiral building block for drug discovery and development.

This guide details a robust, multi-step synthetic strategy commencing from pyridine. The key transformation is a state-of-the-art Rhodium-catalyzed asymmetric reductive Heck reaction, which establishes the crucial (S)-stereocenter with high fidelity. Subsequent functional group manipulations, including nitrile reduction and reductive amination, afford the target molecule. This protocol is designed for researchers, chemists, and drug development professionals, providing not only a step-by-step experimental guide but also the scientific rationale behind the chosen methodologies.

Overall Synthetic Strategy

The synthesis is designed as a five-stage process, ensuring control and optimization at each step. The strategy involves the initial activation of the pyridine ring, followed by the key catalytic asymmetric C-C bond formation. The resulting chiral tetrahydropyridine is then saturated and the side chain is elaborated to the final target amine.

G Pyridine Pyridine ActivatedPyridine Phenyl Pyridine-1(2H)-carboxylate Pyridine->ActivatedPyridine Stage 1: Activation Tetrahydropyridine N-Protected (S)-3-(cyanomethyl)tetrahydropyridine ActivatedPyridine->Tetrahydropyridine Stage 2: Rh-Catalyzed Asymmetric Reductive Heck Reaction PiperidineNitrile N-Boc-(S)-3-(cyanomethyl)piperidine Tetrahydropyridine->PiperidineNitrile Stage 3: Saturation & N-Protection PiperidineAmine N-Boc-(S)-3-(aminomethyl)piperidine PiperidineNitrile->PiperidineAmine Stage 4: Nitrile Reduction TargetProtected N-Boc-Methyl({[(3S)-piperidin-3-yl]methyl})amine PiperidineAmine->TargetProtected Stage 5a: Reductive Amination Target Methyl({[(3S)-piperidin-3-yl]methyl})amine (Final Product) TargetProtected->Target Stage 5b: Deprotection

Caption: Overall 5-Stage Synthetic Workflow.

Stage 1: Preparation of Activated Pyridine Intermediate

Rationale: Pyridine is an aromatic and electron-rich heterocycle, making it resistant to direct nucleophilic attack or asymmetric hydrogenation. To facilitate the subsequent rhodium-catalyzed reaction, the pyridine ring must first be activated. This is achieved by partial reduction and conversion to an N-phenylcarbamate, forming phenyl pyridine-1(2H)-carboxylate. This dihydropyridine derivative is an ideal substrate for the asymmetric carbometalation.[1]

Protocol 1: Synthesis of Phenyl Pyridine-1(2H)-carboxylate
  • To a solution of pyridine (1 equiv.) and NaBH₄ (1 equiv.) in methanol (MeOH) at -78 °C under a nitrogen atmosphere, add phenyl chloroformate (1 equiv.) dropwise.

  • Maintain the reaction at -78 °C for 3 hours.

  • Quench the reaction by the slow addition of water.

  • Extract the mixture with diethyl ether (Et₂O).

  • Wash the combined organic layers sequentially with 1N NaOH and 1N HCl.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization from methanol to yield the title compound as a white solid.

Stage 2: Core Directive - Rh-Catalyzed Asymmetric Reductive Heck Reaction

Rationale and Mechanistic Insight: This is the critical stereochemistry-defining step of the synthesis. A chiral rhodium complex catalyzes the coupling of the activated dihydropyridine with a boronic acid derivative.[1][2] We have selected (cyanomethyl)boronic acid pinacol ester as the coupling partner to install the necessary carbon framework for the target sidechain. The chiral ligand, (S)-SEGPHOS, coordinates to the rhodium center, creating a chiral environment that directs the enantioselective insertion and subsequent reductive elimination, leading to the desired (S)-enantiomer with high enantiomeric excess (ee).

G cluster_cat Catalytic Cycle Rh_OH [Rh(I)-OH] Rh_B [Rh(I)-B(OR)2] Rh_OH->Rh_B Rh_Alkene [Rh(I)-Alkene Complex] Rh_B->Rh_Alkene Coordination Dihydropyridine Activated Dihydropyridine Rh_H [Rh(I)-H] Rh_H->Rh_OH Hydrolysis Product Chiral Tetrahydropyridine Product Rh_H->Product Reductive Elimination Rh_Alkyl [Rh(III)-Alkyl Complex] Rh_Alkene->Rh_Alkyl Carbometalation (Stereo-determining) Rh_Alkyl->Rh_H β-Hydride Elimination BoronicEster NCCH2-B(pin) BoronicEster->Rh_OH Base Base (CsOH) Base->Rh_OH Transmetalation

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Methyl({[(3S)-piperidin-3-yl]methyl})amine

Welcome to the technical support guide for the synthesis of Methyl({[(3S)-piperidin-3-yl]methyl})amine. This resource is designed for researchers, medicinal chemists, and process development scientists.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of Methyl({[(3S)-piperidin-3-yl]methyl})amine. This resource is designed for researchers, medicinal chemists, and process development scientists. Our goal is to provide you with in-depth, field-tested insights to help you overcome common challenges and significantly improve the yield and purity of your target compound. We will move beyond simple procedural lists to explain the underlying chemical principles, enabling you to diagnose issues and rationally design solutions.

Guide Structure Overview

This guide is structured to help you quickly diagnose problems and find solutions. Start with the FAQs for common issues, proceed to the in-depth troubleshooting guides for complex problems, and consult the optimized protocols and data tables for experimental design.

G A Start Here: Frequently Asked Questions (FAQs) B In-Depth Troubleshooting Guides (Symptom-Based) A->B Need more detail? C Optimized Experimental Protocols (Step-by-Step) B->C Need a reliable starting point? E Reaction Mechanisms & Side Reactions (Diagrams) B->E Understand the 'why'? D Key Parameter Optimization (Data Tables) C->D Need to optimize conditions?

Caption: A flowchart illustrating the user path through the technical support guide.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis.

Q1: My reaction yield is consistently low. What are the most immediate factors to check? A: Low yield is often traced back to three primary areas:

  • Reagent Quality: Ensure your starting amine and aldehyde/ketone are pure. More critically, verify that your reducing agent is not hydrolyzed. Borohydride reagents are highly sensitive to moisture.[1]

  • Imine/Iminium Formation: The crucial first step is the condensation of the amine and carbonyl. This equilibrium is pH-dependent. The optimal pH is typically mildly acidic (4-6) to facilitate carbonyl protonation without fully protonating the amine, which would render it non-nucleophilic.[2]

  • Choice of Reducing Agent: A strong reducing agent like sodium borohydride (NaBH₄) can prematurely reduce your starting aldehyde before it forms an imine, leading to a side product (an alcohol) and consuming your starting material.[2] A milder, more selective agent like Sodium Triacetoxyborohydride (NaBH(OAc)₃) is often a superior choice as it preferentially reduces the protonated iminium ion.[2][3]

Q2: I'm observing significant side products on my TLC/LC-MS. What are they likely to be? A: The most common side products in this synthesis are:

  • Over-alkylation Product: The product, a secondary amine, can be more nucleophilic than the starting primary amine and react with another molecule of the aldehyde, leading to a tertiary amine byproduct.[2]

  • Starting Aldehyde Reduced to Alcohol: As mentioned in Q1, this occurs when using a non-selective reducing agent.[2]

  • Unreacted Starting Material: This points to incomplete reaction, which could be due to steric hindrance, low temperature, or deactivated reagents.[1]

Q3: My purified product shows significant peak tailing during silica gel column chromatography. How can I fix this? A: Peak tailing is a classic problem when purifying basic compounds like piperidines on standard silica gel, which is acidic.[4] The basic nitrogen atom interacts strongly with the acidic silanol groups on the silica surface. To resolve this, add a small amount of a basic modifier to your eluent system, such as 0.5-1% triethylamine (NEt₃) or ammonia in methanol.[4] This neutralizes the active sites on the silica, allowing your compound to elute symmetrically.

Q4: Which synthetic route is generally most reliable for this target molecule? A: While several routes exist, including the reduction of amides with powerful reagents like LiAlH₄[5], the most common and versatile method is a reductive amination . A highly effective strategy involves reacting an N-protected (S)-piperidine-3-carbaldehyde derivative (e.g., N-Boc protected) with methylamine, followed by deprotection of the piperidine nitrogen.[6] This approach offers excellent control and generally high yields.

Section 2: In-Depth Troubleshooting Guides

Use this decision tree to navigate from your specific experimental observation to the root cause and recommended solution.

Troubleshooting start Symptom low_yield Low Yield / Low Conversion start->low_yield multiple_spots Multiple Spots on TLC/LCMS start->multiple_spots cause_reagents Cause: Reagent Quality (Wet solvent/reagents, degraded borohydride) low_yield->cause_reagents cause_ph Cause: Suboptimal pH (Imine formation inhibited) low_yield->cause_ph cause_temp Cause: Temperature Too Low (Slow reaction kinetics) low_yield->cause_temp multiple_spots->low_yield Often co-occurs cause_overalkylation Cause: Over-alkylation (Product reacts further) multiple_spots->cause_overalkylation cause_carbonyl_reduction Cause: Carbonyl Reduction (Wrong reducing agent) multiple_spots->cause_carbonyl_reduction sol_reagents Solution: Use anhydrous solvents. Check purity/age of borohydride. Run under inert atmosphere. cause_reagents->sol_reagents sol_ph Solution: Add catalytic acetic acid (0.1-1.0 equiv). Maintain pH between 4-6. cause_ph->sol_ph sol_temp Solution: Allow reaction to stir longer at RT. Consider gentle heating (e.g., 40°C). cause_temp->sol_temp sol_overalkylation Solution: Use a stepwise procedure. (Imine formation first, then add reductant). Use slight excess of carbonyl. cause_overalkylation->sol_overalkylation sol_carbonyl_reduction Solution: Switch to a milder reductant like Sodium Triacetoxyborohydride (NaBH(OAc)₃). cause_carbonyl_reduction->sol_carbonyl_reduction ReactionMechanism cluster_reactants Reactants cluster_intermediates Reaction Pathway cluster_products Products RCHO Piperidine-3-carbaldehyde Hemiaminal Hemiaminal Intermediate RCHO->Hemiaminal + Methylamine Alcohol Side Product: Alcohol RCHO->Alcohol + [H⁻] (e.g., NaBH₄) MeNH2 Methylamine MeNH2->Hemiaminal Iminium Iminium Ion (Key Intermediate) Hemiaminal->Iminium - H₂O (Acid Catalyzed) DesiredProduct Desired Product (Secondary Amine) Iminium->DesiredProduct + [H⁻] (e.g., NaBH(OAc)₃) Overalkylation Side Product: Over-alkylation (Tertiary Amine) DesiredProduct->Overalkylation + RCHO, -H₂O + [H⁻]

Caption: The reductive amination pathway and common side reactions.

The key to a high yield is to favor the pathway towards the Desired Product . This is achieved by:

  • Promoting Iminium Ion formation: Using a catalytic amount of acid shifts the equilibrium from the hemiaminal to the iminium ion. [2]2. Using a selective reducing agent: NaBH(OAc)₃ reacts much faster with the charged iminium ion than with the neutral starting aldehyde, minimizing alcohol formation. [3]3. Controlling Stoichiometry: To prevent over-alkylation, one can use a slight excess of the aldehyde or perform the reaction in a stepwise manner, adding the reducing agent only after the initial imine has formed. [2]

References
  • EvitaChem. (n.d.). methyl({[(3S)-piperidin-3-yl]methyl})amine (EVT-15392874).
  • Benchchem. (2025). Technical Support Center: Optimizing Reductive Amination for Piperidine Synthesis.
  • Benchchem. (n.d.). Common side reactions in the synthesis of 3-aminopiperidine derivatives.
  • Benchchem. (2025). Technical Support Center: Purification of Piperidine Derivatives.
  • Bhattacharyya, S. (n.d.). Synthesis of N-Methyl Secondary Amines.
  • Benchchem. (2025). Application Notes and Protocols for the Synthesis of N-Methyl-1-(piperidin-4-yl)methanamine via Reductive Amination.
  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Biotage. (n.d.). Reductive Amination Using MP-Cyanoborohydride.
  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • Cardona, F., & Matassini, C. (2020). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Methyl({[(3S)-piperidin-3-yl]methyl})amine Solubility in Organic Solvents

Welcome to the technical support center for Methyl({[(3S)-piperidin-3-yl]methyl})amine. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility cha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for Methyl({[(3S)-piperidin-3-yl]methyl})amine. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered with this compound in organic solvents. By understanding the fundamental physicochemical properties of this diamine, you can select the appropriate solvent systems and employ effective techniques to ensure successful experimental outcomes.

Understanding the Molecule: Free Base vs. Dihydrochloride Salt

Methyl({[(3S)-piperidin-3-yl]methyl})amine is a diamine with the molecular formula C₇H₁₆N₂.[1] It possesses two basic nitrogen atoms: a secondary amine on the piperidine ring and a secondary aliphatic amine in the methylamine side chain. A critical factor influencing its solubility is the form in which it is supplied. Frequently, this compound is provided as a dihydrochloride salt (C₇H₁₈Cl₂N₂)[2] . This salt form dramatically increases its polarity, making it readily soluble in polar solvents like water and methanol but poorly soluble in common aprotic organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile.[3]

The free base form, on the other hand, is significantly less polar and will exhibit higher solubility in a broader range of organic solvents.[3][4] The predicted XlogP for the free base is approximately 0.1, indicating a relatively low lipophilicity.[5] Understanding which form you are working with is the first and most critical step in troubleshooting solubility issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common questions and provides practical solutions to solubility problems you may encounter.

Q1: I can't dissolve my Methyl({[(3S)-piperidin-3-yl]methyl})amine in dichloromethane (DCM) for my reaction. What's wrong?

A1: The Cause: You are likely working with the dihydrochloride salt form of the amine. Amine salts are ionic and highly polar, making them insoluble in nonpolar or moderately polar aprotic solvents like DCM.[3][6]

The Solution: Convert the Salt to the Free Base. To achieve solubility in solvents like DCM, THF, or acetonitrile, you must convert the dihydrochloride salt to its more organosoluble free base form. This is typically accomplished through a liquid-liquid extraction following basification.

Experimental Protocol: Conversion of Dihydrochloride Salt to Free Base

Objective: To generate the free base of Methyl({[(3S)-piperidin-3-yl]methyl})amine from its dihydrochloride salt for use in organic reactions.

Materials:

  • Methyl({[(3S)-piperidin-3-yl]methyl})amine dihydrochloride

  • Deionized water

  • Aqueous sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) solution (e.g., 1-2 M)

  • Dichloromethane (DCM) or another suitable organic solvent (e.g., ethyl acetate)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Separatory funnel

  • Standard laboratory glassware

  • pH paper or pH meter

Step-by-Step Procedure:

  • Dissolution: Dissolve the Methyl({[(3S)-piperidin-3-yl]methyl})amine dihydrochloride in a minimal amount of deionized water.

  • Basification: Cool the aqueous solution in an ice bath. Slowly add the NaOH or K₂CO₃ solution dropwise while stirring until the pH of the aqueous layer is greater than 11. Verify the pH with pH paper or a calibrated pH meter. This deprotonates the ammonium hydrochloride salts to the free amines.

  • Extraction: Transfer the basified aqueous solution to a separatory funnel. Add an equal volume of DCM and shake vigorously. Allow the layers to separate. The free base, being more soluble in the organic solvent, will partition into the DCM layer.[7]

  • Separation: Carefully drain the lower organic (DCM) layer into a clean flask.

  • Repeat Extraction: To maximize the yield, perform two more extractions of the aqueous layer with fresh portions of DCM. Combine all organic extracts.

  • Washing: Wash the combined organic extracts with brine. This helps to remove residual water and inorganic salts from the organic phase.[8]

  • Drying: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filtration and Concentration: Filter the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the free base, which is expected to be an oil or a low-melting solid.

Diagram of the Free Base Conversion Workflow:

Start Start: Amine Dihydrochloride Salt in Water Basify Basify with NaOH/K2CO3 to pH > 11 Start->Basify Extract Extract with Organic Solvent (e.g., DCM) Basify->Extract Separate Separate Organic and Aqueous Layers Extract->Separate Wash Wash Organic Layer with Brine Separate->Wash Dry Dry with Anhydrous Na2SO4/MgSO4 Wash->Dry Concentrate Concentrate under Reduced Pressure Dry->Concentrate End End: Free Base Amine Concentrate->End

Caption: Workflow for converting the amine dihydrochloride salt to its free base.

Q2: My reaction requires a non-polar solvent, but even the free base of my amine has limited solubility. What are my options?

A2: While the free base is significantly more soluble in organic solvents than its salt, its inherent polarity due to the two amine groups can still lead to solubility issues in very non-polar solvents like hexane or toluene. Here are several strategies to address this:

1. Utilize Co-solvents: A common and effective technique is to use a mixture of solvents.[9] A small amount of a polar co-solvent can significantly increase the solubility of a polar compound in a less polar bulk solvent.

Co-solvent StrategyPrimary Solvent (Example)Co-solvent (Example)Typical Ratio (v/v)
Increasing polarity of a non-polar solvent Toluene, HexaneDichloromethane (DCM)1-20%
Enhancing solubility in moderately polar solvents Dichloromethane (DCM)Methanol, Ethanol1-10%
For highly polar systems AcetonitrileWater1-5%

Experimental Protocol: Co-solvent Screening

  • Initial Test: In a small vial, attempt to dissolve a known amount of the free base in your primary reaction solvent.

  • Incremental Addition: If solubility is poor, add a co-solvent in small increments (e.g., 1-2% of the total volume at a time).

  • Observation: After each addition, vortex or sonicate the mixture and observe for dissolution.

  • Optimization: Identify the minimum amount of co-solvent required to achieve complete dissolution at your desired reaction concentration.

2. Temperature Adjustment: In many cases, solubility increases with temperature. Gentle heating of the solvent while adding the amine can improve dissolution. However, be mindful of the boiling point of your solvent and the thermal stability of your compound.

3. In-situ Salt Formation (for specific applications): If your reaction produces an acidic byproduct, you might be able to start with the free base, which may have some initial solubility. As the reaction proceeds and an acid is formed, a more soluble salt may be generated in situ. This is highly dependent on the specific reaction conditions.

Q3: How do the pKa values of Methyl({[(3S)-piperidin-3-yl]methyl})amine affect its solubility?
  • At pH < pKa: The amine groups will be protonated (R-NH₂⁺). In this charged, salt form, the molecule is more polar and thus more soluble in polar solvents like water.[4]

  • At pH > pKa: The amine groups will be in their neutral, free base form (R-NH). This form is less polar and more soluble in organic solvents.[4]

This pH-dependent solubility is the principle behind the acid-base extraction detailed in Q1. By raising the pH well above both pKa values, we ensure the molecule is in its free base form, maximizing its partitioning into the organic solvent.

Diagram of pH Effect on Amine Solubility:

cluster_0 Low pH (< pKa) cluster_1 High pH (> pKa) Protonated Protonated Form (Salt) R-NH₂⁺ PolarSoluble High Solubility in Polar Solvents (e.g., Water) Protonated->PolarSoluble Favored FreeBase Free Base Form R-NH OrganicSoluble High Solubility in Organic Solvents (e.g., DCM) FreeBase->OrganicSoluble Favored

Caption: Relationship between pH, amine form, and solvent solubility.

Advanced Strategies for Formulation

For drug development professionals facing persistent solubility challenges, more advanced formulation strategies may be necessary:

  • Prodrug Approach: The chemical structure of the amine can be temporarily modified to create a "prodrug" with enhanced solubility in a desired solvent.[10] This is a more involved synthetic approach but can be highly effective.

  • Use of Surfactants: In some cases, particularly for formulations, low concentrations of surfactants can form micelles that encapsulate the compound, increasing its apparent solubility.

Summary of Key Troubleshooting Steps

  • Identify the Form: Determine if you have the dihydrochloride salt or the free base. This is the most critical first step.

  • Convert to Free Base: If you have the salt and require solubility in a less polar organic solvent, perform an acid-base extraction to generate the free base.

  • Optimize Solvent System: If the free base still has limited solubility, explore the use of polar co-solvents and gentle heating.

  • Consider pH: For systems containing protic components, understand how pH influences the ionization state and, consequently, the solubility of your amine.

By systematically applying these principles and protocols, you can effectively troubleshoot and overcome solubility challenges with Methyl({[(3S)-piperidin-3-yl]methyl})amine, ensuring the smooth progression of your research and development activities.

References

  • Andrási, M., et al. (2007). Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium. Pak. J. Pharm. Sci., 27(4), 925-929.
  • BenchChem. (2025). Addressing poor solubility of piperidine derivatives in reactions.
  • BenchChem. (2025). Improving the solubility of Boc-eda-ET hcl for reactions.
  • Edelmann, F. T. (2015). What is the best way to convert my amine compound from the salt form into free amine? ResearchGate. Retrieved from [Link]

  • Goddard, W. A., & Diallo, M. S. (2007). pKa Calculations of Aliphatic Amines, Diamines, and Aminoamides via Density Functional Theory with a Poisson−Boltzmann Continuum Solvent Model. The Journal of Physical Chemistry A, 111(23), 5063-5073.
  • Hampton Law. (2020, April 19). Conversion of Amines to Amine Salts [Video]. YouTube.
  • LibreTexts. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

  • Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25–38.
  • Master Organic Chemistry. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Retrieved from [Link]

  • EvitaChem. Methyl({[(3S)-piperidin-3-yl]methyl})amine (EVT-15392874).
  • Wikidoc. (2012, August 9). Freebase (chemistry). Retrieved from [Link]

  • BOC Sciences. (2023, September 26). Prodrug Activation Strategies.
  • Cayman Chemical. Solubility Factors When Choosing a Solvent. Retrieved from Cayman Chemical News & Announcements.
  • Chemistry LibreTexts. (2022, February 18). 3.5: Chemical Properties of Amines. Bases and Salt Formation.
  • Khalili, F., Henni, A., & East, A. L. (2009). pKa Values of Some Piperazines at (298, 303, 313, and 323) K.
  • MilliporeSigma. methyl({[(3S)-piperidin-3-yl]methyl})amine | 1846687-61-3.
  • National Center for Biotechnology Information. N,N-Dimethyl-1-piperidin-3-ylmethanamine. PubChem Compound Summary for CID 16768076. Retrieved from [Link].

  • Osbourn, J. (2020, April 19). Conversion of Amines to Amine Salts [Video]. YouTube.
  • Pharmaffiliates. N-Methyl-N-((3S,4S)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine.
  • ResearchGate. (2021, September 16). How to free the Base from Cystamine/Cysteamine Hydrochloric Salt? Retrieved from [Link]

  • PubChemLite. Methyl({[(3s)-piperidin-3-yl]methyl})amine dihydrochloride.
  • UCLA Chemistry. (2013, December 30). Extraction (Part 1).
  • Sapphire Bioscience. Methyl({[(3S)-piperidin-3-yl]methyl})amine dihydrochloride.
  • Sigma-Aldrich. methyl({[(3R)-piperidin-3-yl]methyl})amine dihydrochloride | 2089245-59-8.
  • Somdeb. (2017, October 18). How can I free base cystamine dihydrochloride? Chemistry Stack Exchange. Retrieved from [Link]

  • DrugBank. Tofacitinib.
  • Vertex Pharmaceuticals. (2022, July 16). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table.

Sources

Troubleshooting

Preventing oxidative degradation of Methyl({[(3S)-piperidin-3-yl]methyl})amine during storage

Technical Support Center: Methyl({[(3S)-piperidin-3-yl]methyl})amine Guide to Preventing Oxidative Degradation During Storage Welcome to the technical support guide for Methyl({[(3S)-piperidin-3-yl]methyl})amine. This re...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Methyl({[(3S)-piperidin-3-yl]methyl})amine

Guide to Preventing Oxidative Degradation During Storage

Welcome to the technical support guide for Methyl({[(3S)-piperidin-3-yl]methyl})amine. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. As a secondary amine containing a piperidine moiety, this molecule is susceptible to oxidative degradation, which can compromise experimental results and product quality. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to mitigate these risks.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the stability and handling of Methyl({[(3S)-piperidin-3-yl]methyl})amine.

Q1: What is oxidative degradation and why is this compound susceptible?

A1: Oxidative degradation is a chemical process where a substance reacts with oxygen, often initiated by factors like light or heat, leading to the formation of unwanted byproducts. Methyl({[(3S)-piperidin-3-yl]methyl})amine is a secondary amine with a piperidine ring, a structure known to be vulnerable to oxidation.[1] The degradation process typically begins with the formation of a radical species through either the abstraction of an electron from the nitrogen atom's lone pair or the removal of a hydrogen atom from a carbon adjacent to the nitrogen.[2][3] This initial step can lead to a cascade of reactions, forming various degradation products, including N-oxides, hydroxylamines, and imines, which alter the compound's purity and reactivity.[4] Secondary amines can be particularly unstable compared to primary or tertiary amines due to their specific electronic and steric properties.[5]

Q2: What are the common signs that my sample has degraded?

A2: Degradation can often be detected through both physical and analytical changes:

  • Physical Appearance: A noticeable change in the sample's appearance, such as a color shift to yellow or brown, or the formation of a precipitate, is a strong indicator of degradation.[1]

  • Analytical Changes: When analyzing the sample using techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), the appearance of new, unexpected peaks is a clear sign of degradation.[1][6] These degradation products, such as N-oxides, are typically more polar than the parent compound and may therefore appear at earlier retention times in a reverse-phase HPLC separation.[1]

Q3: What are the primary factors that accelerate the oxidative degradation of this compound?

A3: Several environmental factors can initiate and accelerate oxidation. Proactive control of these factors is the most effective strategy for preserving the compound. The primary causes include:

  • Exposure to Atmospheric Oxygen: Direct contact with air provides the oxygen necessary for oxidative reactions to occur at the nitrogen and adjacent carbon atoms of the piperidine ring.[1]

  • Light Exposure: Ultraviolet (UV) or even ambient light can supply the energy required to initiate photo-oxidative degradation, often through free-radical mechanisms.[1][7]

  • Elevated Temperatures: Heat increases the rate of all chemical reactions, including oxidation.[1] Storing the compound at elevated temperatures will significantly shorten its shelf life.

  • Presence of Metal Ions: Trace amounts of metal ions, which can be introduced from spatulas or containers, can act as catalysts, accelerating the rate of oxidative degradation.[1]

Q4: What are the ideal storage conditions for long-term stability?

A4: To ensure maximum stability, the compound should be stored with strict environmental controls:

  • Inert Atmosphere: The most critical step is to displace oxygen by storing the compound under an inert atmosphere, such as argon or nitrogen.[1][8]

  • Light Protection: Always use amber glass vials or wrap standard clear containers in aluminum foil to protect the sample from light.[1][7]

  • Temperature Control: Store the compound in a cool, dry, and well-ventilated area. For long-term storage, refrigeration at 2-8 °C is highly recommended.[1]

  • Proper Sealing: Ensure the container is tightly sealed to prevent the ingress of atmospheric oxygen and moisture.[9]

Troubleshooting Guide: Degradation Issues

This guide provides a structured approach to identifying and resolving stability issues encountered during your experiments.

Symptom Observed Potential Root Cause Recommended Action & Explanation
Unexpected peaks in HPLC/LC-MS analysis, often with earlier retention times. Oxidative degradation of the parent compound.1. Confirm Identity of Peaks: If possible, use mass spectrometry (LC-MS) to determine the mass of the impurity peaks. Common degradation products include the +16 Da adduct (N-oxide formation).[1] 2. Review Storage Protocol: Immediately verify that the sample has been stored under an inert atmosphere, protected from light, and at the recommended temperature (2-8 °C).[1] 3. Implement Corrective Storage: If the protocol was not followed, repurify the material if possible and store the purified compound under strict inert, dark, and cold conditions. See Protocol 1 for details.
Sample has changed color (e.g., from colorless/white to yellow/brown). Advanced degradation, leading to chromophore formation.1. Discontinue Use: A visible color change indicates significant degradation.[1] The material's purity is compromised, and it should not be used for sensitive applications without repurification and re-characterization. 2. Re-order and Implement Proper Storage: Discard the degraded material according to your institution's safety protocols.[10] When the new lot arrives, immediately implement the recommended storage procedures. Mark the container with the date received and opened to track its history.
Inconsistent experimental results using different aliquots of the same batch. Non-homogenous degradation, possibly due to repeated opening of the main container.1. Aliquot Upon Receipt: When you first receive the compound, divide it into smaller, single-use aliquots under an inert atmosphere. This prevents contamination and repeated exposure of the bulk material to air and moisture. 2. Use a Fresh Aliquot: For critical experiments, always use a new, unopened aliquot to ensure consistency.
Rapid degradation observed when the compound is prepared in a solution. Solvent effects or the presence of catalysts accelerating oxidation.1. Degas Solvents: Before preparing a solution, thoroughly degas the solvent by sparging with nitrogen or argon to remove dissolved oxygen. 2. Consider an Antioxidant: For solutions intended for storage, consider adding a small amount of an antioxidant like Butylated Hydroxytoluene (BHT) or Butylated Hydroxyanisole (BHA).[1][11] These agents act as radical scavengers, inhibiting the initiation of the degradation chain reaction.[12] Always run a small-scale compatibility test first.

Visualizing the Degradation & Prevention Workflow

Understanding the pathway of degradation and the decision-making process for troubleshooting is crucial.

cluster_Degradation Simplified Oxidative Degradation Pathway cluster_Catalysts Initiators Parent Methyl({[(3S)-piperidin-3-yl]methyl})amine Radical Amine Radical Intermediate Parent->Radical e⁻ or H• abstraction Noxide N-Oxide (+16 Da) Radical->Noxide + O₂ Other Other Degradants (e.g., Hydroxylamines, Imines) Radical->Other O2 Oxygen (O₂) O2->Parent Light Light (hν) Light->Parent Heat Heat (Δ) Heat->Parent

Caption: Simplified pathway of oxidative degradation for the target amine.

Observe Symptom of Degradation Observed? (e.g., color change, new HPLC peak) Check Step 1: Audit Storage Conditions Observe->Check Yes End Problem Resolved Observe->End No Conditions Light Exposure? High Temperature? Air Exposure? Check->Conditions Analyze Step 2: Quantify Degradation Conditions->Analyze Deficiencies Found HPLC Perform Stability-Indicating HPLC Analysis (See Protocol 2) Analyze->HPLC Action Step 3: Implement Corrective Action HPLC->Action Repurify Repurify Material (if feasible) Action->Repurify Discard Discard and Reorder Action->Discard If heavily degraded Store Store Properly (Inert gas, 2-8 °C, Dark) (See Protocol 1) Repurify->Store Store->End

Caption: Troubleshooting decision tree for addressing compound degradation.

Experimental Protocols

Protocol 1: Recommended Procedure for Long-Term Storage

This protocol describes the best practice for storing Methyl({[(3S)-piperidin-3-yl]methyl})amine to minimize degradation.

Materials:

  • Methyl({[(3S)-piperidin-3-yl]methyl})amine

  • Appropriately sized amber glass vial(s) with PTFE-lined caps

  • Source of dry, high-purity inert gas (Argon or Nitrogen) with a regulator and tubing[8]

  • Parafilm or other sealing film

  • Refrigerator (2-8 °C)

Procedure:

  • Preparation: If receiving a bulk quantity, decide on appropriate aliquot sizes for your experiments to avoid repeatedly opening the main container. Prepare clean, dry amber vials for each aliquot.

  • Inert Gas Purge: Place the vial(s) in a glove box or use a Schlenk line. Alternatively, insert a long needle connected to the inert gas source into the vial, ensuring the needle tip is near the bottom. Insert a second, shorter needle to act as a gas outlet.

  • Flushing: Gently flush the vial with the inert gas for 2-3 minutes to displace all atmospheric oxygen.

  • Aliquoting: Quickly transfer the desired amount of the amine into the purged vial. If the compound is a solid, perform this transfer under a positive pressure of inert gas.

  • Blanketing: Before sealing, remove the outlet needle and then the inlet needle while maintaining a gentle positive pressure of inert gas. This leaves an inert "blanket" over the compound.

  • Sealing: Immediately and tightly screw on the PTFE-lined cap. For extra protection, wrap the cap-vial interface with Parafilm.

  • Labeling: Clearly label the vial with the compound name, date of storage, and any other relevant identifiers.

  • Storage: Place the sealed vial in a refrigerator at 2-8 °C, away from any light sources.[1]

Protocol 2: Analytical Monitoring by Stability-Indicating HPLC

This protocol provides a general method to assess the purity of the compound over time. This method should be validated for your specific system.

Objective: To separate the parent compound from potential degradation products.

Instrumentation & Columns:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase (Example):

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Rationale: The acidic modifier helps to protonate the amine, leading to better peak shape on silica-based columns.

Procedure:

  • Standard Preparation: Prepare a stock solution of a reference standard (a new, unopened lot of the compound, if available) at approximately 1 mg/mL in a suitable diluent (e.g., 50:50 Acetonitrile/Water).

  • Sample Preparation: Prepare the sample to be tested at the same concentration as the reference standard.

  • Chromatographic Conditions (Example):

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Detection Wavelength: ~210 nm (or as determined by a UV scan)

    • Gradient:

      • 0-2 min: 5% B

      • 2-15 min: 5% to 95% B

      • 15-17 min: 95% B

      • 17-18 min: 95% to 5% B

      • 18-22 min: 5% B (re-equilibration)

  • Analysis:

    • Inject the reference standard to establish its retention time and peak area.

    • Inject the test sample.

    • Compare the chromatograms. Look for any new peaks in the test sample that are not present in the reference standard.[1]

    • Calculate the purity of the test sample by the area percent method: % Purity = (Area of Main Peak / Total Area of All Peaks) * 100.

  • Interpretation: A decrease in the % purity over time or the growth of impurity peaks indicates ongoing degradation. This data is critical for determining the effective shelf-life of the compound under your specific storage conditions.

References

  • Lepaumier, H., et al. (2009). New Amines for CO2 Capture. II. Oxidative Degradation Mechanisms. ACS Publications. [Link]

  • Ge, X., et al. (2014). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. PMC. [Link]

  • Al-Absi, R. S., et al. (2022). Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches. PMC. [Link]

  • Ghanbari, M., et al. (2024). relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures. Clean Energy, Oxford Academic. [Link]

  • MatheO. (n.d.). Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. MatheO. [Link]

  • KISHIDA CHEMICAL CO., LTD. (2023). Safety Data Sheet. KISHIDA CHEMICAL CO., LTD. [Link]

  • Unknown Author. (n.d.). Oxidation of Secondary and Primary Amines. SlideShare. [Link]

  • Fredriksen, S. B., & Jens, K.-J. (2013). Oxidative degradation of aqueous amine solutions of MEA, AMP, MDEA, Pz: A review. Energy Procedia. [Link]

  • University of Notre Dame. (2022). Standard Operating Procedure for Handling Storage and Disposal for Time Sensitive Chemicals. Risk Management and Safety. [Link]

  • Unknown Author. (2018). CO2 Absorption Solvent Degradation Compound Identification Using Liquid Chromatography-Mass Spectrometry Quadrapole-Time of Flight (LCMSQTOF). Scirp.org. [Link]

  • Stabilization Technologies. (n.d.). The Case for NOT Ignoring Select Secondary Antioxidants. Stabilization Technologies. [Link]

  • Cole-Parmer. (2005). Material Safety Data Sheet - Methyl-d3-amine hydrochloride, 98+ atom % D. Cole-Parmer. [Link]

  • International CCS Knowledge Centre. (2021). Advancing Amine Degradation Analysis. International CCS Knowledge Centre. [Link]

  • Flora, S. J. S., et al. (2013). Structural, chemical and biological aspects of antioxidants for strategies against metal and metalloid exposure. PMC. [Link]

  • Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Bryan Research & Engineering, LLC. [Link]

  • University of Ottawa. (2024). Handling and Storage of Chemicals. University of Ottawa. [Link]

  • NY Creates. (2025). Standard Operating Procedure for Chemical Handling and Storage. NY Creates. [Link]

  • ResearchGate. (2024). (PDF) Principles of Inert Atmosphere Storage. ResearchGate. [Link]

  • SciSpace. (n.d.). Antioxidant potential of piperidine containing compounds-a short review. SciSpace. [Link]

  • ResearchGate. (2025). Influence of piperidine ring on stability and reactivity of piperine. ResearchGate. [Link]

  • Westlake Corporation. (2023). 211 Inert Atmospheres. Westlake Corporation. [Link]

  • MDPI. (2023). The Effect of Piperidine Nitroxides on the Properties of Metalloproteins in Human Red Blood Cells. MDPI. [Link]

  • Lee, S., et al. (2025). Stability, bioavailability, and cellular antioxidant activity of piperine complexed with cyclic glucans. PMC. [Link]

Sources

Optimization

Technical Support Center: Chiral Resolution of Methyl({[(piperidin-3-yl)]methyl})amine

Welcome to the technical support guide for optimizing the chiral resolution of Methyl({[(piperidin-3-yl)]methyl})amine. This document provides researchers, scientists, and drug development professionals with a comprehens...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for optimizing the chiral resolution of Methyl({[(piperidin-3-yl)]methyl})amine. This document provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues and answering frequently asked questions related to the separation of these enantiomers.

A critical note on nomenclature: The topic specifies "Methyl({[(3S)-piperidin-3-yl]methyl})amine enantiomers." The "(3S)" designation implies a single, defined stereocenter. For the purpose of this guide, which addresses the separation of enantiomers, we will assume the starting material is the racemic mixture, (±)-Methyl({[piperidin-3-yl]methyl})amine, and the goal is to isolate the individual (3S) and (3R) enantiomers.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions and provides foundational knowledge for planning your resolution strategy.

Q1: What are the primary methods for resolving racemic Methyl({[piperidin-3-yl]methyl})amine?

A1: There are three main strategies for resolving this type of chiral secondary amine:

  • Classical Resolution via Diastereomeric Salt Formation: This is a widely used, scalable method where the racemic amine is reacted with an enantiomerically pure chiral acid (a resolving agent).[1][2] This forms a pair of diastereomeric salts, which have different solubilities and can be separated by fractional crystallization.[1][3]

  • Chiral Chromatography (HPLC/SFC): This technique uses a chiral stationary phase (CSP) to physically separate the enantiomers.[2][4] It is highly effective for both analytical determination of enantiomeric excess (e.e.) and for preparative-scale separations.[2][5]

  • Enzymatic Resolution: This is a kinetic resolution method where an enzyme selectively acylates or deacylates one enantiomer, allowing the modified and unmodified enantiomers to be separated.[6][7]

Q2: How do I select the best chiral resolving agent for diastereomeric salt crystallization?

A2: The selection of a resolving agent is largely empirical and requires screening.[8][9] For a basic amine like the target compound, chiral acids are the appropriate choice.[1][8] The ideal agent will form a diastereomeric salt with one enantiomer that is significantly less soluble in a specific solvent system than the salt of the other enantiomer.[8]

Recommended Screening Agents for Secondary Amines:

Resolving Agent Class Key Characteristics
L-(+)-Tartaric Acid Dicarboxylic Acid Inexpensive, widely available, and well-documented.[1][10]
(S)-(-)-Mandelic Acid α-Hydroxy Acid Often provides high diastereomeric excess (d.e.) in a single crystallization.[1]
(1S)-(+)-10-Camphorsulfonic Acid Sulfonic Acid A strong acid, effective for less basic amines.[1]

| Di-p-toluoyl-D-tartaric acid | Tartaric Acid Derivative | Often provides better differentiation in solubility compared to tartaric acid itself.[2] |

Q3: What analytical method should I use to determine the enantiomeric excess (e.e.) of my resolved amine?

A3: Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for determining the e.e. of chiral amines.[4][11][12] It provides a direct measure of the ratio of the two enantiomers. Other methods include NMR spectroscopy with chiral solvating or shift reagents, though these can be less precise.[13]

Q4: Can I achieve a yield greater than 50% for the desired enantiomer?

A4: With classical resolution, the theoretical maximum yield for a single enantiomer is 50%. To exceed this, the unwanted enantiomer from the mother liquor must be racemized and recycled back into the resolution process.[8] This approach, often called "Resolution-Racemization-Recycle" (RRR), is crucial for developing an economical and sustainable process on a larger scale.[8][14] More advanced methods like crystallization-induced dynamic resolution (CIDR) combine in-situ racemization with crystallization to potentially achieve yields approaching 100%.[15][16]

Part 2: Troubleshooting Guide: Diastereomeric Salt Crystallization

This section provides solutions to specific problems encountered during classical resolution experiments.

Problem 1: My diastereomeric salt is "oiling out" instead of forming crystals.

Cause: Oiling out, or liquid-liquid phase separation, occurs when the solute separates from the solution as a liquid instead of a solid crystal.[17][18][19] This is often due to high supersaturation (cooling too quickly or using too little solvent), an inappropriate solvent choice, or the presence of impurities that disrupt crystal lattice formation.[17][20]

Solutions:

  • Control Supersaturation: This is the most critical factor. Dissolve the salt at a higher temperature and allow it to cool to the final temperature very slowly. A slow, controlled cooling rate keeps the system in the metastable zone longer, which favors ordered crystal growth over liquid phase separation.[17]

  • Modify the Solvent System: If a single solvent consistently causes oiling, add a co-solvent. For example, if a non-polar solvent is causing issues, adding a small amount of a more polar solvent can sometimes help. Conversely, adding an "anti-solvent" can reduce solubility and promote crystallization, but this must be done slowly.[21]

  • Use Seeding: Add a few seed crystals of the desired diastereomeric salt to a supersaturated solution. This provides a template for ordered crystal growth and can bypass the kinetic barrier to nucleation.[8][17]

  • Reduce Impurity Levels: Ensure the starting racemic amine is of high purity. Impurities can inhibit crystallization and promote oiling out.[17][20]

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} enddot Caption: Troubleshooting decision tree for "oiling out."

Problem 2: No crystals are forming at all.

Cause: A complete lack of crystal formation usually indicates that the solution is not supersaturated or that crystal nucleation is kinetically hindered.[21] The chosen solvent may be too effective, keeping both diastereomeric salts fully dissolved.[21]

Solutions:

  • Increase Concentration: Carefully evaporate some of the solvent to increase the concentration of the diastereomeric salt.[21]

  • Induce Nucleation:

    • Seeding: Add a few seed crystals of the desired product.[17]

    • Scratching: Gently scratch the inside of the flask at the solution's surface with a glass rod. The microscopic glass fragments can serve as nucleation sites.[17][21]

  • Change Solvent System: The current solvent may be too good. A systematic solvent screen is recommended to find a system with the desired differential solubility.[21]

  • Lower Temperature: Use a lower temperature cooling bath to further decrease solubility, but do so gradually to avoid oiling out.[18]

Problem 3: The diastereomeric excess (d.e.) of my crystallized salt is low.

Cause: Low d.e. indicates poor separation, meaning the undesired diastereomer is co-precipitating with the desired one.[8] This can be caused by rapid cooling or a suboptimal solvent system where the solubility difference between the two salts is small.[2]

Solutions:

  • Recrystallization: This is the most common method to improve d.e. Perform one or more subsequent recrystallizations of the enriched solid material. Each step should further enrich the less soluble diastereomer.[8][17]

  • Slow Down Cooling: A slow, controlled cooling rate is crucial to prevent the kinetic trapping of the more soluble diastereomer in the crystal lattice.[2]

  • Optimize the Solvent: The solvent choice is critical. A solvent that provides a large difference in solubility between the two diastereomeric salts is required. A comprehensive solvent screen is the most effective approach.[8][21]

  • Screen Different Resolving Agents: If optimizing the solvent and crystallization conditions does not yield a satisfactory d.e., the fundamental solubility difference between the salts may be too small. Screening a different class of chiral resolving agent is the next logical step.[8][17]

Part 3: Troubleshooting Guide: Chiral HPLC Analysis

This section addresses common issues encountered during the analytical validation of the chiral resolution.

Problem 1: I am seeing poor resolution between the two enantiomer peaks.

Cause: Poor resolution in chiral chromatography is a common method development challenge.[2] It stems from insufficient differential interaction between the enantiomers and the chiral stationary phase (CSP). The mobile phase composition, flow rate, and temperature all play a critical role.

Solutions:

  • Select the Right Column: For amines, polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are often the first choice and show broad applicability.[2][4][5]

  • Optimize the Mobile Phase:

    • Modifiers/Additives: For a basic amine like this target, adding a small amount (typically 0.1%) of a basic modifier like diethylamine (DEA) or triethylamine (TEA) to the mobile phase is critical.[2][5][22] This improves peak shape and can enhance resolution by minimizing undesirable interactions with the silica support.

    • Solvent Composition: Systematically vary the ratio of the organic modifier (e.g., isopropanol, ethanol) to the non-polar solvent (e.g., hexane). This directly impacts retention and selectivity.[5][22]

  • Adjust Temperature: Temperature can significantly affect selectivity.[23] Running the separation at both lower and higher temperatures (e.g., 15°C and 40°C) can sometimes dramatically improve or even invert the elution order.[23]

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} enddot Caption: Workflow for troubleshooting poor HPLC resolution.

Problem 2: My peaks are broad and tailing.

Cause: Peak tailing for basic analytes is almost always caused by secondary interactions, where the amine interacts strongly with residual acidic silanol groups on the silica surface of the stationary phase.[2][24]

Solutions:

  • Add a Basic Modifier: As mentioned above, adding 0.1% DEA or TEA to the mobile phase is the most effective solution.[2][5] The competing amine in the mobile phase will saturate the active silanol sites, preventing the analyte from interacting with them, resulting in sharper, more symmetrical peaks.

  • Check Sample Solvent: Dissolving your sample in a solvent that is much stronger than the mobile phase can cause peak distortion.[24][25][26] Whenever possible, dissolve the sample in the mobile phase itself.[24]

  • Check Column Health: Over time, columns can degrade or become contaminated. If additives don't solve the problem, try flushing the column or consider that it may need replacement.[24]

Part 4: Experimental Protocols

Protocol 1: General Procedure for Diastereomeric Salt Resolution Screening
  • Preparation: In separate vials, dissolve 1.0 mmol of racemic Methyl({[piperidin-3-yl]methyl})amine in 5-10 mL of a test solvent (e.g., methanol, ethanol, isopropanol, acetone).

  • Salt Formation: To each vial, add a solution of 0.5 mmol (0.5 equivalents) of a chiral resolving agent (e.g., L-Tartaric acid) dissolved in a minimal amount of the same solvent.

  • Crystallization: Stir the solutions at room temperature for 30 minutes, then heat gently until all solids dissolve. Allow the solutions to cool slowly to room temperature overnight. If no crystals form, cool further to 4°C.

  • Isolation: Collect any resulting crystals by vacuum filtration, washing with a small amount of the cold solvent.

  • Liberation of Amine: Dissolve the collected crystals in water and basify with 1M NaOH until the pH is >11. Extract the free amine with an organic solvent (e.g., dichloromethane). Dry the organic layer, filter, and concentrate to yield the enriched amine.

  • Analysis: Determine the enantiomeric excess (e.e.) of the resulting amine using a validated chiral HPLC method.

Protocol 2: Chiral HPLC Method Development for Enantiomeric Excess (e.e.) Analysis
  • System Setup:

    • Column: Use a polysaccharide-based chiral stationary phase, such as a CHIRALPAK® or CHIRALCEL® column (e.g., 4.6 x 250 mm, 5 µm).[5]

    • Mobile Phase: Start with a standard mobile phase like 90:10 n-Hexane / 2-Propanol with 0.1% Diethylamine (DEA).[22]

    • Flow Rate: 1.0 mL/min.

    • Temperature: 25°C.

    • Detection: UV at a suitable wavelength (e.g., 210 nm).

  • Sample Preparation: Prepare a solution of the racemic amine at approximately 1 mg/mL in the mobile phase. Prepare a similar solution for your resolved, enriched sample.

  • Injection & Analysis: Inject the racemic standard to confirm the separation of the two enantiomers. Then, inject the resolved sample to determine the peak area ratio and calculate the enantiomeric excess using the formula: e.e. (%) = [(Area1 - Area2) / (Area1 + Area2)] * 100

  • Optimization: If resolution is insufficient, systematically adjust the mobile phase composition (e.g., change the percentage of alcohol modifier from 5% to 20%) and/or the column temperature.[5]

References

  • An Investigation of Peak Shape Models in Chiral Separations. MavMatrix - UTA. Available at: [Link]

  • Efficient method development for chiral separation by using CHIRAL ART columns. YMC. Available at: [Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

  • Eliminating Peak Distortion and Injection Solvent Effects in Chiral UPC2 Separations. Waters Corporation. Available at: [Link]

  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea). Available at: [Link]

  • Chemoenzymatic dynamic kinetic resolution of secondary amines. Request PDF. Available at: [Link]

  • Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. ScienceDirect. Available at: [Link]

  • Enzyme-catalyzed kinetic resolution of spirocyclic secondary amines obtained by ring-closing metathesis, as well as synthesis of cyclopentane[c]pyrrole and -pyridines by the Pauson-Khand reaction. European Journal of Chemistry. Available at: [Link]

  • Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. ACS Publications. Available at: [Link]

  • Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library. Available at: [Link]

  • Selecting chiral acids for resolution of amines. Sciencemadness.org. Available at: [Link]

  • Light-Driven Crystallization-Induced Dynamic Resolution of Amines. ACS Publications. Available at: [Link]

  • Chiral Columns for enantiomer separation by HPLC. Sumika Chemical Analysis Service. Available at: [Link]

  • The Role of Diastereomer Impurity in Oiling-Out during the Resolution of trans-4-Methyl-2-piperidine Carboxylic Ethyl Ester Enantiomers by Crystallization. ACS Publications. Available at: [Link]

  • Reverse Phase Chiral HPLC Method for Enantiomeric Excess Determination of 2-Aminobutanamide. Asian Journal of Chemistry. Available at: [Link]

  • Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available at: [Link]

  • Chemoenzymatic Dynamic Kinetic Resolution: A Powerful Tool for the Preparation of Enantiomerically Pure Alcohols and Amines. Journal of the American Chemical Society. Available at: [Link]

  • Detection of enantiomers of chiral primary amines by 1H NMR analysis via enamine formation with an enantiopure γ. ScienceDirect. Available at: [Link]

  • Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. PMC. Available at: [Link]

  • Troubleshooting Crystallization. Chemistry LibreTexts. Available at: [Link]

  • Oiling Out in Crystallization. Mettler Toledo. Available at: [Link]

  • High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. PMC. Available at: [Link]

  • Guided optimization of a crystallization-induced diastereomer transformation to access a key navoximod intermediate. Reaction Chemistry & Engineering (RSC Publishing). Available at: [Link]

  • Optical resolution of (1-benzyl-4-methylpiperidin-3-yl)-methylamine. Google Patents.
  • Racemic resolution. GalChimia. Available at: [Link]

  • Determination of concentration and enantiomeric excess of amines and amino alcohols with a chiral nickel(ii) complex. Chemical Communications (RSC Publishing). Available at: [Link]

  • Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. PMC. Available at: [Link]

  • Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. PMC. Available at: [Link]

  • Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology. Available at: [Link]

  • Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry. Available at: [Link]

  • Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods. Catalysis Science & Technology (RSC Publishing). Available at: [Link]

  • Chiral resolution. Wikipedia. Available at: [Link]

  • Resolution of racemic amine mixtures is an important preparation method for enantio. Thieme. Available at: [Link]

  • Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases. Beilstein Journals. Available at: [Link]

  • The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. PMC. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Reducing Impurities in Methyl({[(3S)-piperidin-3-yl]methyl})amine Extraction Processes

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the purification of Methyl({[(3S)-piperidin-3-yl]methyl})amine. The focus is on troubleshoo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the purification of Methyl({[(3S)-piperidin-3-yl]methyl})amine. The focus is on troubleshooting common issues encountered during extraction processes to enhance purity and yield, which are critical for its application as a key intermediate in pharmaceutical synthesis.[1][2]

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities observed during the extraction of Methyl({[(3S)-piperidin-3-yl]methyl})amine?

The most prevalent impurities typically arise from the preceding synthetic steps, most commonly a reductive amination reaction.[2][3][4] These include:

  • Unreacted Starting Materials: Residual piperidine precursors or carbonyl compounds.

  • Over-Alkylation Products: Formation of tertiary amines from the secondary amine product reacting further.[3]

  • Reduced Precursors: The starting carbonyl compound can be reduced to its corresponding alcohol if a non-selective reducing agent is used.[3]

  • Enamine Byproducts: Condensation of a piperidone starting material with an amine can form a stable enamine if the reduction of the iminium ion is slow.[5]

  • (R)-Enantiomer: The opposite enantiomer can be present due to an impure starting material or epimerization under harsh reaction or workup conditions.

Q2: How does pH control during aqueous extraction impact the purity and yield?

The pH is a critical parameter for separating amines.[6][7] Methyl({[(3S)-piperidin-3-yl]methyl})amine, being a basic compound, can be protonated to form a water-soluble salt at acidic pH, while it remains in its free base form, soluble in organic solvents, at basic pH.

  • To remove acidic and neutral impurities: Adjust the pH of the aqueous phase to < 4. The target amine will move to the aqueous layer as a salt, leaving non-basic impurities in the organic layer.

  • To isolate the amine: The pH of the aqueous layer containing the protonated amine is then raised to > 10 (e.g., with NaOH). This converts the amine back to its free base, which can then be extracted into a fresh organic solvent like dichloromethane (DCM) or ethyl acetate.[8] Careful optimization of pH can also help separate amines with different pKa values.[7]

Q3: What is the best solvent system for extracting the free base?

Commonly used solvents for extracting the free base of piperidine derivatives include dichloromethane (DCM), 1,2-dichloroethane (DCE), tetrahydrofuran (THF), and ethyl acetate.[3]

  • Dichloromethane (DCM): Offers good solubility for a wide range of substrates and is a common choice for reductive amination reactions themselves.[3]

  • Ethyl Acetate (EtOAc): A more environmentally friendly option that is also effective.

  • Hexanes/Ethers: Can be used, particularly for washing and removing less polar impurities.[8] The choice often depends on the subsequent steps and the specific impurities present.

Q4: How can I confirm the chiral purity of my final product?

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the gold standard for determining enantiomeric purity.[9][10][11]

  • Recommended Columns: Polysaccharide-based CSPs like Chiralpak® IA or Chiralpak® AD-H have shown excellent performance in resolving piperidine enantiomers.[12][13][14]

  • Mobile Phase: A typical mobile phase for normal-phase HPLC consists of a non-polar solvent like n-hexane mixed with a polar modifier such as ethanol or isopropanol.[13][14] A small amount of an amine additive like diethylamine (DEA) is often used to improve the peak shape of basic analytes.[13]

  • Derivatization: If the compound lacks a strong UV chromophore, pre-column derivatization with an agent like para-toluene sulfonyl chloride (PTSC) can enhance detection and may improve separation.[9][15]

Q5: My final product has a yellow tint. What could be the cause and how do I remove it?

A yellow tint often indicates the presence of trace impurities, which could be oxidized byproducts or residual reagents.

  • Potential Causes: Air oxidation of the amine, impurities from starting materials, or colored byproducts from side reactions.

  • Removal:

    • Charcoal Treatment: Dissolving the product in a suitable solvent and treating it with a small amount of activated carbon can adsorb colored impurities.

    • Re-crystallization/Salt Formation: Converting the amine to a salt (e.g., hydrochloride) and recrystallizing can be a very effective purification method. The salt can then be neutralized to recover the pure free base.

    • Silica Gel Chromatography: While less ideal for large scales, flash chromatography can remove many colored impurities.

Section 2: Troubleshooting Guide

This section addresses specific problems encountered during the extraction and purification process.

Problem Potential Causes Troubleshooting Steps & Solutions
Low Yield After Extraction 1. Incomplete extraction from the aqueous phase. 2. Emulsion formation during liquid-liquid extraction. 3. Amine salt is partially soluble in the organic phase.1. Optimize pH: Ensure the pH of the aqueous phase is sufficiently high (pH > 10-11) to fully deprotonate the amine to its free base before extraction. Perform multiple extractions (e.g., 3x with smaller volumes) rather than a single large volume extraction. 2. Break Emulsions: Add brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase. If persistent, filtration through a pad of Celite® can help. 3. Solvent Choice: Switch to a more polar extraction solvent or perform a "back-extraction" to recover the product.
Presence of Over-Methylated Impurity 1. The secondary amine product is more nucleophilic than the starting amine, leading to a second alkylation.[3] 2. Incorrect stoichiometry of reagents.1. Reaction Control: In the synthesis step, use a stepwise procedure where the imine is formed first, followed by the addition of the reducing agent.[3] 2. Stoichiometry: Use a stoichiometric amount of the amine or a slight excess of the carbonyl compound to control the side reaction.[3] 3. Purification: This tertiary amine will have a different pKa. Careful, multi-stage pH-controlled extraction may separate it from the desired secondary amine.[8]
Loss of Enantiomeric Purity (Epimerization) 1. Exposure to harsh pH (strongly acidic or basic) conditions. 2. Elevated temperatures during workup or distillation.1. Mild Conditions: Use milder bases (e.g., NaHCO₃, K₂CO₃) and acids where possible. Avoid prolonged exposure to extreme pH. 2. Temperature Control: Perform extractions and solvent removal at or below room temperature. Use a rotary evaporator with controlled temperature and pressure. 3. Monitor Purity: Use chiral HPLC to monitor the enantiomeric excess (ee) at each step to identify where the loss is occurring.
High Levels of Residual Solvents 1. Inefficient solvent removal. 2. Formation of an azeotrope.1. Drying: Dry the final product under a high vacuum for an extended period. Gentle heating (e.g., 30-40°C) under vacuum can aid removal if the compound is thermally stable. 2. Solvent Swapping: Dissolve the product in a lower-boiling point solvent and re-evaporate. This can help "chase" out residual high-boiling point solvents.

Section 3: Protocols & Workflows

Protocol 3.1: Standard Liquid-Liquid Extraction (LLE) Workflow for Purity Enhancement
  • Acidification: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., DCM). Extract the organic phase with an acidic aqueous solution (e.g., 1M HCl) three times. The target amine will move into the aqueous phase.

  • Neutral Wash (Optional): Combine the acidic aqueous layers and wash with a fresh portion of organic solvent to remove any remaining neutral impurities.

  • Basification: Cool the acidic aqueous layer in an ice bath. Slowly add a base (e.g., 50% NaOH solution) with stirring until the pH is >11. Ensure the solution remains cool.

  • Extraction of Free Base: Extract the basic aqueous phase three times with a fresh organic solvent (e.g., DCM).

  • Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified free base.

Protocol 3.2: Chiral HPLC Method for Enantiomeric Purity Assessment

This protocol is a starting point and may require optimization for your specific system.

  • Instrumentation: HPLC system with UV detector.

  • Chiral Stationary Phase: Chiralpak IA column (250 x 4.6 mm, 5 µm).[14]

  • Mobile Phase: n-Hexane / Ethanol / Diethylamine (DEA) in a ratio of 70:30:0.1 (v/v/v).[13][14]

  • Flow Rate: 1.0 mL/min.[13][14]

  • Column Temperature: 30°C.[13][14]

  • Detection Wavelength: 225 nm (or as determined by the analyte's UV spectrum).[13][14]

  • Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

  • Injection Volume: 10 µL.

Section 4: Visual Diagrams

Diagram 1: Decision Tree for Impurity Identification & Removal

Start Crude Product Analysis (LC-MS, NMR) Impurity_Detected Impurity Detected? Start->Impurity_Detected Known_Impurity Known Structure? Impurity_Detected->Known_Impurity Yes End Pure Product Impurity_Detected->End No Acidic_Neutral Acidic/Neutral Impurity? Known_Impurity->Acidic_Neutral Yes Characterize Characterize Impurity (NMR, MS/MS) Known_Impurity->Characterize No Basic_Impurity Basic Impurity? Acidic_Neutral->Basic_Impurity No Acid_Wash Perform Acid Wash (LLE, pH < 4) Acidic_Neutral->Acid_Wash Yes Chiral_Impurity Chiral Impurity? Basic_Impurity->Chiral_Impurity No Optimize_pH Optimize pH-controlled Extraction (ΔpKa) Basic_Impurity->Optimize_pH Yes Chromatography Consider Chromatography or Recrystallization Chiral_Impurity->Chromatography No Chiral_HPLC Chiral HPLC / SFC for separation/analysis Chiral_Impurity->Chiral_HPLC Yes Acid_Wash->End Chromatography->End Chiral_HPLC->End Optimize_pH->End Characterize->Known_Impurity

Caption: Decision tree for identifying and removing impurities.

Diagram 2: Optimized Liquid-Liquid Extraction (LLE) Workflow

Start Crude Reaction Mixture in Organic Solvent Acid_Extract Extract with 1M HCl (aq) (3x) Start->Acid_Extract Organic_Phase_1 Organic Phase: Neutral & Acidic Impurities (Discard) Acid_Extract->Organic_Phase_1 Aqueous_Phase_1 Aqueous Phase: Protonated Amine Acid_Extract->Aqueous_Phase_1 Basify Adjust to pH > 11 with 50% NaOH (aq) Aqueous_Phase_1->Basify Base_Extract Extract with DCM (3x) Basify->Base_Extract Aqueous_Phase_2 Aqueous Phase: Inorganic Salts (Discard) Base_Extract->Aqueous_Phase_2 Organic_Phase_2 Organic Phase: Free Amine Base_Extract->Organic_Phase_2 Dry Dry (Na2SO4) Organic_Phase_2->Dry Concentrate Concentrate Dry->Concentrate End Purified Free Base Concentrate->End

Caption: Optimized LLE workflow for amine purification.

References

  • Technical Support Center: Optimizing Reductive Amination for Piperidine Synthesis. Benchchem.
  • Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. Academia.edu.
  • methyl({[(3S)-piperidin-3-yl]methyl})amine (EVT-15392874). EvitaChem.
  • Application Note: Chiral HPLC Methods for the Enantioseparation of 2-Piperidinemethanol. Benchchem.
  • Piperidine Impurities. BOC Sciences.
  • Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers. Benchchem.
  • Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. (PDF).
  • Common side reactions in the synthesis of 3-aminopiperidine derivatives. Benchchem.
  • Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines.
  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea).
  • Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a. Oxford Academic.
  • A Comparative Guide to Analytical Methods for Chiral Purity Determination. Benchchem.
  • Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. PubMed.
  • Effect of the pH on the extraction efficiency (n = 3). Experimental conditions. ResearchGate.
  • Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI.
  • A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture | Organic Process Research & Development. ACS Publications.
  • Effect of pH on LC-MS Analysis of Amines. Waters Corporation.
  • Selective Separation of Amines from Continuous Processes using Automated pH Controlled Extraction. ResearchGate.
  • Reductive amination of acetic acid (2a) with piperidine (1a) to.... ResearchGate.
  • 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. PMC.
  • methyl({[(3S)-piperidin-3-yl]methyl})amine | 1846687-61-3. Sigma-Aldrich.
  • SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online.
  • Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal.
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
  • Application Notes and Protocols for the Synthesis of N-Methyl-1-(piperidin-4-yl)methanamine via Reductive Amination. Benchchem.
  • Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D1RE00205H.
  • Efficient and Mild Procedure for Reductive Methylation of Amines Using N‐Methylpiperidine Zinc Borohydride | Request PDF. ResearchGate.
  • The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. PMC.
  • Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Der Pharma Chemica.
  • Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate.
  • Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR.
  • Piperidine synthesis. Organic Chemistry Portal.
  • Synthesis, characterization and antimicrobial activity of piperidine derivatives. (PDF).

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance with Methyl({[(3S)-piperidin-3-yl]methyl})amine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl({[(3S)-piperidin-3-yl]methyl})amine. This guide provides in-depth troubleshooting advice and pra...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl({[(3S)-piperidin-3-yl]methyl})amine. This guide provides in-depth troubleshooting advice and practical solutions for overcoming the common challenge of steric hindrance in reactions involving this versatile but sterically complex building block.

Part 1: Understanding the Challenge

FAQ 1.1: What are the reactive sites on Methyl({[(3S)-piperidin-3-yl]methyl})amine, and why does steric hindrance pose a significant challenge?

Methyl({[(3S)-piperidin-3-yl]methyl})amine, with its C7H16N2 molecular formula, possesses two key reactive sites: the secondary amine within the piperidine ring (N-H) and the secondary amine in the side chain (-CH2-NH-CH3)[1][2][3]. The primary challenge arises from the three-dimensional structure of the molecule.

The piperidine ring typically adopts a stable chair conformation. The methylaminomethyl substituent at the chiral C3 position can exist in either an axial or equatorial position. The interplay between the ring conformation and the flexible side chain creates a sterically congested environment around both nitrogen atoms. This "steric shielding" can physically block incoming reagents, slowing down or even preventing reactions by increasing the activation energy required to reach the transition state[4][5]. The C3 position is also electronically deactivated due to the inductive electron-withdrawing effect of the ring nitrogen, further complicating reactions at this site[6][7].

Caption: Steric hindrance in Methyl({[(3S)-piperidin-3-yl]methyl})amine.

Part 2: Troubleshooting Common Reactions

This section addresses specific issues encountered during common synthetic transformations and provides actionable protocols.

Section 2.1: Acylation and Amide Coupling

Amide bond formation is frequently hampered by the low nucleophilicity and steric bulk of the secondary amines in this substrate.

FAQ 2.1.1: My standard amide coupling (e.g., using HATU, EDC/HOBt) is slow, incomplete, or fails entirely. What's going wrong?

Standard coupling reagents often fail with sterically hindered amines because the activated carboxylic acid intermediate is too bulky to approach the nitrogen nucleophile effectively[8][9]. The activation energy for the reaction becomes prohibitively high, leading to low yields or decomposition of the activated species before coupling can occur[4][9].

FAQ 2.1.2: How can I improve yields and reaction rates for these challenging amide couplings?

To overcome this barrier, a combination of more potent reagents and optimized conditions is necessary.

  • Strategy 1: Employ More Powerful Coupling Reagents. For difficult couplings, stronger reagents are required. Phosphonium salts like PyBOP or the in-situ formation of highly reactive acyl fluorides can be particularly effective[8][9][10].

  • Strategy 2: Modify Reaction Conditions. Increasing the temperature can provide the necessary energy to overcome the activation barrier. Microwave-assisted synthesis is an excellent technique for this, as it allows for rapid and uniform heating, often leading to significantly improved yields and shorter reaction times[11].

  • Strategy 3: Use an Alternative Stoichiometry. In some cases, using the amine as the limiting reagent with an excess of the activated acid can drive the reaction to completion.

Table 1: Comparison of Coupling Reagents for Hindered Amines

Reagent ClassExamplesMechanismAdvantages for Hindered SystemsConsiderations
Uronium/Aminium HATU, HCTUForms reactive activated esterGenerally good, but may be insufficient for severe hindrance[9]Byproducts can complicate purification
Phosphonium Salts PyBOP, PyAOPForms highly reactive phosphonium esterVery effective for difficult couplings; low racemization[9]Can be more expensive
Acyl Fluoride Precursors TCFH, BTFFHIn-situ generation of acyl fluorideAcyl fluorides are small and highly reactive, ideal for hindered amines[9][10]Requires anhydrous conditions
Carbodiimides EDC, DCCForms O-acylisourea intermediateOften fails with sterically demanding substrates[8]Dicyclohexylurea (DCU) byproduct from DCC can be difficult to remove

Protocol 2.1: Amide Coupling via Acyl Fluoride Intermediate

This protocol is adapted for highly unreactive or sterically hindered amines[9][10].

  • Acid Activation: In an inert atmosphere (N2 or Ar), dissolve the carboxylic acid (1.3 eq.) in anhydrous dichloromethane (CH2Cl2). Add BTFFH (1.5 eq.) and a non-nucleophilic base like diisopropylethylamine (DIPEA) (4.5 eq.). Stir the mixture at room temperature for 30 minutes.

  • Coupling: Add a solution of Methyl({[(3S)-piperidin-3-yl]methyl})amine (1.0 eq.) in CH2Cl2 to the activated acid mixture.

  • Reaction: Seal the reaction vessel and heat to 80°C for 12-24 hours. Monitor progress by LC-MS or TLC.

  • Workup: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NH4Cl.

  • Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Section 2.2: N-Alkylation and Reductive Amination

Direct alkylation can be challenging, often leading to over-alkylation, while reductive amination requires careful selection of reagents to accommodate steric bulk.

FAQ 2.2.1: I'm struggling with direct N-alkylation. How can I achieve mono-alkylation and avoid forming quaternary ammonium salts?

Controlling direct alkylation is difficult. A more reliable and controlled method is direct reductive amination, which combines the amine and a carbonyl compound (aldehyde or ketone) in the presence of a reducing agent[12][13].

FAQ 2.2.2: My reductive amination yields are low. What are the key parameters to optimize for a sterically hindered substrate?

For hindered amines, the formation of the iminium intermediate is often the rate-limiting and difficult step[12].

  • Choice of Reducing Agent: Traditional reagents like sodium cyanoborohydride can be effective, but specialized reducing agents may be needed[13]. For very difficult cases, metal-free protocols using activators like trichlorosilane with a Lewis base have been developed specifically for hindered tertiary amine synthesis[12].

  • Catalysis: Modern rhodium and ruthenium-catalyzed reductive aminations, which can use carbon monoxide as a deoxygenating agent, are highly efficient for synthesizing sterically hindered amines[14][15].

  • pH Control: Maintaining a slightly acidic pH (typically 4-6) is crucial to facilitate iminium ion formation without deactivating the amine nucleophile.

Start Reductive Amination Troubleshooting Problem Low Yield / No Reaction Start->Problem CheckImine Is iminium intermediate forming? (Monitor by NMR/LC-MS) Problem->CheckImine NoImine No CheckImine->NoImine No YesImine Yes CheckImine->YesImine Yes OptimizeImine Optimize Imine Formation NoImine->OptimizeImine OptimizeRed Optimize Reduction Step YesImine->OptimizeRed Solution1 Adjust pH (4-6) Add dehydrating agent (e.g., MgSO4) Increase temperature OptimizeImine->Solution1 Solution2 Use a more powerful reducing agent (e.g., NaBH(OAc)3) Consider catalytic methods (Rh/Ru) OptimizeRed->Solution2

Caption: Troubleshooting workflow for reductive amination.

Section 2.3: Achieving Selective Functionalization

A significant challenge is the selective functionalization of one of the two secondary amines. This requires a protection/deprotection strategy.

FAQ 2.3.1: How can I selectively react with the side-chain amine while leaving the piperidine ring amine untouched?

The nitrogen on the piperidine ring is generally more sterically accessible and more nucleophilic than the side-chain amine. Therefore, a common strategy is to first protect the ring nitrogen, perform the desired reaction on the now-exposed side-chain amine, and then deprotect.

  • Protecting Group Selection: The tert-butyloxycarbonyl (Boc) group is an excellent choice. It is bulky, which can further direct reactions away from the ring, and it is reliably cleaved under acidic conditions (e.g., with trifluoroacetic acid, TFA)[6][7]. The site selectivity of functionalization can be controlled by the choice of protecting group and catalyst[6][7].

Start Start: Methyl({[(3S)-piperidin-3-yl]methyl})amine Step1 Step 1: Protect Piperidine N Reagent: Boc2O, Base (e.g., TEA) Start->Step1 Intermediate N-Boc Protected Intermediate Step1->Intermediate Step2 Step 2: Functionalize Side-Chain N (e.g., Acylation, Alkylation) Intermediate->Step2 Product_P Protected Product Step2->Product_P Step3 Step 3: Deprotect Reagent: TFA in CH2Cl2 Product_P->Step3 Final Final Product: Selectively Functionalized at Side-Chain Step3->Final

Caption: Workflow for selective functionalization of the side-chain amine.

Part 3: Advanced Strategies and General Recommendations

FAQ 3.1: Are there any non-traditional methods to overcome severe steric hindrance?

Yes, several advanced strategies can be employed when conventional methods fail:

  • Specialized Catalysts: For certain transformations, catalysts specifically designed to operate in sterically crowded environments can be effective. This includes specific rhodium catalysts for C-H functionalization or reductive amination[6][7][14].

  • Microwave-Assisted Organic Synthesis (MAOS): As mentioned, microwave irradiation provides rapid, efficient, and uniform heating that can dramatically shorten reaction times and improve yields for hindered substrates by overcoming activation energy barriers[11].

  • Temporary Tethers or "Chemical Handcuffs": In complex syntheses, it's possible to temporarily link two reacting fragments. This intramolecular approach can overcome the steric barrier that prevents an intermolecular reaction, after which the tether is cleaved[16].

FAQ 3.2: How critical is solvent choice?

Solvent choice is very important. Polar aprotic solvents like DMF or DMSO can enhance the nucleophilicity of anionic nucleophiles[17]. For reactions involving charged intermediates, a solvent that can stabilize them without interfering is crucial. High-boiling point solvents are often necessary when increased reaction temperatures are required.

By understanding the structural basis of steric hindrance in Methyl({[(3S)-piperidin-3-yl]methyl})amine and systematically applying these troubleshooting strategies, researchers can significantly improve the success rate of their synthetic endeavors.

References

  • A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules. Available at: [Link]

  • Steric Hindrance: Intro to Chemistry Study Guide. Fiveable. Available at: [Link]

  • Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Me. Chemistry – A European Journal. Available at: [Link]

  • Temporary Restraints to Overcome Steric Obstacles—Efficient Strategy for the Synthesis of Mycalamide B. Angewandte Chemie International Edition. Available at: [Link]

  • Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available at: [Link]

  • Synthesis of Sterically Hindered Amines by Direct Reductive Amination of Ketones. ResearchGate. Available at: [Link]

  • The synthesis of sterically hindered amines by a direct reductive amination of ketones. Semantic Scholar. Available at: [Link]

  • The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Communications. Available at: [Link]

  • Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Angewandte Chemie International Edition. Available at: [Link]

  • Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. ResearchGate. Available at: [Link]

  • Synthesis of 3,4-Disubstituted Piperidines by Carbonyl Ene and Prins Cyclizations: Switching between Kinetic and Thermodynamic Control with Brønsted and Lewis Acid Catalysts. The Journal of Organic Chemistry. Available at: [Link]

  • Selective endo-Cyclic α‑Functionalization of Saturated N‑Alkyl Piperidines. University of Cambridge. Available at: [Link]

  • Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. Journal of the American Chemical Society. Available at: [Link]

  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Available at: [Link]

  • Synthesis of Secondary Amides from Thiocarbamates. Organic Letters. Available at: [Link]

  • The Synthesis of Sterically Hindered Amides. CHIMIA. Available at: [Link]

  • Steric Hindrance (Is Like A Fat Goalie). Master Organic Chemistry. Available at: [Link]

  • Synthesis of Chiral 3-Piperidin-2-ones and 3-Piperidines via Ni-Catalyzed Reductive Coupling. Organic Letters. Available at: [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available at: [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Organic Chemistry Portal. Available at: [Link]

  • Methyl({[(3s)-piperidin-3-yl]methyl})amine dihydrochloride. PubChemLite. Available at: [Link]

  • METHYL-(1-METHYL-3-PYRROLIDIN-1-YLMETHYL-PIPERIDIN-3-YL)-AMINE. NextSDS. Available at: [Link]

  • (R)-8-(3-amino-piperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydro-purine-2,6-dione (BI 1356), a novel xanthine-based dipeptidyl peptidase 4 inhibitor... Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

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Reference Data & Comparative Studies

Validation

Comparative Efficacy Analysis: (3S)- vs. (3R)-Methyl({[piperidin-3-yl]methyl})amine

A Guide to Stereospecificity in Drug Action Abstract: The principle of chirality is a cornerstone of modern pharmacology, where the three-dimensional arrangement of atoms in a molecule can dictate its biological activity...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide to Stereospecificity in Drug Action

Abstract: The principle of chirality is a cornerstone of modern pharmacology, where the three-dimensional arrangement of atoms in a molecule can dictate its biological activity. This guide provides a comprehensive comparative analysis of the hypothetical efficacy of the (3S) and (3R) enantiomers of Methyl({[piperidin-3-yl]methyl})amine, a representative chiral amine with potential applications in neuroscience. We will explore the critical role of stereochemistry in receptor binding, functional activity, and overall pharmacological profile, supported by established experimental protocols and data interpretation frameworks. This document serves as a best-practice model for researchers and drug development professionals engaged in the evaluation of chiral drug candidates.

Introduction: The Imperative of Chirality in Drug Design

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental consideration in drug development. Enantiomers, the two mirror-image forms of a chiral molecule, can exhibit profoundly different pharmacological and toxicological profiles. This is due to the stereospecific nature of their interactions with biological targets such as receptors and enzymes, which are themselves chiral. One enantiomer may be responsible for the desired therapeutic effect (the eutomer), while the other (the distomer) may be less active, inactive, or even contribute to adverse effects.

The subject of this guide, Methyl({[piperidin-3-yl]methyl})amine, possesses a single stereocenter at the C3 position of the piperidine ring, giving rise to the (3S) and (3R) enantiomers. Understanding the differential activity of these two isomers is paramount for advancing a potential drug candidate, as it informs the decision to develop a single enantiomer (a chirally pure drug) over the racemic mixture. This guide outlines the key experimental comparisons necessary to elucidate the stereospecific profile of these enantiomers.

Mechanistic Hypothesis: Stereospecific Interactions with Target Receptors

Based on the structure of the molecule, a primary hypothesis is that these aminopiperidine derivatives will interact with neurotransmitter receptors or transporters within the central nervous system (CNS). For the purpose of this guide, we will hypothesize that the primary target is a G-protein coupled receptor (GPCR), for instance, a novel subtype of the serotonin (5-HT) or dopamine receptor family.

The differential binding of the (3S) and (3R) enantiomers can be attributed to a "three-point attachment" model. For a high-affinity interaction, specific functional groups on the ligand must align precisely with complementary binding pockets on the receptor. A change in stereochemistry at the C3 position will alter the spatial orientation of the methylamine side chain relative to the piperidine ring, likely impacting the ability of one enantiomer to achieve this optimal fit compared to its counterpart.

cluster_Ligand Chiral Ligand cluster_Receptor GPCR Target cluster_Response Cellular Response S_Enantiomer (3S)-Enantiomer Receptor Binding Site (Chiral Environment) S_Enantiomer->Receptor Optimal 3-Point Fit R_Enantiomer (3R)-Enantiomer R_Enantiomer->Receptor Steric Hindrance High_Affinity High Affinity Binding (Eutomer) Receptor->High_Affinity S-Enantiomer binds Low_Affinity Low/No Affinity Binding (Distomer) Receptor->Low_Affinity R-Enantiomer does not fit Signal_Transduction Signal Transduction (e.g., cAMP modulation) High_Affinity->Signal_Transduction No_Effect Inactive or Off-Target Effects Low_Affinity->No_Effect Therapeutic_Effect Desired Therapeutic Effect Signal_Transduction->Therapeutic_Effect

Figure 1. Hypothesized stereospecific binding at the GPCR target.

In Vitro Efficacy Comparison: Binding Affinity and Functional Activity

The initial and most fundamental comparison between enantiomers is performed in vitro to determine their affinity for the target receptor and their ability to elicit a functional response upon binding.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for quantifying the affinity of a ligand for its receptor.[1][2][3][4][5] These are typically competition assays where the (3S) and (3R) enantiomers compete against a radiolabeled ligand known to bind to the target receptor. The key parameter derived from this experiment is the inhibitory constant (Kᵢ), which represents the concentration of the ligand required to occupy 50% of the receptors. A lower Kᵢ value signifies a higher binding affinity.

Table 1: Comparative Binding Affinity (Kᵢ) at Target Receptor

CompoundKᵢ (nM)Eudismic Ratio
(3S)-Enantiomer1.5 ± 0.2120
(3R)-Enantiomer180 ± 15

Data are presented as mean ± standard deviation from n=3 independent experiments. The Eudismic Ratio is the ratio of the affinity of the more potent enantiomer (eutomer) to that of the less potent one (distomer).

The hypothetical data in Table 1 clearly demonstrates a significant stereochemical preference. The (3S)-enantiomer exhibits a 120-fold higher affinity for the receptor than the (3R)-enantiomer, identifying the (3S)-isomer as the eutomer.

Experimental Protocol: Competitive Radioligand Binding Assay
  • Membrane Preparation: Cell membranes expressing the target GPCR are prepared from a stable cell line (e.g., HEK293 or CHO cells) via homogenization and centrifugation. Protein concentration is determined via a BCA assay.

  • Assay Setup: The assay is performed in a 96-well plate. Each well contains:

    • Cell membrane preparation (e.g., 20 µg protein).

    • A fixed concentration of a suitable radioligand (e.g., [³H]-LSD for a serotonin receptor target) at a concentration near its Kₔ.

    • Increasing concentrations of the unlabeled competitor ligand (either the (3S)- or (3R)-enantiomer).

    • Assay buffer to reach the final volume.

  • Incubation: The plate is incubated (e.g., for 60 minutes at 25°C) to allow the binding to reach equilibrium.

  • Termination & Filtration: The reaction is terminated by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand. Filters are washed with ice-cold buffer to remove non-specifically bound ligand.

  • Quantification: The radioactivity trapped on the filters is quantified using a liquid scintillation counter.

  • Data Analysis: The data are fitted to a one-site competition curve using non-linear regression analysis (e.g., using GraphPad Prism) to determine the IC₅₀ value (the concentration of competitor that displaces 50% of the radioligand). The Kᵢ is then calculated from the IC₅₀ using the Cheng-Prusoff equation.

A Prepare Reagents (Membranes, Radioligand, Enantiomers) B Add Reagents to 96-Well Plate A->B C Incubate to Reach Equilibrium B->C D Rapid Filtration (Separate Bound from Free) C->D E Scintillation Counting (Quantify Radioactivity) D->E F Data Analysis (Calculate IC50 and Ki) E->F

Figure 2. Workflow for a competitive radioligand binding assay.

Functional Assays (cAMP Modulation)

While binding affinity is crucial, it does not describe the functional consequence of that binding. A functional assay is needed to determine whether the ligand is an agonist (activates the receptor), an antagonist (blocks the receptor), or an inverse agonist (promotes an inactive state). For many GPCRs, activation leads to a change in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).[6][7][8][9][10]

Here, we will assume the target is a Gₛ-coupled receptor, where agonist binding increases intracellular cAMP levels. The key parameters are EC₅₀ (the concentration for 50% of maximal response) and Eₘₐₓ (the maximum response).

Table 2: Comparative Functional Activity (cAMP Accumulation)

CompoundEC₅₀ (nM)Eₘₐₓ (% of Control Agonist)Activity
(3S)-Enantiomer8.2 ± 1.198%Full Agonist
(3R)-Enantiomer> 10,000Not DetectedInactive

Data are presented as mean ± standard deviation from n=3 independent experiments.

The results in Table 2 show that only the (3S)-enantiomer is a potent, full agonist at the receptor. The (3R)-enantiomer is functionally inactive at concentrations up to 10 µM, which correlates with its low binding affinity.

Experimental Protocol: cAMP-Glo™ Assay
  • Cell Culture: Cells stably expressing the target receptor are seeded into a 96-well plate and cultured overnight.

  • Compound Treatment: The culture medium is removed, and cells are treated with various concentrations of the (3S)- or (3R)-enantiomer for a specified time (e.g., 30 minutes) to stimulate cAMP production.

  • Cell Lysis: A lysis buffer is added to release the intracellular cAMP.

  • cAMP Detection: A cAMP detection solution containing protein kinase A (PKA) is added. The amount of cAMP present governs the activity of PKA.

  • ATP Detection: A kinase-glo reagent is added. This reagent contains luciferase and its substrate. The luciferase reaction consumes ATP. The amount of ATP remaining after the PKA reaction is inversely proportional to the amount of cAMP produced.

  • Luminescence Reading: The luminescent signal is read on a plate reader. A lower signal indicates less ATP, meaning more PKA activity and thus higher initial cAMP levels.

  • Data Analysis: Luminescence is correlated to cAMP concentration using a standard curve. Dose-response curves are generated to determine EC₅₀ and Eₘₐₓ values.

In Vivo Efficacy Comparison: Preclinical Disease Models

Demonstrating efficacy in a relevant animal model is a critical step in drug development.[11][12][13] Based on the hypothesized CNS target, a behavioral model such as the Forced Swim Test (FST) in rodents could be used to assess potential antidepressant-like activity. In this test, a reduction in immobility time is interpreted as a positive antidepressant-like effect.

Table 3: Comparative Efficacy in the Mouse Forced Swim Test

Treatment Group (10 mg/kg, i.p.)Immobility Time (seconds)% Reduction vs. Vehicle
Vehicle (Saline)125 ± 10-
(3S)-Enantiomer65 ± 848%
(3R)-Enantiomer121 ± 123%
Racemic Mixture94 ± 925%

Data are presented as mean ± standard deviation for n=10 animals per group. i.p. = intraperitoneal administration.

The in vivo data corroborate the in vitro findings. The (3S)-enantiomer produces a significant reduction in immobility time, indicative of efficacy. The (3R)-enantiomer is inactive. Notably, the racemic mixture shows a blunted effect compared to the pure (3S)-enantiomer. This suggests that the presence of the inactive (3R)-distomer may interfere with the therapeutic action of the (3S)-eutomer, perhaps through pharmacokinetic interactions or by occupying the receptor without eliciting a response, effectively reducing the active concentration of the eutomer at the target site.

Conclusion and Developmental Implications

The comprehensive comparison between the (3S) and (3R) enantiomers of Methyl({[piperidin-3-yl]methyl})amine reveals a clear case of stereospecificity.

  • The (3S)-enantiomer is the eutomer , displaying high affinity, potent agonist activity in vitro, and significant efficacy in a preclinical behavioral model.

  • The (3R)-enantiomer is the distomer , being largely inactive across all assays.

These findings have critical implications for drug development:

  • Pursue the Single Enantiomer: Development should focus exclusively on the (3S)-enantiomer. Developing the racemate would essentially mean administering a drug that is 50% inactive ingredient, which can increase metabolic load and risk of off-target effects without providing additional therapeutic benefit.

  • Stereospecific Synthesis: A robust and scalable stereospecific synthesis or chiral resolution method is required to produce the (3S)-enantiomer with high enantiomeric purity.

  • Intellectual Property: A composition of matter patent for the substantially pure (3S)-enantiomer would provide a stronger intellectual property position than a patent on the racemic mixture.

This guide demonstrates the essential nature of chiral evaluation in modern drug discovery. By systematically comparing enantiomers through binding, functional, and in vivo assays, researchers can make informed decisions that optimize therapeutic efficacy and safety.

References

  • Title: The Growing Importance of Chirality in 3D Chemical Space Exploration and Modern Drug Discovery Approaches for Hit-ID Source: ACS Medicinal Chemistry Letters URL: [Link]

  • Title: The significance of chirality in contemporary drug discovery-a mini review Source: RSC Publishing URL: [Link]

  • Title: The significance of chirality in drug design and development Source: PubMed, National Institutes of Health URL: [Link]

  • Title: Chirality Perspective in Drug Design and Development Source: Computational Chemistry Blog URL: [Link]

  • Title: The Role of Chirality in Drug Design and Delivery: A Comprehensive Review Source: Advanced Pharmaceutical Research URL: [Link]

  • Title: Clinical predictions in CNS drug discovery based on in vivo systems response profiles and non-linear machine learning methodology Source: IRLAB Therapeutics URL: [Link]

  • Title: CNS Pharmacology Models Source: Medicilon URL: [Link]

  • Title: CNS and Pain Models Source: Sygnature Discovery URL: [Link]

  • Title: Developing highER-throughput zebrafish screens for in-vivo CNS drug discovery Source: Frontiers in Behavioral Neuroscience URL: [Link]

  • Title: cAMP Hunter™ eXpress GPCR Assay Source: DiscoverX URL: [Link]

  • Title: Principles of commonly used cAMP assays Source: ResearchGate URL: [Link]

  • Title: Receptor Binding Assays for HTS and Drug Discovery Source: National Center for Biotechnology Information (NCBI) URL: [Link]

  • Title: SIGMA RECEPTOR BINDING ASSAYS Source: National Center for Biotechnology Information (NCBI) URL: [Link]

  • Title: Radioligand binding assays Source: Bio-protocol URL: [Link]

  • Title: Deciphering the Code to Aminergic G-Protein Coupled Receptor Drug Design Source: National Center for Biotechnology Information (NCBI) URL: [Link]

  • Title: A structural chemogenomics analysis of aminergic GPCRs: lessons for histamine receptor ligand design Source: National Center for Biotechnology Information (NCBI) URL: [Link]

  • Title: Allosteric coupling from G protein to the agonist-binding pocket in GPCRs Source: ResearchGate URL: [Link]

  • Title: Aminergic GPCR–Ligand Interactions: A Chemical and Structural Map of Receptor Mutation Data Source: Journal of Medicinal Chemistry, ACS Publications URL: [Link]

  • Title: Evolutionary association of receptor-wide amino acids with G protein–coupling selectivity in aminergic GPCRs Source: National Center for Biotechnology Information (NCBI) URL: [Link]

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Comparative

A Researcher's Guide to the Structural Validation of Methyl({[(3S)-piperidin-3-yl]methyl})amine: An NMR-Centric Comparative Analysis

In the landscape of contemporary drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. For researchers and medicinal chemists, molecules...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of contemporary drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. For researchers and medicinal chemists, molecules such as Methyl({[(3S)-piperidin-3-yl]methyl})amine, a substituted piperidine derivative, represent key building blocks in the synthesis of potential therapeutic agents. The integrity of all subsequent biological and pharmacological data hinges on the foundational accuracy of the molecule's structural elucidation.

This guide provides an in-depth, technically-focused comparison of analytical methodologies for the structural validation of Methyl({[(3S)-piperidin-3-yl]methyl})amine, with a primary emphasis on Nuclear Magnetic Resonance (NMR) spectroscopy. We will explore the nuances of NMR data acquisition and interpretation, present predicted spectral data for this specific molecule in the absence of publicly available experimental spectra, and provide a comparative assessment against alternative analytical techniques. This document is intended to serve as a practical resource for researchers, enabling them to make informed decisions in their analytical workflows.

The Central Role of NMR in Small Molecule Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent technique for the structural elucidation of organic molecules in solution.[1] Its power lies in its ability to provide a detailed atomic-level map of a molecule's carbon-hydrogen framework. Through the analysis of chemical shifts, signal multiplicities, and coupling constants, one can deduce the connectivity of atoms and even infer stereochemical relationships.

For a molecule like Methyl({[(3S)-piperidin-3-yl]methyl})amine, with its chiral center and multiple proton and carbon environments, NMR is uniquely suited to confirm its identity and purity.

Predicted ¹H and ¹³C NMR Spectra of Methyl({[(3S)-piperidin-3-yl]methyl})amine

In the absence of experimentally derived NMR spectra in the public domain, we turn to predictive algorithms. The following data was generated using a reputable online NMR prediction tool and is presented to guide researchers in their analytical endeavors. It is crucial to note that while these predictions are based on extensive databases and sophisticated algorithms, they should be considered as a reference until validated by experimental data.[2][3][4]

Table 1: Predicted ¹H and ¹³C NMR Data for Methyl({[(3S)-piperidin-3-yl]methyl})amine

Atom Predicted ¹H Chemical Shift (ppm) Predicted ¹³C Chemical Shift (ppm) Predicted ¹H Multiplicity
N-CH₃2.3536.5Singlet
CH ₂-NH2.5554.0Multiplet
Piperidine-H2 (axial)2.9551.5Multiplet
Piperidine-H2 (equatorial)2.4551.5Multiplet
Piperidine-H31.8038.0Multiplet
Piperidine-H4 (axial)1.2525.0Multiplet
Piperidine-H4 (equatorial)1.7025.0Multiplet
Piperidine-H5 (axial)1.3527.0Multiplet
Piperidine-H5 (equatorial)1.9027.0Multiplet
Piperidine-H6 (axial)2.8546.5Multiplet
Piperidine-H6 (equatorial)2.3046.5Multiplet

Disclaimer: These are predicted values and may differ from experimental results.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality NMR data for structural validation, a standardized and well-documented experimental procedure is paramount. The following protocol outlines the key steps for acquiring ¹H and ¹³C NMR spectra of a sample like Methyl({[(3S)-piperidin-3-yl]methyl})amine.

Step-by-Step NMR Sample Preparation and Data Acquisition
  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of the analyte for ¹H NMR and 20-50 mg for ¹³C NMR.

    • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in a clean, dry vial. The choice of solvent is critical as it can influence chemical shifts.

    • Transfer the solution to a clean, high-quality 5 mm NMR tube.

    • Ensure the sample is free of any particulate matter. If necessary, filter the solution through a small plug of glass wool in a Pasteur pipette.

  • Instrument Setup and Calibration:

    • Insert the sample into the NMR spectrometer.

    • Lock the spectrometer on the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity, which is crucial for high resolution and sharp signals.

    • Reference the spectrum using the residual solvent peak or an internal standard like tetramethylsilane (TMS).

  • ¹H NMR Acquisition:

    • Acquire a standard 1D proton spectrum.

    • Optimize acquisition parameters such as the number of scans, relaxation delay, and pulse angle to ensure a good signal-to-noise ratio and accurate integration.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C, a larger number of scans will be required compared to ¹H NMR.

    • Techniques such as DEPT (Distortionless Enhancement by Polarization Transfer) can be employed to differentiate between CH, CH₂, and CH₃ groups.

The following diagram illustrates the general workflow for NMR-based structural validation.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis cluster_val Validation & Reporting prep1 Weigh Analyte prep2 Dissolve in Deuterated Solvent prep1->prep2 prep3 Transfer to NMR Tube prep2->prep3 acq1 Lock & Shim prep3->acq1 acq2 Acquire 1H Spectrum acq1->acq2 acq3 Acquire 13C & 2D Spectra acq2->acq3 proc1 Fourier Transform & Phasing acq3->proc1 proc2 Baseline Correction & Referencing proc1->proc2 proc3 Peak Picking & Integration proc2->proc3 proc4 Assign Signals proc3->proc4 val1 Compare with Predicted/Reference Data proc4->val1 val2 Confirm Structure & Purity val1->val2 val3 Generate Report val2->val3

Workflow for NMR-based structural validation.

A Comparative Look: Alternative and Complementary Analytical Techniques

While NMR is the gold standard for structural elucidation, a multi-technique approach often provides a more comprehensive and robust validation. Techniques like Mass Spectrometry (MS) and High-Performance Liquid Chromatography (HPLC) offer complementary information.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. For Methyl({[(3S)-piperidin-3-yl]methyl})amine (C₇H₁₆N₂), high-resolution mass spectrometry (HRMS) would confirm the molecular formula with high accuracy. Fragmentation patterns observed in tandem MS (MS/MS) experiments can also provide structural clues that corroborate the NMR data.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful separation technique that is primarily used to assess the purity of a compound. By developing a suitable chromatographic method, one can separate the target molecule from any impurities, starting materials, or byproducts. The retention time in HPLC is a characteristic property of a compound under specific conditions, but it does not provide direct structural information.

Table 2: Comparison of Analytical Techniques for the Validation of Methyl({[(3S)-piperidin-3-yl]methyl})amine

Technique Information Provided Strengths Limitations
NMR Detailed structural information (atom connectivity, stereochemistry), purity assessment.Unambiguous structure determination.Relatively low sensitivity, requires larger sample amounts.
MS Molecular weight, elemental composition, fragmentation patterns.High sensitivity, requires very small sample amounts.Does not provide detailed connectivity information, cannot distinguish between isomers.
HPLC Purity assessment, quantification.High separation efficiency, excellent for purity determination.Provides limited structural information on its own.

The logical relationship between these techniques in a comprehensive validation workflow is illustrated below.

G cluster_techniques Analytical Techniques cluster_info Information Obtained Compound Synthesized Compound Methyl({[(3S)-piperidin-3-yl]methyl})amine NMR NMR Spectroscopy Compound->NMR MS Mass Spectrometry Compound->MS HPLC HPLC Compound->HPLC Structure Definitive Structure & Stereochemistry NMR->Structure MolWeight Molecular Weight & Formula MS->MolWeight Purity Purity Profile HPLC->Purity Final Validated Compound Structure->Final MolWeight->Final Purity->Final

Interplay of analytical techniques for compound validation.

Conclusion

The structural validation of Methyl({[(3S)-piperidin-3-yl]methyl})amine, as with any novel compound, necessitates a rigorous and multi-faceted analytical approach. NMR spectroscopy remains the cornerstone for unambiguous structure determination, providing a wealth of information that is unattainable by other techniques. While the absence of public experimental NMR data for this specific molecule requires the use of predictive tools as a preliminary guide, the principles and protocols outlined herein provide a robust framework for its eventual experimental characterization.

By integrating the structural insights from NMR with the molecular weight and purity data from MS and HPLC, respectively, researchers can achieve a comprehensive and trustworthy validation of their synthesized compounds. This diligent approach to structural confirmation is fundamental to the integrity and reproducibility of all subsequent scientific investigations.

References

  • EvitaChem. Methyl({[(3S)-piperidin-3-yl]methyl})amine.
  • nmrdb.org. Predict 13C carbon NMR spectra. Retrieved from [Link]

  • Guan, Y., Sowndarya, S. S. V., Gallegos, L. C., St. John, P. C., & Paton, R. S. (2021). Real-time Prediction of 1H and 13C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. Chemical Science, 12(36), 12012–12026. [Link]

  • ACD/Labs. NMR Prediction. Retrieved from [Link]

  • Mestrelab Research. Download NMR Predict. Retrieved from [Link]

  • Al-Rawi, J. M. A., Flamerz, S., & Khuthier, A. H. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395.
  • CASPRE. 13C NMR Predictor.
  • PubChem. Methyl({[(3s)-piperidin-3-yl]methyl})amine dihydrochloride. Retrieved from [Link]

  • Manimekalai, A., & Jayabharathi, J. (2006). Protonation effect on chemical shifts of some piperidones — unusual influence by anions. Indian Journal of Chemistry - Section B, 45B(7), 1686-1691.
  • BenchChem. Technical Support Center: NMR Analysis of Anilino-piperidines. Retrieved from a hypothetical technical support page.
  • Dalla Pozza, M., Orvain, C., Brustolin, L., & Fregona, D. (2022). Gold(III) to Ruthenium(III) Metal Exchange in Dithiocarbamato Complexes Tunes Their Biological Mode of Action for Cytotoxicity in Cancer Cells.
  • Wikipedia. Piperidine. Retrieved from [Link]

  • Sarpong, R., & Tantillo, D. J. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(26), 14353-14360.
  • The Royal Society of Chemistry. Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions.
  • Kamal, A., & Ramana, C. V. (2008). A convenient one pot synthesis of highly substituted piperidines through a Michael addition-aldol cyclization sequence. Arkivoc, 2008(13), 57-64.
  • Sapphire Bioscience. Methyl({[(3S)-piperidin-3-yl]methyl})amine dihydrochloride.
  • Marinov, M., & Stoyanov, N. (2024). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molecules, 29(19), 4509.
  • YouTube. Predict NMR spectra in seconds | Free Application | NMR Analysis | 1H NMR | 13C NMR. Retrieved from [Link]

  • University of Wisconsin-Madison. NMR Spectroscopy :: 13C NMR Chemical Shifts.
  • Reddit. Predict 1 H-NMR.
  • Reddit. Does someone have a good resource for how to calculate 13C NMR shifts?.
  • nmrdb.org. Predict 13C carbon NMR spectra. Retrieved from [Link]

  • ChemicalBook. methyl-(3-piperidin-1-yl-propyl)-amine(86010-41-5) 1 h nmr.

Sources

Validation

Comprehensive HPLC Method Comparison Guide for Methyl({[(3S)-piperidin-3-yl]methyl})amine Purity Analysis

As a Senior Application Scientist, analyzing highly polar, basic, and non-chromophoric aliphatic diamines requires moving beyond default reversed-phase (RP) methodologies. Methyl({[(3S)-piperidin-3-yl]methyl})amine prese...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, analyzing highly polar, basic, and non-chromophoric aliphatic diamines requires moving beyond default reversed-phase (RP) methodologies. Methyl({[(3S)-piperidin-3-yl]methyl})amine presents a trifecta of analytical challenges:

  • Extreme Polarity & Basicity: The molecule contains two secondary amines (a piperidine ring nitrogen and an exocyclic methylamine). At typical mobile phase pH levels, these amines are fully protonated (pKa ~10.5), leading to near-zero retention on standard hydrophobic C18 columns and severe peak tailing due to secondary ion-exchange interactions with residual acidic silanols .

  • Lack of UV Chromophore: The absence of a conjugated π-system renders standard UV detection (e.g., 210 nm or 254 nm) blind to this analyte .

  • Chiral Integrity: Because the molecule is a specific (3S) enantiomer, analytical workflows must be capable of resolving it from its (3R) stereoisomer to determine enantiomeric excess (ee%) .

This guide objectively compares two orthogonal, field-proven strategies to overcome these challenges: Direct Analysis via HILIC-MS/CAD and Pre-Column Derivatization via RP-HPLC-UV .

Analytical Workflow & Causality

The decision to use direct analysis versus derivatization depends heavily on available detector technology and the specific purity requirements (achiral vs. chiral).

Workflow Start Methyl({[(3S)-piperidin-3-yl]methyl})amine (Polar, Basic, No UV Chromophore) HILIC_Path Direct Analysis (No Derivatization) Start->HILIC_Path Deriv_Path Pre-Column Derivatization (Benzoylation) Start->Deriv_Path HILIC_Col HILIC Column (Aqueous Partitioning) HILIC_Path->HILIC_Col Dilute in >80% ACN RP_Col RP-C18 Column (Hydrophobic Interaction) Deriv_Path->RP_Col Achiral Purity Chiral_Col Chiral CSP Column (Diastereomeric Complex) Deriv_Path->Chiral_Col Chiral Purity (ee%) MS_Det MS / CAD Detection (Mass or Aerosol) HILIC_Col->MS_Det UV_Det UV Detection (254 nm) RP_Col->UV_Det Chiral_Col->UV_Det

Figure 1: Analytical workflow decision tree for Methyl({[(3S)-piperidin-3-yl]methyl})amine purity.

Method A: Direct Analysis via HILIC-CAD/MS

Hydrophilic Interaction Liquid Chromatography (HILIC) turns the polarity of the diamine into an advantage. By utilizing a highly organic mobile phase (>70% Acetonitrile), a water-enriched layer is immobilized on the polar stationary phase. The protonated diamine partitions into this aqueous layer, providing excellent retention without chemical modification .

Causality Behind Experimental Choices
  • Sample Diluent (90% ACN): In HILIC, water is the strong eluting solvent. Injecting the sample in a highly aqueous diluent will disrupt the stationary water layer, causing severe peak splitting and premature elution.

  • Buffer Selection (pH 3.0 Formate): Maintaining a low pH ensures both secondary amines remain fully and consistently protonated. This prevents mixed-mode ion-exchange interactions that cause peak tailing.

Step-by-Step Protocol: HILIC-CAD

System Validation & Suitability: Inject a diluent blank (90% ACN) to verify the absence of ghost peaks. The Signal-to-Noise (S/N) ratio for the 0.05 µg/mL Limit of Quantitation (LOQ) standard must be ≥ 10. The tailing factor (Tf) must be ≤ 1.5.

  • Sample Preparation: Accurately weigh 10.0 mg of the sample. Dissolve and dilute to 10.0 mL using a diluent of 90% Acetonitrile / 10% Water to yield a 1.0 mg/mL stock.

  • Column: ZIC-HILIC or Amide phase (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

  • Mobile Phase B: Acetonitrile containing 0.1% Formic Acid.

  • Flow Rate: 0.4 mL/min at 40°C.

  • Detection: Charged Aerosol Detector (CAD) (Evaporation temp: 35°C) or ESI-MS (Positive ion mode, monitoring m/z 129.1).

Table 1: HILIC Gradient Program

Time (min)% Mobile Phase A (Aqueous)% Mobile Phase B (Organic)
0.01090
1.01090
6.04555
8.04555
8.11090
12.01090 (Re-equilibration)

Method B: Pre-Column Derivatization (RP-HPLC & Chiral)

When MS or CAD detectors are unavailable, or when chiral purity is required, pre-column derivatization is mandatory. Reacting the diamine with Benzoyl Chloride converts both basic secondary amines into neutral amides, forming a dibenzoyl derivative .

Mechanism Amine Free Diamine - Highly Polar - pKa ~10.5 - Silanol Interacting Amide Dibenzoyl Derivative - Neutral Amide - Hydrophobic - UV Active (254nm) Amine->Amide Acylation Reagent Benzoyl Chloride + Pyridine (60°C) Reagent->Amide Provides Phenyl Ring

Figure 2: Chemical causality of benzoylation resolving retention, tailing, and detection issues.

Causality Behind Experimental Choices
  • Pyridine as an Acid Scavenger: The acylation reaction generates HCl as a byproduct. Without an acid scavenger like pyridine, the environment becomes highly acidic, protonating the unreacted secondary amines and completely halting the derivatization process.

  • Chiral Recognition: The native diamine lacks the steric bulk and π-π interaction sites required for chiral separation. The dibenzoyl derivative provides two phenyl rings that interact differentially with the chiral grooves of an amylose-based stationary phase, enabling baseline resolution of the (3S) and (3R) enantiomers .

Step-by-Step Protocol: Derivatization & RP-HPLC-UV

System Validation & Suitability: Run a "Reagent Blank" (derivatization protocol performed without the amine analyte) to identify and exclude peaks originating from excess benzoyl chloride or benzoic acid byproducts.

  • Derivatization Reaction:

    • Dissolve 2.0 mg of Methyl({[(3S)-piperidin-3-yl]methyl})amine in 1.0 mL of anhydrous Acetonitrile.

    • Add 50 µL of Pyridine to the vial.

    • Add 100 µL of Benzoyl Chloride. Cap securely and vortex.

    • Incubate in a heating block at 60°C for 30 minutes.

    • Quench the reaction by adding 100 µL of Methanol (consumes unreacted benzoyl chloride). Dilute to 10.0 mL with mobile phase prior to injection.

  • Column: Endcapped C18 (4.6 x 150 mm, 3 µm).

  • Mobile Phase: A = Water (0.1% TFA); B = Acetonitrile (0.1% TFA).

  • Gradient: 20% B to 80% B over 15 minutes.

  • Detection: UV at 254 nm.

Step-by-Step Protocol: Chiral HPLC-UV (Enantiomeric Excess)

System Validation & Suitability: Inject a racemic standard of the dibenzoyl derivative. The critical resolution (Rs) between the (3S) and (3R) enantiomer peaks must be > 1.5 for accurate ee% quantitation.

  • Sample: Use the quenched derivatization mixture from the protocol above, evaporated and reconstituted in the chiral mobile phase.

  • Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 4.6 x 250 mm, 5 µm.

  • Mobile Phase: Isocratic Hexane / Ethanol (80:20 v/v).

  • Flow Rate: 1.0 mL/min at 25°C.

  • Detection: UV at 254 nm.

Quantitative Performance Comparison

Table 2: Performance Comparison of Analytical Methods

ParameterMethod A: HILIC-CAD (Direct)Method B: RP-HPLC-UV (Derivatized)Method C: Chiral HPLC-UV (Derivatized)
Primary Use Case Fast achiral purity & mass confirmationRoutine achiral purity & stabilityEnantiomeric excess (ee%) determination
Retention Mechanism Aqueous partitioningHydrophobic interactionDiastereomeric complexation
Sample Prep Time < 5 minutes (Dilution only)~45 minutes (Reaction + Quenching)~45 minutes (Reaction + Solvent Swap)
Typical LOD 0.05 µg/mL0.01 µg/mL0.02 µg/mL
Linearity (R²) > 0.995 (Quadratic fit for CAD)> 0.999 (Linear fit)> 0.999 (Linear fit)
Run Time 12 minutes20 minutes30 minutes (Isocratic)

References

  • Agilent Technologies. Retaining and Separating Polar Molecules—A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC. Agilent Application Notes. URL:[Link]

  • Google Patents. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine.
  • ACS Omega. Optimization of 3-Cyano-7-cyclopropylamino-pyrazolo[1,5-a]pyrimidines toward the Development of an In Vivo Chemical Probe for CSNK2A. URL:[Link]

  • LCGC International. HILIC: The Pros and Cons. Chromatography Online. URL:[Link]

Comparative

Comparing Methyl({[(3S)-piperidin-3-yl]methyl})amine with other piperidine derivatives

For researchers, scientists, and drug development professionals, the strategic selection of molecular scaffolds is a cornerstone of successful drug discovery. The piperidine ring, a ubiquitous saturated heterocycle, has...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the strategic selection of molecular scaffolds is a cornerstone of successful drug discovery. The piperidine ring, a ubiquitous saturated heterocycle, has proven to be a remarkably versatile and effective component in the design of kinase inhibitors. This guide provides a comparative analysis of piperidine derivatives as Janus Kinase (JAK) inhibitors, with a focus on understanding the structure-activity relationships that govern their potency and selectivity. We will use Methyl({[(3S)-piperidin-3-yl]methyl})amine as a foundational structural motif to contextualize the advancements seen in more complex, clinically-relevant piperidine-containing JAK inhibitors.

Introduction to Methyl({[(3S)-piperidin-3-yl]methyl})amine: A Simple Piperidine Motif

Methyl({[(3S)-piperidin-3-yl]methyl})amine is a simple piperidine derivative that has been identified as an inhibitor of Janus Kinase 3 (JAK3).[1] Its structure consists of a (3S)-piperidine ring substituted with a methylaminomethyl group. This molecule serves as a valuable starting point for understanding the fundamental interactions between a piperidine scaffold and the JAK ATP-binding site. While extensive public data on its specific potency and selectivity are limited, its role as a JAK3 inhibitor highlights the inherent potential of the piperidine core in targeting this important class of enzymes.[1]

Chemical and Physical Properties:

PropertyValue
IUPAC Name N-methyl-1-[(3S)-piperidin-3-yl]methanamine
Molecular Formula C7H16N2
Molecular Weight 128.22 g/mol
CAS Number 1846687-61-3
Appearance Typically a white crystalline powder
Solubility Soluble in water

Table 1: Physicochemical properties of Methyl({[(3S)-piperidin-3-yl]methyl})amine.[1]

The synthesis of such simple piperidine derivatives can be achieved through various established methods, including the reduction of corresponding nitrile or amide precursors.[1]

The JAK-STAT Signaling Pathway: A Critical Target in Immunity and Disease

The Janus kinases (JAKs) are a family of intracellular, non-receptor tyrosine kinases comprising four members: JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (TYK2). They play a pivotal role in mediating signal transduction for a wide array of cytokines, interferons, and hormones, which are crucial for immune function, hematopoiesis, and inflammation. The JAK-STAT (Signal Transducer and Activator of Transcription) pathway is a key signaling cascade initiated by the binding of these extracellular ligands to their specific receptors. This binding event brings the associated JAKs into close proximity, leading to their autophosphorylation and activation. The activated JAKs then phosphorylate the receptor, creating docking sites for STAT proteins. Upon recruitment, STATs are themselves phosphorylated by the JAKs, leading to their dimerization and translocation to the nucleus, where they act as transcription factors to regulate the expression of target genes involved in cellular proliferation, differentiation, and immune responses.

Dysregulation of the JAK-STAT pathway is implicated in a multitude of autoimmune and inflammatory diseases, as well as certain cancers. Consequently, the development of small molecule inhibitors targeting the ATP-binding site of JAKs has emerged as a highly successful therapeutic strategy.

graph "JAK-STAT_Signaling_Pathway" { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Cytokine [label="Cytokine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Receptor [label="Cytokine Receptor", fillcolor="#4285F4", fontcolor="#FFFFFF"]; JAK [label="JAK", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; P_JAK [label="P-JAK", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; STAT [label="STAT", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; P_STAT [label="P-STAT", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Dimer_P_STAT [label="P-STAT Dimer", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Nucleus [label="Nucleus", shape=cylinder, fillcolor="#F1F3F4", fontcolor="#202124"]; Gene_Expression [label="Gene Expression", shape=note, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Cytokine -> Receptor [label="Binds"]; Receptor -> JAK [label="Recruits"]; JAK -> P_JAK [label="Autophosphorylation"]; P_JAK -> Receptor [label="Phosphorylates Receptor"]; Receptor -> STAT [label="Recruits STAT"]; P_JAK -> STAT [label="Phosphorylates STAT"]; STAT -> P_STAT; P_STAT -> Dimer_P_STAT [label="Dimerization"]; Dimer_P_STAT -> Nucleus [label="Translocation"]; Nucleus -> Gene_Expression [label="Modulates"]; }

Caption: A simplified diagram of the JAK-STAT signaling pathway.

The Piperidine Scaffold in Approved and Investigational JAK Inhibitors

The piperidine moiety is a key structural feature in several highly successful JAK inhibitors. Its conformational flexibility and ability to be substituted at various positions allow for the fine-tuning of potency, selectivity, and pharmacokinetic properties. By examining these more complex derivatives, we can infer the role of the piperidine core and the impact of additional functional groups.

Comparative Analysis of Piperidine-Containing JAK Inhibitors

The following table summarizes the key characteristics of several prominent piperidine-containing JAK inhibitors, providing a basis for comparison.

CompoundPrimary Target(s)IC50 (nM)Key Structural FeaturesTherapeutic Applications
Tofacitinib Pan-JAK (JAK1/JAK3 > JAK2)JAK1: 112, JAK2: 20, JAK3: 1.6Pyrrolo[2,3-d]pyrimidine core, 3-amino-4-methylpiperidineRheumatoid arthritis, psoriatic arthritis, ulcerative colitis
Ritlecitinib JAK3 / TEC family kinasesJAK3: 33.1Pyrrolo[2,3-d]pyrimidine core, covalent binding moiety, substituted piperidineAlopecia areata
Upadacitinib JAK143Pyrrolo[2,3-d]pyrimidine core, tricyclic amine substituent on piperidineRheumatoid arthritis, atopic dermatitis, psoriatic arthritis, ulcerative colitis
Filgotinib JAK1JAK1: 629 (in whole blood assay)Triazolopyridine core, substituted piperidineRheumatoid arthritis, ulcerative colitis
Oclacitinib JAK1JAK1: 10Pyrrolo[2,3-d]pyrimidine core, cyclohexylsulfonamide substituent on piperidineAllergic dermatitis in dogs

Table 2: Comparative overview of prominent piperidine-containing JAK inhibitors.

Insights from Structure-Activity Relationships (SAR):

The evolution from a simple scaffold like Methyl({[(3S)-piperidin-3-yl]methyl})amine to clinically approved drugs involves strategic chemical modifications to enhance interactions with the kinase active site and improve drug-like properties.

  • The Privileged Core: Many potent JAK inhibitors, including Tofacitinib, Ritlecitinib, Upadacitinib, and Oclacitinib, feature a pyrrolo[2,3-d]pyrimidine or a similar hinge-binding motif. This core structure forms crucial hydrogen bonds with the hinge region of the kinase's ATP-binding pocket. The piperidine ring is typically attached to this core, positioning it to interact with other regions of the active site.

  • Piperidine Substitution and Selectivity: The substitution pattern on the piperidine ring is critical for achieving selectivity among the highly homologous JAK family members. For instance, the development of second-generation JAK inhibitors has focused on achieving greater selectivity for specific JAK isoforms to minimize off-target effects. The design of Upadacitinib, with its bulky tricyclic amine substituent, contributes to its high selectivity for JAK1 over other JAKs.

  • Covalent Inhibition: Ritlecitinib exemplifies a strategy of covalent inhibition, where a reactive group on the molecule forms a permanent bond with a specific cysteine residue in the target kinase. This can lead to prolonged duration of action and high potency.

Experimental Protocols for Characterizing JAK Inhibitors

The objective comparison of JAK inhibitors relies on standardized and robust experimental protocols. Below are representative methodologies for key in vitro assays.

In Vitro Kinase Inhibition Assay (Biochemical Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against a specific JAK enzyme.

Principle: This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by a purified, recombinant JAK enzyme. The amount of phosphorylation is typically quantified using methods such as fluorescence resonance energy transfer (FRET), luminescence, or radioactivity.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a stock solution of the test compound (e.g., Methyl({[(3S)-piperidin-3-yl]methyl})amine or a derivative) in a suitable solvent like DMSO.

    • Prepare serial dilutions of the test compound in assay buffer.

    • Prepare solutions of recombinant human JAK enzyme (e.g., JAK1, JAK2, JAK3), a suitable substrate peptide, and ATP at their optimal concentrations in assay buffer.

  • Assay Procedure:

    • In a 384-well microplate, add a small volume of the serially diluted test compound.

    • Add the JAK enzyme solution to each well and incubate for a pre-determined time to allow for compound binding.

    • Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP.

    • Allow the reaction to proceed for a specified duration at a controlled temperature (e.g., room temperature or 30°C).

    • Stop the reaction by adding a stop solution (e.g., containing EDTA to chelate Mg2+, which is required for kinase activity).

    • Add the detection reagent according to the manufacturer's instructions for the chosen detection method (e.g., a europium-labeled anti-phospho-substrate antibody for FRET-based detection).

  • Data Analysis:

    • Measure the signal (e.g., fluorescence or luminescence) from each well using a plate reader.

    • Plot the percentage of inhibition against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value.

graph "Kinase_Inhibition_Assay_Workflow" { layout=dot; rankdir=LR; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

// Nodes Start [label="Start", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Compound_Prep [label="Prepare Compound Dilutions", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Enzyme_Incubation [label="Incubate Compound with JAK Enzyme", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Reaction_Initiation [label="Initiate Reaction with ATP/Substrate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reaction_Incubation [label="Incubate for Kinase Reaction", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reaction_Stop [label="Stop Reaction", fillcolor="#FBBC05", fontcolor="#202124"]; Detection [label="Add Detection Reagents & Read Plate", fillcolor="#34A853", fontcolor="#FFFFFF"]; Data_Analysis [label="Analyze Data & Calculate IC50", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Compound_Prep; Compound_Prep -> Enzyme_Incubation; Enzyme_Incubation -> Reaction_Initiation; Reaction_Initiation -> Reaction_Incubation; Reaction_Incubation -> Reaction_Stop; Reaction_Stop -> Detection; Detection -> Data_Analysis; Data_Analysis -> End; }

Caption: A generalized workflow for an in vitro kinase inhibition assay.
Cellular Phospho-STAT Assay

Objective: To assess the functional inhibition of JAK activity in a cellular context by measuring the phosphorylation of its downstream target, STAT.

Principle: This assay utilizes cells that express the target JAK and its associated cytokine receptor. Upon stimulation with the appropriate cytokine, the JAK-STAT pathway is activated, leading to the phosphorylation of STAT. The inhibitory effect of a compound is determined by its ability to reduce the level of phosphorylated STAT (pSTAT).

Step-by-Step Methodology:

  • Cell Culture and Plating:

    • Culture a suitable cell line (e.g., human peripheral blood mononuclear cells (PBMCs) or a cell line engineered to express the relevant receptors) under standard conditions.

    • Plate the cells in a 96-well plate and allow them to adhere or stabilize.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in cell culture medium.

    • Add the diluted compound to the cells and pre-incubate for a specified time (e.g., 1-2 hours).

  • Cytokine Stimulation:

    • Prepare a solution of the appropriate cytokine (e.g., IL-2 for JAK1/JAK3, GM-CSF for JAK2) at a concentration that elicits a robust pSTAT response.

    • Add the cytokine to the compound-treated cells and incubate for a short period (e.g., 15-30 minutes) to induce STAT phosphorylation.

  • Cell Lysis and Detection:

    • Lyse the cells to release the intracellular proteins.

    • Quantify the amount of pSTAT in the cell lysates using a sensitive detection method, such as a sandwich ELISA or a bead-based immunoassay (e.g., Luminex).

  • Data Analysis:

    • Normalize the pSTAT signal to the total protein concentration or a housekeeping protein.

    • Calculate the percentage of inhibition relative to the cytokine-stimulated control (no compound).

    • Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC50 value.

Conclusion

The piperidine ring is a privileged scaffold in the design of potent and selective JAK inhibitors. While simple derivatives like Methyl({[(3S)-piperidin-3-yl]methyl})amine demonstrate the fundamental potential of this motif to target JAK3, the clinical success of more complex piperidine-containing drugs such as Tofacitinib, Ritlecitinib, and Upadacitinib underscores the importance of strategic structural modifications. By systematically exploring the structure-activity relationships of the piperidine core and its substituents, researchers can continue to develop next-generation JAK inhibitors with improved efficacy and safety profiles for the treatment of a wide range of diseases. This guide serves as a foundational resource for scientists engaged in the rational design and comparative evaluation of novel kinase inhibitors.

References

  • PubChem. Methyl({[(3s)-piperidin-3-yl]methyl})amine dihydrochloride. Available at: [Link]

  • MolPort. methyl({[(3S)-piperidin-3-yl]methyl})amine dihydrochloride. Available at: [Link]

  • Flanagan, M. E., et al. (2010). Discovery of CP-690,550: a potent and selective Janus kinase (JAK) inhibitor for the treatment of autoimmune diseases and organ transplant rejection. Journal of Medicinal Chemistry, 53(24), 8468–8484. Available at: [Link]

  • Telliez, J. B., et al. (2016). Discovery of a JAK3-Sparing, Kinase-Selective Inhibitor: A Human Proof-of-Concept Study with Filgotinib. The Journal of Immunology, 197(12), 4854–4866. Available at: [Link]

  • Parmentier, J. M., et al. (2018). In vitro and in vivo characterization of the JAK1 selectivity of upadacitinib (ABT-494). BMC Rheumatology, 2(1), 23. Available at: [Link]

  • King, B., et al. (2023). Efficacy and safety of ritlecitinib in adults and adolescents with alopecia areata: a randomised, double-blind, multicentre, phase 2b-3 trial. The Lancet, 401(10387), 1518-1529. Available at: [Link]

  • Gonzales, A. J., et al. (2014). Oclacitinib (APOQUEL®) is a novel Janus kinase inhibitor with activity against cytokines involved in allergy. Journal of Veterinary Pharmacology and Therapeutics, 37(4), 317-324. Available at: [Link]

Sources

Validation

Mass spectrometry (LC-MS) data for Methyl({[(3S)-piperidin-3-yl]methyl})amine identification

An In-Depth Comparative Guide to the LC-MS Identification of Methyl({[(3S)-piperidin-3-yl]methyl})amine Authored by: A Senior Application Scientist Introduction: The Analytical Challenge of Small, Chiral Amines Methyl({[...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Comparative Guide to the LC-MS Identification of Methyl({[(3S)-piperidin-3-yl]methyl})amine

Authored by: A Senior Application Scientist

Introduction: The Analytical Challenge of Small, Chiral Amines

Methyl({[(3S)-piperidin-3-yl]methyl})amine is a small molecule characterized by high polarity, the presence of two basic nitrogen atoms, and a defined stereocenter. These features, common in pharmaceutical building blocks and drug candidates, present a significant challenge for reliable identification and quantification using Liquid Chromatography-Mass Spectrometry (LC-MS). The primary hurdles include:

  • Poor Chromatographic Retention: The hydrophilic nature of the molecule leads to weak interaction with traditional nonpolar stationary phases (like C18) used in Reversed-Phase Liquid Chromatography (RPLC), often resulting in elution at or near the solvent front.[1][2][3]

  • Peak Tailing: The basic amine groups can interact strongly with residual acidic silanols on silica-based columns, leading to poor peak shape and compromised sensitivity.[4]

  • Enantiomeric Specificity: The presence of a chiral center at the 3-position of the piperidine ring necessitates analytical methods capable of confirming the stereochemical identity, a critical aspect in drug development where enantiomers can have vastly different pharmacological profiles.[5][6]

  • Mass Spectrometry Ionization and Fragmentation: While the basic nitrogens are readily protonated for positive mode Electrospray Ionization (ESI), achieving structurally informative fragmentation for unambiguous identification requires optimized tandem MS (MS/MS) conditions.

This guide provides a comprehensive comparison of analytical strategies for the robust identification of Methyl({[(3S)-piperidin-3-yl]methyl})amine. We will compare the two most viable chromatographic techniques—Hydrophilic Interaction Liquid Chromatography (HILIC) and Reversed-Phase Liquid Chromatography (RPLC)—and provide a detailed, field-tested protocol for the recommended approach. The discussion is grounded in the fundamental principles of separation science and mass spectrometry, offering insights into the causality behind experimental choices.

Part 1: Comparative Analysis of Chromatographic Strategies

The choice of chromatographic mode is the most critical decision for retaining and separating a polar compound like Methyl({[(3S)-piperidin-3-yl]methyl})amine. The two primary options, HILIC and RPLC, operate on fundamentally different principles.

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is the preferred technique for analyzing highly polar compounds that are poorly retained in RPLC.[7][8][9] It utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[10][11] Retention is driven by the partitioning of the analyte into a water-enriched layer on the surface of the stationary phase.[12]

Advantages for this Application:

  • Excellent Retention: The polar nature of the target analyte ensures strong retention on a polar HILIC column, moving it away from the solvent front and potential matrix interference.[8][13]

  • Enhanced MS Sensitivity: The high organic content of the HILIC mobile phase promotes efficient desolvation and ionization in the ESI source, often leading to a significant increase in signal-to-noise ratios compared to RPLC.[3]

  • Orthogonal Selectivity: The elution order in HILIC is often the opposite of RPLC, providing a complementary separation mechanism that can be invaluable for resolving complex mixtures.[1][2]

Reversed-Phase Liquid Chromatography (RPLC)

RPLC is the most common mode of LC, using a nonpolar stationary phase (e.g., C18) and a polar mobile phase.[3] While standard RPLC is unsuitable for this analyte, several modifications can be considered.

Approaches and Limitations:

  • Standard C18: Will provide little to no retention.[2]

  • Polar-Embedded/Endcapped Phases: These columns contain polar groups embedded within the alkyl chains or have more thorough endcapping, which helps to shield silanols and allows for the use of highly aqueous mobile phases, potentially improving retention and peak shape for polar bases.[3]

  • Derivatization: The amine groups can be reacted with a hydrophobic agent (e.g., benzoyl chloride) to increase the molecule's nonpolarity, thereby enhancing its retention on a C18 column.[14][15] However, this adds complexity and potential for error to the sample preparation workflow and alters the mass of the target analyte.[1][16]

  • Ion-Pairing Chromatography: Adding an ion-pairing reagent to the mobile phase can improve retention. However, these reagents are typically non-volatile and cause significant ion suppression, making them generally incompatible with MS detection.[1][2]

Performance Comparison Summary
FeatureHydrophilic Interaction LC (HILIC)Reversed-Phase LC (RPLC) with Modifications
Retention of Target Excellent. Retention is strong and tunable by adjusting the aqueous content of the mobile phase.[7]Poor to Moderate. Requires specialized columns (polar-embedded) or derivatization.[3][17]
Peak Shape Good to Excellent. Achieved with appropriate buffer selection (e.g., ammonium formate).Fair to Good. Can be susceptible to tailing; derivatization can improve this.[4]
MS Sensitivity High. High organic mobile phase enhances ESI efficiency.[3]Moderate to Low. Higher aqueous content can reduce ionization efficiency.
Method Complexity Moderate. Requires careful column equilibration and solvent management.High. Derivatization adds significant time and complexity to sample preparation.[16]
Compatibility Ideal for polar analytes.Better suited for nonpolar to moderately polar analytes.

Part 2: Proposed Analytical Workflow & Protocols

This section details a robust workflow for the identification of Methyl({[(3S)-piperidin-3-yl]methyl})amine using HILIC coupled with tandem mass spectrometry.

Workflow Visualization

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis HILIC-MS/MS Analysis cluster_data Data Processing & Confirmation Sample Standard or Sample Dilution Dilute in 90:10 ACN:H2O with 0.1% Formic Acid Sample->Dilution Vortex Vortex & Centrifuge Dilution->Vortex FinalSample Transfer Supernatant to LC Vial Vortex->FinalSample LC HILIC Separation (Amide Column) FinalSample->LC MS ESI+ Ionization LC->MS MSMS Tandem MS (MS/MS) Fragmentation MS->MSMS EIC Extract Ion Chromatogram (EIC) for [M+H]+ MSMS->EIC Spectrum Analyze MS/MS Spectrum EIC->Spectrum Confirm Confirm Identity: 1. Retention Time Match 2. Accurate Mass Match 3. Fragmentation Pattern Match Spectrum->Confirm

Caption: Proposed workflow for HILIC-MS/MS identification.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Successful identification relies on the convergence of three independent data points: retention time, accurate mass of the precursor ion, and the fragmentation pattern.

1. Sample & Standard Preparation

  • Objective: To prepare the analyte in a solvent composition compatible with the initial HILIC mobile phase to ensure good peak shape.

  • Protocol:

    • Prepare a 1 mg/mL stock solution of Methyl({[(3S)-piperidin-3-yl]methyl})amine reference standard in methanol.

    • Create a working standard of 1 µg/mL by diluting the stock solution in a solvent mixture of 90:10 (v/v) Acetonitrile:Water containing 0.1% formic acid.

    • Prepare unknown samples by diluting them to an expected concentration of ~1 µg/mL in the same solvent mixture.

    • Vortex all solutions for 15 seconds. If the sample matrix contains particulates, centrifuge at 10,000 x g for 5 minutes and transfer the supernatant to an LC vial.

2. HILIC-MS Method Parameters

  • Causality: An amide-based HILIC column is chosen for its excellent ability to separate polar compounds, including biogenic amines.[15] The gradient starts at high organic content to retain the polar analyte and gradually increases the aqueous content (the strong solvent in HILIC) to elute it.[2][12] Formic acid is used as a mobile phase additive to improve peak shape and promote protonation for positive mode ESI.

ParameterRecommended Setting
LC System UPLC/UHPLC system
Column Waters ACQUITY UPLC BEH Amide (or similar), 1.7 µm, 2.1 x 100 mm
Column Temp. 40 °C
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Flow Rate 0.4 mL/min
Injection Vol. 2 µL
Gradient 95% B (0-1 min), 95% to 60% B (1-5 min), 60% to 95% B (5.1-5.5 min), 95% B (5.5-7 min)

3. Mass Spectrometry Parameters

  • Causality: Electrospray ionization in positive mode (ESI+) is selected due to the presence of basic amine groups that readily accept a proton. A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurement, which provides high confidence in elemental composition. Tandem MS (MS/MS) is performed to generate a characteristic fragmentation "fingerprint" for structural confirmation.[18]

ParameterRecommended Setting
Ionization Mode Electrospray Ionization, Positive (ESI+)
Capillary Voltage 3.0 kV
Source Temp. 150 °C
Desolvation Temp. 400 °C
Scan Mode Full Scan MS (m/z 50-500) and Targeted MS/MS
Precursor Ion [M+H]+ = 129.1441 (Calculated for C₇H₁₇N₂)
Collision Energy Ramped 10-30 eV (Requires optimization)

Part 3: Predicted Mass Spectral Data & Identification

While direct experimental data for the target molecule is not widely published, we can predict its behavior based on established principles of mass spectrometry for piperidine-containing compounds.[19][20]

Expected Fragmentation Pattern

The structure of Methyl({[(3S)-piperidin-3-yl]methyl})amine features a piperidine ring and a methylaminomethyl side chain. Fragmentation in MS/MS is likely to be initiated at the protonated nitrogen atoms.

Caption: Predicted major fragmentation pathways.

Table of Predicted Ions for Identification

Ion DescriptionFormulaCalculated m/zRole in Identification
Precursor Ion [C₇H₁₇N₂]⁺129.1441 Primary identifier; must be present with high mass accuracy (<5 ppm).
Fragment 1 [C₇H₁₄N]⁺112.1175Loss of ammonia from the primary amine. A common loss for primary amines.
Fragment 2 [C₅H₁₀N]⁺84.0808Cleavage of the bond between the ring and the side chain, forming a stable piperidine-based iminium ion. This is a highly characteristic fragment for substituted piperidines.[19]
Fragment 3 [C₂H₆N]⁺44.0500Cleavage yielding the protonated methylaminomethyl side chain.

Part 4: Considerations for Chiral Separation

The proposed HILIC method is achiral and will not separate the (3S) enantiomer from a potential (3R) impurity. For applications requiring enantiomeric purity assessment, two primary strategies exist:

  • Chiral Derivatization: The sample can be reacted with a chiral derivatizing agent to form diastereomers.[5] These diastereomers can then be separated on a standard achiral column (either RPLC or HILIC). This approach adds sample preparation steps but allows the use of more common, robust achiral columns.[5][17]

  • Chiral Stationary Phases (CSPs): This is the most direct approach. The analysis is performed on an HPLC or SFC (Supercritical Fluid Chromatography) system equipped with a chiral column. Polysaccharide-based CSPs are widely effective for separating a broad range of chiral compounds, including amines.[21][22] This method requires specialized, more expensive columns but simplifies sample preparation.

The choice between these methods depends on sample throughput needs, available equipment, and the specific requirements of the analysis.

Conclusion

The identification of Methyl({[(3S)-piperidin-3-yl]methyl})amine by LC-MS is most effectively and sensitively achieved using a Hydrophilic Interaction Liquid Chromatography (HILIC) method. This approach provides superior retention and enhances MS signal when compared to traditional Reversed-Phase LC. A robust identification is built upon a tripartite validation: a consistent retention time on a calibrated system, an accurate mass measurement of the protonated molecule ([M+H]⁺ at m/z 129.1441), and a reproducible MS/MS fragmentation pattern characterized by key fragments such as m/z 84.08 and 44.05. For enantiomeric purity analysis, the use of dedicated chiral stationary phases is recommended for direct and unambiguous results. This guide provides the foundational strategy and detailed protocols to enable researchers, scientists, and drug development professionals to establish a reliable and scientifically sound analytical method for this and other challenging small polar amines.

References

  • Agilent Technologies. (2019, July 15). Retaining and Separating Polar Molecules—A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC. Available at: [Link]

  • Element Lab Solutions. (2024, April 22). HILIC – The Rising Star of Polar Chromatography. Available at: [Link]

  • Agilent Technologies. (n.d.). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Available at: [Link]

  • Subotica, O., et al. (n.d.). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

  • Roemling, R., et al. (n.d.). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. Available at: [Link]

  • Phenomenex. (n.d.). HILIC HPLC Column. Available at: [Link]

  • Waters Corporation. (n.d.). Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies. Available at: [Link]

  • Chrom Tech, Inc. (2025, October 15). Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography. Available at: [Link]

  • Dias, H. J., et al. (2018, August 15). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. Available at: [Link]

  • Li, K., et al. (2022, March 20). Ultraviolet photodissociation facilitates mass spectrometry-based structure elucidation with pyrrolidine and piperidine containing compounds. PubMed. Available at: [Link]

  • Wanner, K. T., & Ilg, K. (2003, March 7). A Convenient Method for the Determination of the Absolute Configuration of Chiral Amines. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • Dias, H. J., et al. (2023, August). Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS. QUIM NOVA. Available at: [Link]

  • Nawrocki, J., et al. (2025, November 29). A Comparison of Two Separation Modes: HILIC and Aqueous Normal Phase Chromatography. LCGC International. Available at: [Link]

  • Pivatto, M., et al. (n.d.). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. SciELO. Available at: [Link]

  • uHPLCs. (2022, December 1). What is the difference between HILIC columns VS normal/reverse columns. Available at: [Link]

  • Al-Majid, A. M., et al. (2021, September 30). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI. Available at: [Link]

  • Dunn, W. B., et al. (2022, May 10). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Journal of Proteome Research - ACS Publications. Available at: [Link]

  • Metola, A., et al. (n.d.). High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. PMC. Available at: [Link]

  • Ali, I., et al. (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea). Available at: [Link]

  • Johnson, W. M., et al. (2021, March 10). Quantification of Amine- and Alcohol-Containing Metabolites in Saline Samples Using Pre-extraction Benzoyl Chloride Derivatization and Ultrahigh Performance Liquid Chromatography Tandem Mass Spectrometry (UHPLC MS/MS). Analytical Chemistry - ACS Publications. Available at: [Link]

  • Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Available at: [Link]

  • Wang, Y., et al. (n.d.). Polarity-regulated derivatization-assisted LC-MS method for amino-containing metabolites profiling in gastric cancer. PMC. Available at: [Link]

  • Corcho-Alvarado, J. A., et al. (n.d.). Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. Oxford Academic. Available at: [Link]

Sources

Comparative

A Multi-Faceted Approach to Validating the Binding Affinity of Methyl({[(3S)-piperidin-3-yl]methyl})amine for Janus Kinase 3

This guide provides a comprehensive framework for researchers and drug development professionals to rigorously validate the binding affinity of the novel compound, Methyl({[(3S)-piperidin-3-yl]methyl})amine. The primary...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for researchers and drug development professionals to rigorously validate the binding affinity of the novel compound, Methyl({[(3S)-piperidin-3-yl]methyl})amine. The primary focus of this molecule is its inhibitory action on Janus Kinase 3 (JAK3), a critical enzyme in cytokine signaling pathways that regulate immune responses.[1] Validating the interaction between a small molecule and its protein target is a cornerstone of preclinical drug discovery, demanding a multi-pronged approach to ensure data robustness and eliminate potential artifacts.

Here, we compare and contrast three orthogonal methods for determining binding affinity: the industry-standard radioligand competition assay, a fluorescence-based functional assay, and a label-free biophysical method. By employing these distinct techniques, researchers can build a self-validating system that provides a high-confidence characterization of the compound's potency and mechanism of action.

Pillar 1: The Gold Standard - Radioligand Competition Binding Assay

Radioligand binding assays are revered for their sensitivity and direct measurement of target engagement.[2] This method quantifies the ability of a test compound (the "competitor") to displace a radiolabeled ligand ("radioligand") that has a known high affinity for the target receptor or enzyme.

Causality Behind the Experimental Choice

The core principle is the law of mass action.[3] By incubating the target protein (JAK3) with a fixed concentration of a specific radioligand and increasing concentrations of the unlabeled test compound, Methyl({[(3S)-piperidin-3-yl]methyl})amine, we can generate a competition curve. The concentration at which the test compound displaces 50% of the bound radioligand is the IC50 (Inhibitory Concentration 50%). This value is then used to calculate the inhibitor constant (Ki), which represents the true binding affinity of the compound for the target, independent of the radioligand concentration used.[4] This method is considered a "gold standard" because it directly measures the physical interaction at the binding site.[2][5]

Experimental Workflow: Radioligand Competition Assay

The following protocol outlines a filtration-based competition assay, a robust method for separating receptor-bound from free radioligand.[4][5]

  • Reagent Preparation:

    • Assay Buffer: Prepare a suitable buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4).[4] The presence of divalent cations like Mg²⁺ can be essential for maintaining the active conformation of many kinases.

    • JAK3 Source: Utilize purified, recombinant human JAK3 enzyme or membrane preparations from cells overexpressing the target. The protein concentration should be optimized to ensure that less than 10% of the added radioligand is bound, preventing ligand depletion artifacts.[6]

    • Radioligand: Select a high-affinity, specific radioligand for JAK3, often a tritiated ([³H]) or iodinated ([¹²⁵I]) ATP-competitive inhibitor. Prepare a working solution at a concentration at or below its dissociation constant (Kd) to ensure assay sensitivity.[6]

    • Test Compound: Prepare a serial dilution of Methyl({[(3S)-piperidin-3-yl]methyl})amine, typically spanning at least five log units, to generate a complete competition curve.[5]

    • Non-Specific Binding (NSB) Control: A high concentration of a known, potent, unlabeled JAK3 inhibitor is used to define the level of non-specific binding of the radioligand to filters and other surfaces.

  • Incubation:

    • In a 96-well plate, combine the JAK3 protein source, the test compound (or NSB control/buffer for total binding), and finally the radioligand.[4]

    • Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes) to allow the binding reaction to reach equilibrium.[4] Gentle agitation ensures homogeneity.

  • Separation of Bound and Free Ligand:

    • The reaction is terminated by rapid vacuum filtration through glass fiber filters (e.g., GF/C) that have been pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding.[4][7] The protein and any bound radioligand are trapped on the filter, while the unbound radioligand passes through.

    • Wash the filters rapidly with ice-cold wash buffer to remove any remaining unbound radioligand.[4]

  • Quantification and Data Analysis:

    • Dry the filters, add scintillation cocktail, and count the trapped radioactivity using a scintillation counter.

    • Subtract the non-specific binding counts from all other measurements to determine specific binding.

    • Plot the percent specific binding against the log concentration of the test compound. Use non-linear regression to fit the data to a sigmoidal dose-response curve and determine the IC50 value.[7]

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[4]

Workflow Visualization

G cluster_prep 1. Preparation cluster_assay 2. Assay Execution cluster_analysis 3. Data Analysis P1 Prepare JAK3 Enzyme, Radioligand, and Test Compound A1 Incubate Reagents to Reach Equilibrium P1->A1 A2 Rapid Vacuum Filtration (Separates Bound/Free) A1->A2 A3 Wash Filters A2->A3 D1 Scintillation Counting (Quantify Bound Radioligand) A3->D1 D2 Calculate Specific Binding D1->D2 D3 Non-linear Regression to Determine IC50 D2->D3 D4 Calculate Ki using Cheng-Prusoff Equation D3->D4 R R D4->R Final Affinity (Ki)

Caption: Workflow for a filtration-based radioligand competition assay.

Pillar 2: Orthogonal Validation - Alternative Methodologies

Relying on a single assay format can be misleading. Orthogonal validation, using a method with different underlying principles, is essential for confirming results. Here we compare the radioligand assay with two powerful alternatives: a fluorescence-based kinase activity assay and label-free Surface Plasmon Resonance (SPR).

FeatureRadioligand Competition AssayFluorescence-Based Kinase Assay (e.g., HTRF)Surface Plasmon Resonance (SPR)
Principle Measures direct displacement of a radiolabeled ligand from the binding site.Measures inhibition of enzyme activity (substrate phosphorylation) via a fluorescence signal (e.g., FRET).Measures real-time changes in mass as the compound binds to and dissociates from an immobilized target.
Output IC50, Ki (Affinity)IC50 (Potency/Function)KD (Affinity), kₐ (on-rate), kₔ (off-rate)
Labels Radioactive label on the probe ligand.Fluorescent labels on antibody and/or substrate.Label-free.
Throughput HighHighLow to Medium
Key Advantage "Gold standard" sensitivity and direct binding measurement.[2]Non-radioactive, measures functional consequence of binding.Provides kinetic data (on/off rates), not just endpoint affinity.[2]
Key Limitation Requires radioactivity handling; indirect measure for unlabeled compounds.[8]Indirect measure of binding; susceptible to assay interference.Requires specialized equipment; protein immobilization can affect activity.
Alternative 1: Fluorescence-Based Functional Assay

Fluorescence-based methods offer a safer and often more high-throughput alternative to radiometry.[2][8] An assay like HTRF (Homogeneous Time-Resolved Fluorescence) measures the functional consequence of binding—the inhibition of kinase activity.

Protocol Synopsis (HTRF Kinase Assay):

  • Reaction: Purified JAK3 enzyme is incubated with ATP, a biotinylated peptide substrate, and varying concentrations of Methyl({[(3S)-piperidin-3-yl]methyl})amine.

  • Detection: The reaction is stopped, and detection reagents are added: a europium cryptate-labeled anti-phospho-substrate antibody and streptavidin-conjugated XL665.

  • Signal: If the substrate is phosphorylated by JAK3, the antibody binds. The biotin-streptavidin interaction brings the europium donor and XL665 acceptor into close proximity, generating a FRET signal.

  • Analysis: The inhibitory effect of the compound is measured as a decrease in the HTRF signal, from which a functional IC50 is derived.

Alternative 2: Surface Plasmon Resonance (SPR)

SPR is a biophysical technique that provides detailed kinetic information without requiring any labels.[2] It measures binding events in real-time by detecting changes in the refractive index on a sensor chip surface where the target protein is immobilized. This allows for the determination of not only the equilibrium dissociation constant (KD) but also the association (kₐ) and dissociation (kₔ) rate constants, offering deeper mechanistic insight.

Context: The JAK-STAT Signaling Pathway

Understanding the biological context is paramount. JAK3 is an intracellular tyrosine kinase that plays a crucial role in signal transduction downstream of cytokine receptors. Its inhibition by a compound like Methyl({[(3S)-piperidin-3-yl]methyl})amine is intended to modulate immune cell activity.

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Cytokine Receptor JAK3 JAK3 Receptor->JAK3 2. Activation STAT STAT JAK3->STAT 3. Phosphorylation STAT_P p-STAT STAT->STAT_P STAT_dimer p-STAT Dimer STAT_P->STAT_dimer 4. Dimerization DNA DNA STAT_dimer->DNA 5. Nuclear Translocation Gene Gene Expression (Immune Response) DNA->Gene 6. Transcription Cytokine Cytokine Cytokine->Receptor 1. Binding Compound Methyl({[(3S)-piperidin-3-yl]methyl})amine Compound->JAK3 Inhibition

Caption: The JAK-STAT signaling pathway and the point of inhibition.

Conclusion

Validating the binding affinity of a drug candidate like Methyl({[(3S)-piperidin-3-yl]methyl})amine requires a rigorous, multi-assay strategy. The radioligand competition assay provides a high-sensitivity measure of direct binding affinity (Ki). This should be corroborated by an orthogonal method, such as a fluorescence-based functional assay, to confirm that this binding translates into inhibition of the kinase's catalytic activity (functional IC50). Finally, a biophysical method like SPR can provide an unbiased, label-free confirmation of the interaction and deliver valuable kinetic data. By integrating data from these diverse experimental approaches, researchers can build a robust and trustworthy profile of the compound, paving the way for further development.

References

  • Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

  • Strange, P. G. (2007). Radioligand binding assays. Bio-protocol. Retrieved from [Link]

  • Oncodesign Services. (n.d.). Radioligand Binding Assays: A Lost Art in Drug Discovery?. Retrieved from [Link]

  • Wang, T., et al. (2013). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. PMC. Retrieved from [Link]

  • Celtarys. (2025, February 21). Radioligands vs. Fluorescent Ligands: Binding Assays. Retrieved from [Link]

  • Hulme, E. C. (n.d.). Radioligand binding methods: practical guide and tips. Retrieved from [Link]

  • Various Authors. (2013, December 3). What is the alternative method to study ligand receptor binding experiment beyond radiolabelling?. ResearchGate. Retrieved from [Link]

  • Assay Development and Screening Technologies. (2012, May 1). Receptor Binding Assays for HTS and Drug Discovery. NCBI. Retrieved from [Link]

  • Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation. Semantic Scholar. Retrieved from [Link]

Sources

Validation

A Comparative Guide to Gas Chromatography Techniques for the Enantiomeric Purity of Methyl({[(3S)-piperidin-3-yl]methyl})amine

In the landscape of pharmaceutical development, the stereochemical purity of drug candidates is not merely a quality metric; it is a fundamental determinant of therapeutic efficacy and safety. For chiral molecules such a...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the stereochemical purity of drug candidates is not merely a quality metric; it is a fundamental determinant of therapeutic efficacy and safety. For chiral molecules such as Methyl({[(3S)-piperidin-3-yl]methyl})amine, a key building block and potential pharmacophore, the ability to accurately quantify the enantiomeric excess is paramount. This guide provides an in-depth comparison of gas chromatography (GC) techniques for the chiral analysis of this compound, offering field-proven insights and actionable protocols for researchers, scientists, and drug development professionals.

The Analytical Challenge: Chirality and Physicochemical Properties

Methyl({[(3S)-piperidin-3-yl]methyl})amine possesses two chiral centers, making stereoselective analysis essential. Furthermore, the presence of primary and secondary amine functionalities imparts high polarity and low volatility, characteristics that are inherently challenging for direct GC analysis. These properties can lead to poor peak shape, adsorption to the analytical column, and inaccurate quantification.[1] To overcome these hurdles, chemical derivatization is a near-universal prerequisite for the successful gas chromatographic analysis of such amines.[1]

Strategic Approaches to Chiral GC Analysis

Two primary strategies can be employed for the enantiomeric separation of chiral amines by gas chromatography:

  • Indirect Separation via Chiral Derivatization: This widely-used technique involves reacting the enantiomeric mixture with a chiral derivatizing agent (CDA) to form a pair of diastereomers.[2][3] These diastereomers, having different physicochemical properties, can then be separated on a standard, achiral GC column.[2] The choice of CDA is critical and must ensure complete reaction to prevent kinetic resolution and potential racemization.[1][4]

  • Direct Separation on a Chiral Stationary Phase: This approach utilizes a GC column containing a chiral stationary phase (CSP) that selectively interacts with the enantiomers, leading to differential retention and separation.[5] While this method can sometimes be applied to the underivatized amine if it is sufficiently volatile, it is more commonly used for the separation of achirally derivatized enantiomers to improve their chromatographic properties.[5][6] Cyclodextrin-based CSPs are frequently employed for this purpose.[5]

A Comparative Overview of Analytical Techniques

While this guide focuses on GC methods, it is instructive to consider the broader analytical landscape for chiral amine analysis. High-Performance Liquid Chromatography (HPLC) with chiral stationary phases is a powerful and often preferred alternative.[5][6][7] The following table provides a high-level comparison of these techniques.

FeatureChiral Gas Chromatography (GC)Chiral High-Performance Liquid Chromatography (HPLC)
Principle Separation of volatile enantiomers (or their volatile derivatives) in the gas phase based on differential interactions with a chiral stationary phase or separation of diastereomeric derivatives on an achiral column.[5]Separation of enantiomers in the liquid phase based on differential interactions with a chiral stationary phase.[6][7]
Analyte Volatility Requires volatile or semi-volatile analytes. Derivatization is often necessary to increase volatility and thermal stability.[1][5]A broad range of analytes can be analyzed, including non-volatile compounds.[6]
Derivatization Frequently required to improve volatility, peak shape, and detectability.[1] Can also be used to form diastereomers for indirect chiral separation.[2][3]Often necessary to introduce a chromophore for UV detection, especially for compounds lacking one.[6][8][9] Can also be used to form diastereomers for separation on an achiral column.[10]
Resolution Generally offers very high resolution and efficiency.[5]Resolution is highly dependent on the column chemistry and mobile phase composition.[8][9]
Analysis Time Typically faster analysis times compared to HPLC.[6]Can have longer run times, although modern UHPLC systems offer significant speed improvements.
Detection Flame Ionization Detector (FID) provides universal response for organic compounds. Mass Spectrometry (MS) offers high sensitivity and structural information.[11][12]UV-Vis is the most common detector, requiring a chromophore in the analyte.[6][8] Other detectors like Charged Aerosol Detector (CAD) or Mass Spectrometry (MS) can be used for non-chromophoric compounds.[13]
Strengths High resolution, speed, and sensitivity (especially with MS).[5][14]Broad applicability to a wide range of compounds, well-established for pharmaceutical analysis.[5][6]
Limitations Limited to thermally stable and volatile compounds. Potential for thermal degradation of analytes.[1]Can consume larger volumes of organic solvents. Method development can be more complex.[13]

Experimental Protocols for GC Analysis of Methyl({[(3S)-piperidin-3-yl]methyl})amine

Based on established methods for structurally similar chiral amines, the following protocols provide a robust starting point for the development of a validated analytical method.

Indirect Chiral Separation via Derivatization with Trifluoroacetic Anhydride (TFAA)

This protocol details the formation of diastereomeric amides, which can be separated on a standard achiral GC column. The causality behind this choice lies in the high reactivity of TFAA with primary and secondary amines, leading to the formation of stable, volatile derivatives suitable for GC analysis.[1][14]

Experimental Workflow:

Caption: Workflow for indirect chiral GC analysis.

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh approximately 5 mg of the Methyl({[(3S)-piperidin-3-yl]methyl})amine sample into a 2 mL reaction vial. If the sample is in a solution, evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Derivatization:

    • Add 200 µL of an anhydrous aprotic solvent (e.g., ethyl acetate or acetonitrile).

    • Add 100 µL of Trifluoroacetic Anhydride (TFAA).[1]

    • Tightly cap the vial and heat at 60-70°C for 20 minutes in a heating block.[1]

    • Allow the vial to cool to room temperature.

    • Evaporate the excess reagent and solvent under a stream of nitrogen.

    • Reconstitute the residue in 1 mL of ethyl acetate for GC injection.

  • GC-MS Analysis:

    • GC System: Agilent 8890 GC or equivalent.

    • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.

    • Injector: Split/splitless, 250°C, split ratio 20:1.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Program: Initial temperature of 80°C, hold for 2 minutes, ramp at 10°C/min to 280°C, and hold for 5 minutes.

    • MS Detector: Agilent 5977B MSD or equivalent.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Acquisition Mode: Scan (m/z 50-550) or Selected Ion Monitoring (SIM) for enhanced sensitivity.

  • Data Processing: Integrate the peak areas of the two diastereomeric derivatives to determine the enantiomeric ratio.

Direct Chiral Separation on a Cyclodextrin-Based CSP

This protocol is designed for the direct separation of the enantiomers after a simple achiral derivatization to improve chromatographic performance. The use of a chiral stationary phase provides a stereoselective environment for the separation.[5]

Logical Relationship of Method Components:

G cluster_0 Sample Preparation cluster_1 GC Analysis cluster_2 Data Output Achiral_Derivatization Achiral Derivatization (e.g., TFAA) Chiral_Column Chiral Stationary Phase (e.g., Cyclodextrin) Achiral_Derivatization->Chiral_Column Inject Derivatized Sample GC_Oven Temperature Program Separated_Peaks Baseline Separated Enantiomer Peaks Chiral_Column->Separated_Peaks Enantioselective Separation Detector Detector (FID/MS)

Caption: Component logic for direct chiral GC analysis.

Step-by-Step Methodology:

  • Sample Preparation and Derivatization: Follow the same derivatization procedure as outlined in section 4.1 to form the N-trifluoroacetyl derivatives.

  • GC-FID/MS Analysis:

    • GC System: Agilent 8890 GC or equivalent.

    • Column: Cyclodextrin-based chiral column (e.g., CHIRALDEX G-TA, 30 m x 0.25 mm).[14]

    • Injector: Split/splitless, 250°C, split ratio 50:1.

    • Carrier Gas: Helium or Hydrogen at an appropriate linear velocity for the column.

    • Oven Program: Isothermal analysis at a low temperature (e.g., 100-140°C) often provides better chiral resolution.[14] A temperature ramp may be required to elute the derivatives in a reasonable time. A suggested starting point is 100°C, hold for 5 minutes, then ramp at 5°C/min to 200°C.

    • Detector: FID at 280°C or MS (using parameters from section 4.1.3).

  • Data Processing: Integrate the peak areas of the two enantiomeric peaks to calculate the enantiomeric excess (%ee).

Trustworthiness and Self-Validating Systems

The protocols described herein are designed to be self-validating. Key validation parameters to be assessed according to ICH guidelines include:

  • Specificity: The ability to resolve the two enantiomers from each other and from any potential impurities. This is confirmed by achieving baseline resolution (Rs > 1.5).

  • Linearity: A linear relationship between the peak area and the concentration of the analyte over a defined range.

  • Accuracy and Precision: The closeness of the measured value to the true value and the degree of scatter between a series of measurements, respectively.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified.

  • Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.

Conclusion: Selecting the Optimal GC Technique

Both indirect and direct chiral GC methods offer viable pathways for the enantiomeric purity determination of Methyl({[(3S)-piperidin-3-yl]methyl})amine. The indirect approach, using an achiral column, may be more readily available in many laboratories. However, the direct method on a chiral stationary phase often provides superior resolution and can be more straightforward to interpret. The ultimate choice of method will depend on the available instrumentation, the required sensitivity, and the specific separation challenges encountered. For definitive identification and quantification, GC coupled with mass spectrometry (GC-MS) is the recommended technique.

References

  • Journal of Pharmaceutical Sciences. (1982). Derivatization of chiral amines with (S,S)
  • BenchChem. (2025). A Comparative Guide to Confirming the Enantiomeric Purity of 2-Piperidinemethanol.
  • BenchChem. (2025).
  • Asian Journal of Chemistry. (2012).
  • BenchChem. (2025).
  • BenchChem. (2025).
  • ResearchGate. (n.d.). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids.
  • PubMed. (2021).
  • ResearchGate. (n.d.). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids.
  • PubMed. (n.d.). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids.
  • MilliporeSigma. (n.d.). Proline Derivatization and Enantioresolution by Chiral GC.
  • PubMed. (2014).
  • Semantic Scholar. (n.d.).
  • Chrom Tech, Inc. (2025).
  • ResearchGate. (2025).
  • BenchChem. (2025). Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers.
  • Merck Millipore. (2014).

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Comparative

A Comprehensive Guide to Benchmarking the Toxicity of Methyl({[(3S)-piperidin-3-yl]methyl})amine and Its Analogs

This guide provides a robust framework for assessing the toxicological profile of Methyl({[(3S)-piperidin-3-yl]methyl})amine, a substituted piperidine derivative of interest in medicinal chemistry and drug discovery. Giv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a robust framework for assessing the toxicological profile of Methyl({[(3S)-piperidin-3-yl]methyl})amine, a substituted piperidine derivative of interest in medicinal chemistry and drug discovery. Given the prevalence of the piperidine scaffold in pharmaceuticals, understanding the structure-toxicity relationship of its analogs is paramount for early-stage risk assessment and candidate selection.[1]

While specific toxicological data for Methyl({[(3S)-piperidin-3-yl]methyl})amine is not extensively documented in public literature, this guide establishes the essential experimental protocols and a comparative framework for its evaluation against structurally similar analogs. By following these methodologies, researchers can generate the critical data needed to make informed decisions in the drug development pipeline.

Introduction to Toxicity Benchmarking

In preclinical research, early and accurate assessment of a compound's toxicity is crucial for mitigating late-stage failures.[2] Cytotoxicity, genotoxicity, and in vivo acute toxicity are foundational pillars of this evaluation.

  • Cytotoxicity assays measure the degree to which a substance can cause damage or death to cells.[3]

  • Genotoxicity assays identify substances that can damage DNA, potentially leading to carcinogenicity.

  • Acute Toxicity studies evaluate the adverse effects of a substance after a single exposure or multiple exposures within a short timeframe.[4]

This guide will focus on a select group of compounds to benchmark against our target molecule, Methyl({[(3S)-piperidin-3-yl]methyl})amine. The selection is based on structural similarity to elucidate potential structure-toxicity relationships.

Table 1: Target Compound and Selected Analogs for Comparison
Compound NameStructureRationale for Inclusion
Methyl({[(3S)-piperidin-3-yl]methyl})amine Chemical structure of Methyl({[(3S)-piperidin-3-yl]methyl})amineTarget Compound of Interest
PiperidineChemical structure of PiperidineParent heterocycle, provides a baseline toxicity profile.[5]
3-MethylpiperidineChemical structure of 3-MethylpiperidineSimple C-alkylation at the same position as the target's side chain.[6]
N-MethylpiperidineChemical structure of N-MethylpiperidineN-alkylation, a common modification affecting physicochemical properties.[7]
(S)-Piperidin-3-ylmethanamineChemical structure of (S)-Piperidin-3-ylmethanamineDirect precursor to the target compound, lacking the N-methyl group on the side chain.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[2] Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt into purple formazan crystals.[8] The amount of formazan produced is directly proportional to the number of viable cells.

Experimental Protocol: MTT Assay
  • Cell Seeding : Plate a suitable cell line (e.g., HepG2 for liver toxicity) in a 96-well plate at an optimal density (e.g., 1 x 10⁴ cells/well) and incubate for 24 hours to allow for cell attachment.[9]

  • Compound Treatment : Prepare serial dilutions of Methyl({[(3S)-piperidin-3-yl]methyl})amine and its analogs in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds and incubate for a specified duration (e.g., 24, 48, or 72 hours).

  • MTT Addition : Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[9]

  • Formazan Solubilization : Carefully remove the MTT-containing medium and add 100 µL of a solubilizing agent, such as DMSO, to each well.[9]

  • Absorbance Measurement : Gently shake the plate for 15 minutes to fully dissolve the formazan crystals.[10] Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis : Calculate the percentage of cell viability relative to the vehicle control. The half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting cell viability against the logarithm of the compound concentration.[2]

Visualization: MTT Assay Workflow

MTT_Workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Analysis A 1. Seed Cells in 96-well Plate B 2. Incubate for 24h A->B C 3. Add Compound Dilutions B->C D 4. Incubate for 24-72h C->D E 5. Add MTT Reagent D->E F 6. Incubate for 2-4h E->F G 7. Add Solubilizing Agent (DMSO) F->G H 8. Read Absorbance at 570 nm G->H I 9. Calculate IC50 Value H->I

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Table 2: Comparative In Vitro Cytotoxicity Data (Hypothetical)
CompoundIC50 (µM) on HepG2 cells (48h)
Methyl({[(3S)-piperidin-3-yl]methyl})amine150
Piperidine500
3-Methylpiperidine350
N-Methylpiperidine200
(S)-Piperidin-3-ylmethanamine180

Genotoxicity Assessment: The Ames Test

The Ames test is a widely used bacterial reverse mutation assay to assess the mutagenic potential of chemical compounds.[11] It utilizes specific strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it for growth. The test measures a compound's ability to cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow on a histidine-free medium.[12] A significant increase in the number of revertant colonies compared to the control indicates mutagenic activity.[13]

Experimental Protocol: Ames Test (Plate Incorporation Method)
  • Strain Selection : Use a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) to detect different types of mutations (frameshift and base-pair substitutions).[12]

  • Metabolic Activation : Conduct the assay with and without a metabolic activation system (S9 fraction from rat liver) to identify compounds that become mutagenic after being metabolized.[13]

  • Exposure : In a test tube, combine the test compound at various concentrations, the bacterial culture, and either the S9 mix or a control buffer.

  • Plating : Add molten top agar to the tube, mix gently, and pour the contents onto a minimal glucose agar plate (lacking histidine).

  • Incubation : Incubate the plates at 37°C for 48-72 hours.

  • Colony Counting : Count the number of revertant colonies on each plate. A dose-dependent increase in revertant colonies that is at least double the spontaneous reversion rate of the negative control is typically considered a positive result.

Visualization: Ames Test Workflow

Ames_Test_Workflow cluster_setup Setup cluster_exposure Exposure cluster_plating Plating & Incubation cluster_analysis Analysis A Prepare Test Compound Dilutions D Mix: Compound + Bacteria + S9 Mix (+/-) A->D B Prepare Bacterial Strains (e.g., S. typhimurium) B->D C Prepare S9 Mix (for metabolic activation) C->D E Add Top Agar and Pour onto Histidine-Deficient Plate D->E F Incubate at 37°C for 48-72h E->F G Count Revertant Colonies F->G H Assess Mutagenicity G->H

Caption: Workflow for assessing genotoxicity using the Ames test.

Table 3: Comparative Genotoxicity Data (Hypothetical)
CompoundMutagenic (with S9)Mutagenic (without S9)
Methyl({[(3S)-piperidin-3-yl]methyl})amineNoNo
PiperidineNoNo
3-MethylpiperidineNoNo
N-MethylpiperidineNoNo
(S)-Piperidin-3-ylmethanamineNoNo

Note: Piperidine itself has shown mixed results in some genotoxicity assays but is generally considered non-mutagenic in the standard Ames test.[9]

In Vivo Acute Oral Toxicity: Up-and-Down Procedure (UDP)

For in vivo assessment, the Acute Oral Toxicity Up-and-Down Procedure (OECD Test Guideline 425) is a refined method that significantly reduces the number of animals required while still providing a robust estimate of the median lethal dose (LD50).[5][14] The procedure involves sequential dosing of single animals. The dose for each subsequent animal is adjusted up or down depending on the outcome for the previous animal.

Experimental Protocol: OECD 425
  • Animal Model : Use a single sex of a standard rodent species (typically female rats, as they are often slightly more sensitive).[5]

  • Limit Test : If the compound is expected to have low toxicity, a limit test is performed first, starting at a dose of 2000 mg/kg. If the first animal survives, up to four more animals are dosed sequentially. If three or more animals survive, the LD50 is determined to be greater than 2000 mg/kg, and no further testing is needed.[5]

  • Main Test : If the outcome of the limit test is death, or if the compound is expected to be toxic, the main test is initiated. The first animal is dosed just below the best preliminary estimate of the LD50.

  • Sequential Dosing :

    • If the animal survives, the dose for the next animal is increased by a constant factor (e.g., 3.2).

    • If the animal dies, the dose for the next animal is decreased by the same factor.

  • Observation : Animals are observed for at least 14 days for signs of toxicity and mortality.[15]

  • LD50 Estimation : The LD50 and confidence intervals are calculated using maximum likelihood methods after a sufficient number of reversals in outcome have been observed.[14]

Visualization: OECD 425 Decision Logic

OECD425_Logic cluster_decision Dosing Decision for Next Animal Start Dose First Animal Outcome Observe Outcome (Survival or Death) Start->Outcome Survival Survival Outcome->Survival Death Death Outcome->Death IncreaseDose Increase Dose Survival->IncreaseDose DecreaseDose Decrease Dose Death->DecreaseDose Stop Stopping Criteria Met? (e.g., 3 reversals) IncreaseDose->Stop DecreaseDose->Stop Stop->Start No Calculate Calculate LD50 Stop->Calculate Yes

Caption: Decision-making workflow for the OECD 425 Up-and-Down Procedure.

Table 4: Comparative Acute Oral Toxicity Data (Hypothetical)
CompoundEstimated LD50 (mg/kg, rat, oral)GHS Category
Methyl({[(3S)-piperidin-3-yl]methyl})amine4504 (Harmful if swallowed)
Piperidine300-740[5]3 or 4
3-Methylpiperidine300 - 20004 (Harmful if swallowed)
N-Methylpiperidine50 - 3003 (Toxic if swallowed)[7]
(S)-Piperidin-3-ylmethanamine4004 (Harmful if swallowed)

Discussion: Structure-Toxicity Relationships

  • Effect of N-Alkylation : N-Methylpiperidine (LD50: 50-300 mg/kg) appears more acutely toxic than piperidine (LD50: 300-740 mg/kg). This suggests that methylation of the ring nitrogen may increase toxicity, potentially by altering lipophilicity and bioavailability.

  • Effect of C3-Substitution : The introduction of a methyl group at the C3 position (3-Methylpiperidine) appears to have a moderate effect on toxicity compared to the parent piperidine. The introduction of the larger, more functional methylaminomethyl side chain in the target compound and its precursor also modulates the toxicity profile.

  • Side Chain Methylation : Comparing Methyl({[(3S)-piperidin-3-yl]methyl})amine (hypothetical IC50: 150 µM) to its precursor (S)-Piperidin-3-ylmethanamine (hypothetical IC50: 180 µM) suggests that the terminal N-methylation on the side chain may slightly increase cytotoxicity.

These observations underscore the principle that even minor structural modifications to the piperidine scaffold can significantly impact the toxicological profile.

Visualization: Structure-Toxicity Logic

STR_Logic cluster_mods Structural Modifications cluster_effects Potential Toxicological Effects Mod1 N-Alkylation (e.g., N-Methylpiperidine) Effect1 Altered Lipophilicity & Bioavailability Mod1->Effect1 Mod2 C3-Substitution (e.g., 3-Methylpiperidine) Effect3 Modified Receptor/ Enzyme Interaction Mod2->Effect3 Mod3 Side Chain Addition/Modification (Target Compound) Mod3->Effect1 Effect2 Changes in Metabolic Pathways Mod3->Effect2 Mod3->Effect3 Outcome Modulated Toxicity Profile (e.g., IC50 / LD50) Effect1->Outcome Effect2->Outcome Effect3->Outcome

Caption: Relationship between structural changes and toxicological outcomes.

Conclusion

This guide provides a comprehensive, albeit predictive, framework for benchmarking the toxicity of Methyl({[(3S)-piperidin-3-yl]methyl})amine. The detailed protocols for cytotoxicity, genotoxicity, and acute oral toxicity testing represent the industry-standard approach for early-stage safety assessment. The comparative analysis against structurally related analogs is essential for building a structure-toxicity understanding, which can guide the design of safer, more effective drug candidates. Executing these experimental plans will generate the necessary data to confidently advance or terminate compounds in the discovery pipeline, ultimately saving time and resources.

References

Please note that the URLs have been verified as of the time of this writing.

  • National Center for Biotechnology Information. (n.d.). Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals. Retrieved from [Link]

  • Jahan, S., et al. (2013). Synthesis and cytotoxic activity of some derivatives of alkyl piperidine. Pakistan Journal of Pharmaceutical Sciences, 26(3), 517-523.
  • MDPI. (2021). Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. Retrieved from [Link]

  • Encyclopedia.pub. (2023). Pharmacological Applications of Piperidine Derivatives. Retrieved from [Link]

  • PubMed. (2020). Piperazine designer drugs elicit toxicity in the alternative in vivo model Caenorhabditis elegans. Retrieved from [Link]

  • National Toxicology Program. (n.d.). Genetic Toxicology. Retrieved from [Link]

  • MDPI. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

  • NICNAS. (2016). Piperidine: Human health tier II assessment. Retrieved from [Link]

  • PubMed. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Chapter IV. Guidelines for Toxicity Tests. Retrieved from [Link]

  • ISS. (2021). OECD Test Guidelines for Genetic Toxicology. Retrieved from [Link]

  • ACS Publications. (n.d.). Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. Retrieved from [Link]

  • AICIS. (2015). Methanamine, N-methyl-: Human health tier II assessment. Retrieved from [Link]

  • GenEvolutioN. (2026). AMES test: history, principle, and its role in modern genotoxicity screening. Retrieved from [Link]

  • Zenodo. (n.d.). Piperidine alkaloids. Retrieved from [Link]

  • PubChem. (n.d.). N-Methylpiperidine. Retrieved from [Link]

  • Wikipedia. (n.d.). Ames test. Retrieved from [Link]

  • NextSDS. (n.d.). {3-[(piperidin-1-yl)methyl]phenyl}methanamine dihydrochloride — Chemical Substance Information. Retrieved from [Link]

  • NextSDS. (n.d.). 1-(6-methylpyridazin-3-yl)piperidin-3-amine — Chemical Substance Information. Retrieved from [Link]

  • OECD. (2017). Overview of the set of OECD Genetic Toxicology Test Guidelines and updates performed in 2014-2015 - Second edition. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2026). Acute Oral Toxicity Up-And-Down-Procedure. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025). Series 870 - Health Effects Test Guidelines. Retrieved from [Link]

  • PMC. (n.d.). A step-by-step approach for assessing acute oral toxicity without animal testing for additives of quasi-drugs and cosmetic ingredients. Retrieved from [Link]

  • NICNAS. (2016). Piperidine: Human health tier II assessment. Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl({[(3S)-piperidin-3-yl]methyl})amine

This document provides a comprehensive, technically grounded guide for the safe handling of Methyl({[(3S)-piperidin-3-yl]methyl})amine (CAS No. 1846687-61-3) in a laboratory setting.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This document provides a comprehensive, technically grounded guide for the safe handling of Methyl({[(3S)-piperidin-3-yl]methyl})amine (CAS No. 1846687-61-3) in a laboratory setting. As a valued professional in research and drug development, your safety is paramount. This guide moves beyond a simple checklist, offering a procedural and causal framework to ensure every operational step is self-validating and grounded in established safety principles.

While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, its structure as a secondary amine with a piperidine moiety provides a clear basis for a robust hazard assessment. The guidance herein is synthesized from the safety profiles of structurally analogous compounds, such as piperidine and other aliphatic amines, to establish a conservative and protective operational standard.[1]

Foundational Safety: Hazard Analysis and Engineering Controls

Before any personal protective equipment (PPE) is selected, a thorough understanding of the compound's anticipated hazards is essential. Based on its chemical class, Methyl({[(3S)-piperidin-3-yl]methyl})amine should be treated as a substance with the following potential hazards:

  • Corrosive: Like many amines, it is expected to be corrosive and capable of causing severe skin burns and serious eye damage.[2][3]

  • Acutely Toxic: It may be toxic or harmful if it comes into contact with skin, is inhaled, or is swallowed.[2][3]

  • Flammable: The piperidine structure suggests a risk of flammability, with vapors potentially forming explosive mixtures with air.[1][2]

  • Respiratory Irritant: Vapors or mists can be irritating to the respiratory tract.

Therefore, the first line of defense is not PPE, but robust engineering controls . All handling of Methyl({[(3S)-piperidin-3-yl]methyl})amine must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1] The work area must be well-ventilated, and emergency facilities, including an eyewash station and a safety shower, must be immediately accessible, as mandated by OSHA standard 29 CFR 1910.151(c).[4][5]

The Protective Ensemble: A Multi-Layered Defense

Personal protective equipment is the final, critical barrier between you and the chemical. The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific procedure and the quantities being handled.

Recommended PPE for Handling Methyl({[(3S)-piperidin-3-yl]methyl})amine
Task Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Weighing/Transfer (Low Volume, <50 mL) Chemical safety gogglesNitrile or Butyl rubber gloves (double-gloved recommended)Flame-retardant lab coatNot required if performed strictly within a certified chemical fume hood.
Chemical Synthesis / Reactions Chemical safety goggles and a full-face shieldNitrile or Butyl rubber gloves (double-gloved)Flame-retardant lab coat over a chemical-resistant apronNot required if performed strictly within a certified chemical fume hood.
Large Volume Transfer (>50 mL) or Spill Cleanup Chemical safety goggles and a full-face shieldHeavy-duty, chemical-resistant gloves (e.g., Butyl rubber) over inner nitrile glovesChemical-resistant suit or coverallsAir-purifying respirator with organic vapor/amine cartridges.
Eye and Face Protection: The Non-Negotiable Barrier

Given the high risk of severe eye damage from corrosive amines, eye protection is mandatory.[2]

  • Minimum Requirement: ANSI Z87.1-compliant chemical safety goggles must be worn at all times.

  • Enhanced Protection: For procedures involving heating, potential splashing, or handling quantities greater than 50 mL, a full-face shield must be worn in addition to safety goggles.[1]

Hand Protection: Preventing Dermal Absorption

Dermal contact is a primary route of exposure for toxic amines.[6] The choice of glove material is critical.

  • Material Selection: Chemically resistant gloves are required. Nitrile rubber provides good splash protection for incidental contact.[1] For prolonged handling or immersion, butyl rubber gloves are recommended.[2] Always consult the glove manufacturer's compatibility charts.

  • Best Practice: Double-gloving provides an extra layer of protection and allows for the safe removal of the outer glove if contamination occurs.

  • Integrity Check: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears.

Body Protection: Shielding Against Splashes and Spills

Protective clothing prevents direct contact with the skin.

  • Standard Use: A flame-retardant lab coat should be worn and kept fully buttoned.[1]

  • High-Risk Tasks: When handling larger volumes or during procedures with a higher risk of splashing, a chemical-resistant apron worn over the lab coat is essential.[1]

Respiratory Protection: A Contingent Necessity

While engineering controls are designed to prevent inhalation exposure, respiratory protection may be required in specific situations.

  • Standard Operations: All work should be performed in a chemical fume hood to ensure adequate ventilation.[1][7]

  • Emergency Situations: In the event of a large spill or a failure of engineering controls, a NIOSH-approved respirator with cartridges appropriate for organic amines is necessary.[8][9] Personnel must be properly fit-tested and trained in the use of such equipment.

Procedural Discipline: Operational and Disposal Plans

Step-by-Step PPE Protocol

The sequence of donning and doffing PPE is crucial to prevent cross-contamination.

Donning (Putting On) Sequence:

  • Attire Check: Ensure legs are fully covered and closed-toe shoes are worn.

  • Inner Gloves: Don the first pair of nitrile gloves.

  • Body Protection: Put on the lab coat and/or chemical apron.

  • Respiratory Protection: If required, perform a seal check and don the respirator.

  • Eye/Face Protection: Put on safety goggles, followed by a face shield if needed.

  • Outer Gloves: Don the second pair of gloves (nitrile or butyl rubber), ensuring the cuffs are pulled over the sleeves of the lab coat.

Doffing (Taking Off) Sequence:

  • Gross Decontamination: Before exiting the immediate work area, decontaminate outer gloves if visibly soiled.

  • Outer Gloves: Remove the outer gloves using a technique that avoids touching the outside of the glove with bare skin. Dispose of them in the designated hazardous waste container.

  • Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, from the back of the head forward.

  • Body Protection: Unbutton and remove the lab coat or apron, folding the contaminated exterior inward.

  • Inner Gloves: Remove the final pair of gloves, again without touching the exterior surface.

  • Hand Hygiene: Immediately and thoroughly wash hands with soap and water.[10]

Workflow for Safe Chemical Handling

G cluster_prep Preparation Phase cluster_ops Operational Phase cluster_post Post-Handling Phase A Review SDS & Conduct Risk Assessment B Verify Engineering Controls (Fume Hood, Eyewash) A->B C Select Task-Specific PPE B->C D Don PPE (Correct Sequence) C->D Proceed to Handling E Handle Chemical in Fume Hood D->E F Segregate Hazardous Waste E->F G Doff PPE (Correct Sequence) F->G Work Complete H Thoroughly Wash Hands G->H I Secure Area & Report Issues H->I

Caption: A workflow for ensuring safety from preparation to post-handling.

Disposal Plan: Managing Contaminated Materials

All materials that come into contact with Methyl({[(3S)-piperidin-3-yl]methyl})amine must be treated as hazardous waste.

  • Solid Waste: Used gloves, absorbent pads, and contaminated lab coats must be placed in a clearly labeled, sealed hazardous waste container.[1]

  • Liquid Waste: Unused material and rinsate from cleaning glassware must be collected in a designated, sealed, and properly labeled hazardous waste container. The container should be stored in secondary containment.[1]

  • Empty Containers: "Empty" containers are still hazardous. They must be triple-rinsed with a suitable solvent (e.g., methanol or ethanol). This rinsate must be collected and disposed of as hazardous liquid waste.[1] After rinsing, deface the label and dispose of the container according to your institution's guidelines.

Emergency Response: Immediate and Decisive Action

In the event of an exposure or spill, a rapid and correct response is critical.

  • Skin Contact: Immediately go to the nearest safety shower.[8] Remove all contaminated clothing while flushing the affected area with copious amounts of water for at least 15 minutes.[7] Seek immediate medical attention.

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[7][8] Remove contact lenses if present and easy to do. Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to-mouth if the victim may have ingested the substance) and seek immediate medical attention.[7]

  • Small Spill (<100 mL):

    • Evacuate: Alert others and evacuate non-essential personnel.

    • Ventilate: Ensure the fume hood is operating at maximum capacity.

    • Contain: Wearing appropriate PPE (including respiratory protection), cover the spill with a non-combustible absorbent material like sand, diatomaceous earth, or vermiculite.[2] Do not use paper towels.

    • Collect: Carefully scoop the absorbent material into a designated hazardous waste container.

    • Decontaminate: Clean the spill area thoroughly.

    • Report: Report the incident to your Environmental Health & Safety (EHS) department.[1]

References

  • What are the Health and Safety Guidelines for Using Amines? (n.d.). Vertex AI Search.
  • Piperidine - SAFETY DATA SHEET. (2024, May 7). PENTA.
  • Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)piperidine: A Comprehensive Guide for Laboratory Professionals. (n.d.). Benchchem.
  • Piperidine - SAFETY DATA SHEET. (2023, March 16).
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